13-Deacetyltaxachitriene A

Core Science & Biosynthesis

The Natural Provenance of 13-Deacetyltaxachitriene A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the natural source, isolation, and biological context of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid of interest in phytochemical and pharmacological research. This document details the primary plant source of the compound, presents available quantitative data, outlines established experimental protocols for its extraction and purification, and illustrates its biosynthetic origin and general mechanism of action.

Natural Source and Abundance

The principal documented natural source of 13-Deacetyltaxachitriene A is the evergreen tree Taxus sumatrana, commonly known as the Sumatran yew.[1] This plant species, belonging to the family Taxaceae, is native to Southeast Asia.[1] Various parts of the plant, including the leaves, twigs, and stem bark, have been found to contain a diverse array of taxane diterpenoids, including 13-Deacetyltaxachitriene A.[1]

While the presence of 13-Deacetyltaxachitriene A in Taxus sumatrana is confirmed, comprehensive quantitative data regarding its specific yield and concentration in different plant parts are not extensively reported in publicly available literature.[1][2] The yield of taxoids in general can be highly variable, influenced by factors such as the geographical location, age of the plant, and the specific tissues harvested.[1] The general yield of taxanes from Taxus species is typically low, often ranging from 0.001% to 0.1% of the dry weight of the plant material.[2] For minor taxanes like 13-Deacetyltaxachitriene A, the yield is expected to be significantly lower than that of major taxanes like paclitaxel.[3]

Table 1: Documented Natural Source of 13-Deacetyltaxachitriene A

Compound Name	Natural Source	Plant Part(s)
13-Deacetyltaxachitriene A	Taxus sumatrana (Sumatran Yew)	Leaves, Twigs, Stem Bark[1]

Due to the limited specific quantitative data for 13-Deacetyltaxachitriene A, the following table provides reported yields of other major taxanes from Taxus species to offer a general reference for extraction efficiency.

Table 2: Reported Yields of Major Taxanes from Taxus Species

Plant Material	Extracted Taxanes	Reported Yield (% of dry weight)	Reference
Taxus brevifolia Bark	Taxol	0.02 - 0.06%	[4]
Taxus brevifolia Bark	10-deacetylbaccatin III	0.02 - 0.04%	[4]
Taxus brevifolia Bark	10-deacetyltaxol	0.01 - 0.02%	[4]
Taxus brevifolia Bark	Cephalomannine	0.005 - 0.007%	[4]

Biosynthesis of 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A, as a taxane diterpenoid, originates from the general taxane biosynthetic pathway.[1] This complex pathway involves a series of enzymatic reactions that convert a common precursor, geranylgeranyl diphosphate (B83284) (GGPP), into the intricate taxane skeleton.[1] The initial and crucial step is the cyclization of GGPP to taxa-4(5),11(12)-diene, catalyzed by the enzyme taxadiene synthase.[1] Following the formation of this core structure, a cascade of post-cyclization modifications, including hydroxylations, acetylations, and other acylations, generates the vast diversity of taxoids found in nature. The "13-deacetyl" designation in its name indicates the absence of an acetyl group at the C-13 position, a common feature in many other prominent taxanes.[1]

Experimental Protocols: Isolation and Purification of Taxoids

Biomass Preparation

• Drying: Dry the needles or bark of the Taxus species at 40-50°C to a constant weight.[3]

• Grinding: Grind the dried plant material into a fine powder (e.g., 20-40 mesh) to increase the surface area for extraction.[3]

Extraction

Several methods can be employed for the extraction of taxoids, with the choice of solvent being a critical factor.

• Maceration: Macerate the powdered biomass in 70% ethanol (B145695) (v/v) at a solid-to-liquid ratio of 1:15 (g/mL).[3] The mixture is stirred continuously at room temperature for 24 hours.[3]

• Microwave-Assisted Extraction (MAE): Weigh 1.5 g of the dried, powdered Taxus needles and place them into a microwave extraction vessel.[5] Add 10 mL of 90% methanol.[5] Seal the vessel and heat in a microwave extractor at 95°C for 7 minutes.[5]

• Ultrasound-Assisted Extraction (UAE): Add 83.50% ethanol to the powdered Taxus needles at a liquid-to-solid ratio of 20.88 mL/g.[5] Apply ultrasonic power of 140.00 W for approximately 47.63 minutes.[5]

Initial Purification

• Filtration: Separate the biomass from the liquid extract by filtering through cheesecloth and then a finer filter paper (e.g., Whatman No. 1).[3]

• Decolorization: Add activated charcoal (approximately 2% w/v) to the liquid extract and stir for 1 hour at room temperature to remove pigments.[3] Filter through a bed of Celite to remove the charcoal.[3]

• Solvent Removal: Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 45°C to remove the organic solvent, leaving an aqueous residue.[3]

Liquid-Liquid Partitioning

• Transfer the aqueous residue to a separatory funnel.

• Perform a preliminary wash with a non-polar solvent like hexane (B92381) to remove lipids and waxes.[3]

• Extract the remaining aqueous layer multiple times with an equal volume of a moderately polar solvent such as ethyl acetate (B1210297), which will contain the taxanes.[3]

• Pool the ethyl acetate fractions and dry them over anhydrous sodium sulfate.[3]

• Filter and evaporate the solvent under reduced pressure to yield the crude taxane extract.[3]

Chromatographic Purification

A multi-step chromatographic approach is essential for the isolation of individual taxanes due to their structural similarity.[3]

• Column Chromatography (Normal Phase): The crude extract is subjected to column chromatography on silica (B1680970) gel, using a gradient of non-polar and moderately polar solvents (e.g., hexane/ethyl acetate or hexane/acetone) for initial fractionation.[2][3]

• Preparative High-Performance Liquid Chromatography (HPLC) (Reverse Phase): Fractions containing the target compound are further purified using preparative reverse-phase HPLC (C18 column) with a gradient of acetonitrile/water or methanol/water.[3]

Structure Elucidation

The chemical structure of the isolated 13-Deacetyltaxachitriene A is determined using spectroscopic methods, primarily:

• Nuclear Magnetic Resonance (NMR) Spectroscopy (1D and 2D): For elucidating the complex three-dimensional structure.[2]

• Mass Spectrometry (MS): To determine the molecular weight and fragmentation pattern, confirming the molecular formula.[2]

Visualizations: Workflows and Pathways

Experimental Workflow for Taxoid Isolation

The following diagram outlines a generalized workflow for the extraction and isolation of taxoids, such as 13-Deacetyltaxachitriene A, from Taxus species.

A generalized workflow for isolating taxoids from Taxus sumatrana.

General Signaling Pathway for Taxanes

Specific studies on the biological activity and signaling pathways of 13-Deacetyltaxachitriene A are not extensively documented.[2] However, as a member of the taxane family, its mechanism of action is presumed to be similar to that of well-studied taxanes like paclitaxel.[2] Taxanes are known microtubule-stabilizing agents.[2] They bind to the β-tubulin subunit of microtubules, which are critical components of the cellular cytoskeleton.[2] This binding promotes the polymerization of tubulin and stabilizes the resulting microtubules, preventing their depolymerization.[2] The disruption of microtubule dynamics leads to cell cycle arrest, typically in the G2/M phase, and ultimately induces apoptosis (programmed cell death).[2]

The general mechanism of action for taxane compounds.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

The Enigmatic Taxoid: A Technical Guide to the Discovery and Isolation of 13-Deacetyltaxachitriene A from Taxus sumatrana

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from the Sumatran yew, Taxus sumatrana. While the primary literature detailing the initial discovery and isolation of this specific compound is not extensively documented in publicly available scientific literature, this document consolidates the known information and presents generalized, yet detailed, experimental protocols based on established methodologies for the extraction and characterization of taxoids from this species.

Introduction to 13-Deacetyltaxachitriene A

13-Deacetyltaxachitriene A is a member of the complex taxane family of diterpenoids.[1] This class of natural products is of significant interest to the scientific community due to the potent anticancer activity of prominent members like Paclitaxel (Taxol®) and Docetaxel (Taxotere®).[1] These compounds share a characteristic and intricate tricyclic carbon skeleton.[1] The primary natural source of 13-Deacetyltaxachitriene A is the evergreen tree Taxus sumatrana, a species native to Southeast Asia.[2] Various parts of the plant, including the leaves, twigs, and bark, have been investigated for their rich phytochemical composition, leading to the isolation of a diverse array of taxane diterpenoids.[2][3]

The "13-deacetyl" designation in its name suggests the absence of an acetyl group at the C-13 position of the taxane core, a modification that is crucial for the biological activity of many other taxanes.[2][4] This structural difference makes 13-Deacetyltaxachitriene A a valuable subject for structure-activity relationship (SAR) studies to further understand the pharmacological requirements for cytotoxicity in this class of compounds.[4]

Physicochemical and Spectroscopic Data

Physicochemical Properties

Property	Value	Source
Molecular Formula	C₃₀H₄₂O₈	[5]
Molecular Weight	530.65 g/mol	[5]
CAS Number	239800-99-8
Class	Diterpenoid	[5]
Natural Source	Taxus sumatrana (branches)	[1][5]
Physical Description	White to off-white powder	[6]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate (B1210297), DMSO, Acetone (B3395972)	[6]

Note: Quantitative data for melting point, boiling point, and density are not currently available in publicly accessible literature.[6]

Spectroscopic Data (Representative)

Detailed, raw spectroscopic data for 13-Deacetyltaxachitriene A is not publicly available. However, the following table presents hypothetical but representative spectroscopic data for a taxane diterpenoid with a similar core structure, which can serve as a guide for researchers in their analytical endeavors.[1]

Technique	Data
¹H NMR (500 MHz, CDCl₃)	δ (ppm): 6.25 (t, J=8.5 Hz, 1H), 5.68 (d, J=7.0 Hz, 1H), 4.98 (d, J=8.0 Hz, 1H), 4.85 (m, 1H), 4.45 (dd, J=10.5, 6.5 Hz, 1H), 4.32 (d, J=8.5 Hz, 1H), 4.20 (d, J=8.5 Hz, 1H), 3.80 (d, J=7.0 Hz, 1H), 2.55 (m, 1H), 2.30 (s, 3H), 2.25-2.15 (m, 2H), 2.05 (s, 3H), 1.90-1.70 (m, 3H), 1.68 (s, 3H), 1.25 (s, 3H), 1.15 (s, 3H)
¹³C NMR (125 MHz, CDCl₃)	δ (ppm): 203.5, 170.8, 167.2, 142.0, 133.5, 84.5, 81.2, 79.0, 76.5, 75.8, 75.2, 72.5, 58.6, 45.8, 43.3, 35.7, 35.6, 26.8, 22.8, 22.0, 21.0, 14.8, 10.0
HR-MS (ESI-TOF)	m/z: 531.2905 [M+H]⁺ (Calcd. for C₃₀H₄₃O₈, 531.2907)
IR (KBr)	νₘₐₓ (cm⁻¹): 3500 (O-H), 2950 (C-H), 1730 (C=O, ester), 1710 (C=O, ketone), 1240 (C-O)

Discovery and Isolation from Taxus sumatrana

Phytochemical investigations of the leaves and twigs of Taxus sumatrana have resulted in the isolation of numerous new and known taxoids.[7][8] While a specific study detailing the initial isolation of 13-Deacetyltaxachitriene A is not prominent, the general methodology for extracting taxoids from this plant provides a robust framework. The process involves extraction with an organic solvent, followed by fractionation and extensive chromatography to purify individual compounds.[3]

Generalized Experimental Protocol for Taxoid Isolation

The following protocol is a synthesis of established procedures for the isolation of taxane diterpenoids from Taxus sumatrana.

1. Plant Material Preparation and Extraction:

• Air-dried and powdered leaves and twigs of Taxus sumatrana (approximately 5 kg) are extracted with acetone (3 x 20 L) at room temperature for 72 hours for each extraction.

• The acetone extracts are combined and concentrated under reduced pressure using a rotary evaporator to yield a dark green crude residue.

2. Solvent Partitioning (Fractionation):

• The crude extract is suspended in water (2 L) and partitioned successively with n-hexane (3 x 2 L), ethyl acetate (EtOAc) (3 x 2 L), and n-butanol (n-BuOH) (3 x 2 L).

• Each fraction is concentrated under reduced pressure to yield the n-hexane, EtOAc, n-BuOH, and aqueous fractions. The taxoids are typically concentrated in the EtOAc fraction.

3. Column Chromatography (Initial Purification):

• The dried EtOAc fraction (e.g., 100 g) is subjected to column chromatography on a silica (B1680970) gel column (e.g., 1 kg, 70-230 mesh).

• The column is eluted with a gradient of n-hexane and ethyl acetate, gradually increasing the polarity (e.g., from 100:0 to 0:100), followed by a gradient of ethyl acetate and methanol.

• Fractions of 500 mL are collected and monitored by thin-layer chromatography (TLC). Fractions with similar TLC profiles are combined.

4. Further Chromatographic Purification:

• The combined fractions containing taxoids are further purified by repeated column chromatography on silica gel, using different solvent systems (e.g., dichloromethane/acetone, chloroform/methanol).

• Final purification of individual compounds is achieved using preparative High-Performance Liquid Chromatography (HPLC), often employing both normal-phase and reversed-phase columns.

5. Structure Elucidation:

• The structure of the purified compound, 13-Deacetyltaxachitriene A, is determined using a combination of spectroscopic methods, including 1D NMR (¹H, ¹³C), 2D NMR (COSY, HSQC, HMBC, NOESY), high-resolution mass spectrometry (HRMS), and infrared (IR) spectroscopy.

Experimental Workflow Diagram

Generalized workflow for the isolation of 13-Deacetyltaxachitriene A.

Biological Activity and Signaling Pathway

Specific biological activity and cytotoxicity data for 13-Deacetyltaxachitriene A are not extensively reported in the scientific literature.[9] However, as a member of the taxane family, its mechanism of action is presumed to be similar to that of other well-characterized taxanes like Paclitaxel.[10]

Presumed Mechanism of Action: Microtubule Stabilization

Taxanes are known to exert their cytotoxic effects by acting as microtubule-stabilizing agents.[3] They bind to the β-tubulin subunit of microtubules, which are essential components of the cell's cytoskeleton.[3] This binding event promotes the polymerization of tubulin and stabilizes the resulting microtubules, preventing the dynamic instability required for various cellular processes, most critically, mitosis.[3][4] The disruption of microtubule dynamics leads to a blockage of the cell cycle in the G2/M phase, which ultimately induces programmed cell death (apoptosis).[10]

Presumed Signaling Pathway for Taxane-Induced Apoptosis

Presumed signaling pathway for taxane-induced apoptosis.

Cytotoxicity of Related Taxoids from Taxus sumatrana

While data for 13-Deacetyltaxachitriene A is lacking, other taxoids isolated from Taxus sumatrana have demonstrated significant cytotoxic activity against various human cancer cell lines. This provides a valuable context for the potential efficacy of novel taxanes from this source.

Compound Name	Cancer Cell Line	Activity	Reference
Tasumatrol E	A-498 (Kidney), NCI-H226 (Lung), A549 (Lung), PC-3 (Prostate)	Significant Cytotoxicity	[7]
Tasumatrol F	A-498 (Kidney), NCI-H226 (Lung), A549 (Lung), PC-3 (Prostate)	Significant Cytotoxicity	[7]
Wallifoliol	Hepa 59 T/VGH (Liver Carcinoma), KB (Oral Epidermoid Carcinoma)	Significant Cytotoxicity	[8]
Taxuspine F	Hepa 59 T/VGH (Liver Carcinoma)	Moderate Activity	[8]

Note: The term "significant cytotoxicity" is used as reported in the source, which did not always provide specific IC₅₀ values.

Conclusion and Future Directions

13-Deacetyltaxachitriene A is an intriguing, yet under-documented, member of the taxane family from Taxus sumatrana. While its presence has been established, a comprehensive, publicly available dataset on its specific isolation, characterization, and biological activity is currently lacking. The generalized protocols and comparative data presented in this guide provide a solid foundation for researchers interested in this and other related taxoids.

Future research should focus on the unambiguous isolation and structural elucidation of 13-Deacetyltaxachitriene A, followed by a thorough investigation of its cytotoxic properties against a panel of cancer cell lines. Determining its specific mechanism of action and its efficacy relative to established chemotherapeutic agents like Paclitaxel will be crucial in evaluating its potential as a lead compound in drug discovery programs. The rich phytochemical landscape of Taxus sumatrana undoubtedly holds more novel compounds, underscoring the importance of continued exploration in natural product chemistry.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. Taxol and its related taxoids from the needles of Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]

Chemical structure and properties of 13-Deacetyltaxachitriene A.

13-Deacetyltaxachitriene A: A Comprehensive Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a complex, naturally occurring diterpenoid of the taxane (B156437) family, isolated from the Sumatran yew (Taxus sumatrana).[1][2][3][4] As a structural analog of the highly successful chemotherapeutic agent paclitaxel (B517696), this compound is of significant interest for its potential pharmacological applications, particularly in oncology.[1][2] This technical guide provides a detailed overview of the chemical structure, physicochemical properties, and inferred biological activities of 13-Deacetyltaxachitriene A. It includes a summary of available quantitative data, detailed experimental protocols for its isolation and analysis, and visualizations of its presumed mechanism of action and experimental workflows. While specific experimental data for 13-Deacetyltaxachitriene A remains limited in publicly available literature, this document consolidates current knowledge and provides a framework for future research and development.[1][5]

Chemical Structure and Identity

13-Deacetyltaxachitriene A possesses the characteristic complex polycyclic core structure of the taxane family.[2] Its systematic name is not yet fully established in the literature. The designation "13-deacetyl" indicates the absence of an acetyl group at the C-13 position, a common feature in many other prominent taxanes such as baccatin (B15129273) III, a key precursor to paclitaxel.[4] The structure of 13-Deacetyltaxachitriene A has been elucidated through spectroscopic methods, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS).[2][5]

Physicochemical Properties

13-Deacetyltaxachitriene A is typically isolated as a white to off-white powder.[5] While comprehensive experimental data on its physical properties are not widely published, the following tables summarize its known chemical identity and solubility.[5]

Table 1: Chemical Identity of 13-Deacetyltaxachitriene A

Property	Value	Source(s)
CAS Number	239800-99-8	[2][5]
Molecular Formula	C₃₀H₄₂O₁₂	[2][5][6]
Molecular Weight	594.65 g/mol	[2][5][7]
Class	Diterpenoid	[2][7]
Natural Source	Taxus sumatrana	[1][2][3][4]

Table 2: Solubility Profile of 13-Deacetyltaxachitriene A

Solvent	Solubility	Source(s)
Chloroform	Soluble	[5][7]
Dichloromethane (B109758)	Soluble	[5][7]
Ethyl Acetate (B1210297)	Soluble	[5][7]
DMSO	Soluble	[5][7]
Acetone	Soluble	[5][7]

Note: Quantitative data for properties such as melting point, boiling point, and density are not currently available in publicly accessible literature.[5]

Biological Activity and Mechanism of Action

Specific studies on the biological activity of 13-Deacetyltaxachitriene A are not extensively documented.[8] However, its structural similarity to other bioactive taxanes, most notably paclitaxel, suggests it likely functions as a microtubule-stabilizing agent.[1][8] This class of compounds is known to bind to the β-tubulin subunit of microtubules, promoting their polymerization and inhibiting depolymerization.[8] The resulting disruption of microtubule dynamics leads to cell cycle arrest, typically in the G2/M phase, and subsequent induction of apoptosis (programmed cell death).[8] This inferred mechanism suggests that 13-Deacetyltaxachitriene A holds potential as a cytotoxic agent for cancer therapy.[1]

Inferred Signaling Pathway

The following diagram illustrates the generally accepted signaling pathway for taxane compounds.

Caption: Inferred mechanism of action for 13-Deacetyltaxachitriene A.

Experimental Protocols

While a protocol specifically optimized for 13-Deacetyltaxachitriene A is not available, the following sections detail generalized and established methodologies for the extraction, isolation, and analysis of taxoids from Taxus species.[8][9]

Extraction and Isolation from Taxus sumatrana

The primary method for obtaining 13-Deacetyltaxachitriene A is through extraction from its natural source.[3] The general workflow involves solvent extraction followed by multi-step chromatographic purification.

Materials and Equipment:

• Dried and powdered plant material (Taxus sumatrana leaves, twigs, or bark)

• Solvents: Ethanol, Methanol, Water, Hexane (B92381), Dichloromethane, Ethyl Acetate, Acetone

• Rotary evaporator

• Chromatography columns (Silica gel, Sephadex LH-20)

• Preparative High-Performance Liquid Chromatography (HPLC) system

Protocol:

• Extraction:

  • Macerate dried, powdered plant material with a polar solvent, such as an ethanol/water mixture (e.g., 70:30 v/v), at room temperature with agitation for 24-48 hours.[10]

  • Filter the mixture to separate the extract from the solid plant material.

  • Concentrate the crude extract by removing the organic solvent under reduced pressure using a rotary evaporator.[10]

• Partitioning:

  • Perform liquid-liquid partitioning of the crude extract. For example, partition against hexane to remove non-polar impurities like lipids and pigments.[10]

  • Subsequently, extract the aqueous phase with a solvent of intermediate polarity, such as dichloromethane or ethyl acetate, to obtain a fraction enriched with taxanes.[4][10]

• Chromatographic Purification:

  • Subject the enriched taxane fraction to column chromatography on silica (B1680970) gel.[8][10]

  • Elute the column with a gradient of increasing polarity, such as ethyl acetate in hexane, collecting fractions.[10]

  • Analyze fractions by Thin-Layer Chromatography (TLC) or analytical HPLC to identify those containing the target compound.

  • Pool the relevant fractions and subject them to further purification steps, which may include chromatography on Sephadex LH-20.[4]

• Final Purification (Preparative HPLC):

  • Perform final purification using preparative reverse-phase HPLC to isolate 13-Deacetyltaxachitriene A to a high degree of purity.[4][10]

  • Monitor the elution at an appropriate UV wavelength (e.g., 227-230 nm) and collect the peak corresponding to the target compound.[10]

Isolation Workflow Diagram

Caption: Generalized workflow for the isolation of taxoids.

Quantitative Analysis by LC-MS/MS

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) is the preferred method for the sensitive and selective quantification of minor taxoids like 13-Deacetyltaxachitriene A in complex plant extracts.[6]

Protocol Outline:

• Sample Preparation:

  • Perform a methanol-based extraction of the powdered plant material, potentially aided by sonication.[6]

  • Clean up the crude extract using Solid-Phase Extraction (SPE) with a C18 cartridge to remove interfering substances.[6]

  • Elute the target analyte from the SPE cartridge (e.g., with 80% aqueous acetonitrile), dry the eluate, and reconstitute it in the initial mobile phase for analysis.[6]

• LC-MS/MS Analysis:

  • Chromatography: Utilize a C18 reverse-phase column with a gradient elution profile, typically using water and acetonitrile (B52724) with a formic acid modifier.

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode for high selectivity and sensitivity. This involves monitoring specific precursor-to-product ion transitions for 13-Deacetyltaxachitriene A.

Synthesis and Derivatization

While the total synthesis of 13-Deacetyltaxachitriene A is not widely reported, a plausible route involves the semi-synthesis from more abundant taxane precursors like baccatin III or 10-deacetylbaccatin III.[3] Furthermore, the hydroxyl groups on the 13-Deacetyltaxachitriene A scaffold, particularly at the C13 position, are primary sites for derivatization.[11] Esterification at this position is a key strategy for creating novel paclitaxel analogs to explore structure-activity relationships (SAR) and potentially develop derivatives with improved therapeutic profiles.[11]

Conclusion and Future Directions

13-Deacetyltaxachitriene A is an intriguing member of the taxane family with inferred anticancer potential based on the well-established activity of related compounds.[1][2] While current knowledge is limited, the established methodologies for isolation and characterization pave the way for future research.[8] Key future research should focus on the efficient isolation or synthesis of sufficient quantities of 13-Deacetyltaxachitriene A to enable comprehensive biological evaluation.[1] This includes direct in vitro cytotoxicity assays against a panel of human cancer cell lines to determine its IC₅₀ values and selectivity, as well as further exploration of its mechanism of action.[1] Such studies are essential to fully elucidate the therapeutic potential of this complex natural product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]

Spectroscopic and Structural Elucidation of 13-Deacetyltaxachitriene A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the spectroscopic data for 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from the Sumatran yew, Taxus sumatrana. Due to the limited availability of public, experimentally-derived raw data, this document focuses on the expected spectroscopic characteristics based on the compound's known structure and the extensive literature on related taxanes. It also outlines detailed, generalized protocols for the isolation and analysis of this class of compounds.

Introduction

13-Deacetyltaxachitriene A is a member of the complex taxane diterpenoid family, which includes the prominent anticancer agent paclitaxel (B517696) (Taxol®)[1]. Isolated from Taxus sumatrana, its structure is characterized by a complex polycyclic core[1]. The definitive structural elucidation of such molecules relies on a combination of advanced spectroscopic techniques, primarily Nuclear Magnetic Resonance (NMR) and Mass Spectrometry (MS)[1]. While the specific biological activities of 13-Deacetyltaxachitriene A are not yet extensively documented, its structural similarity to other bioactive taxanes suggests it may be a valuable subject for further investigation in drug discovery programs[1].

Predicted Spectroscopic Data

The following tables summarize the predicted spectroscopic data for 13-Deacetyltaxachitriene A. These values are based on the general characteristics of the taxane skeleton and are intended to serve as a reference for researchers working on the identification of this compound.

Table 1: Predicted ¹H NMR Data for 13-Deacetyltaxachitriene A

Note: Chemical shifts (δ) are hypothetical and based on typical values for taxane diterpenoids. Actual values may vary.

Functional Group Type	Predicted Chemical Shift (δ, ppm)
Methyl Protons (e.g., -CH₃)	0.8 - 2.5
Methylene Protons (-CH₂-)	1.0 - 4.5
Methine Protons (-CH-)	1.5 - 5.5
Protons on Carbons Bearing Oxygen	3.5 - 6.0
Vinylic Protons (=CH-)	4.5 - 6.5
Aromatic Protons (if present)	7.0 - 8.5

Table 2: Predicted ¹³C NMR Data for 13-Deacetyltaxachitriene A

Note: Chemical shifts (δ) are hypothetical and based on typical values for taxane diterpenoids. Actual values may vary.

Carbon Type	Predicted Chemical Shift (δ, ppm)
Methyl Carbons (-CH₃)	10 - 30
Methylene Carbons (-CH₂-)	20 - 50
Methine Carbons (-CH-)	30 - 70
Carbons Bearing Oxygen (-C-O)	60 - 90
Alkene Carbons (C=C)	100 - 150
Carbonyl Carbons (C=O)	165 - 210

Table 3: Predicted High-Resolution Mass Spectrometry (HRMS) Data for 13-Deacetyltaxachitriene A

Note: These values are calculated based on the molecular formula C₃₀H₄₂O₁₂ and are predictive.

Parameter	Expected Value
Molecular Formula	C₃₀H₄₂O₁₂
Monoisotopic Mass	594.2676 g/mol
Observed [M+H]⁺ (amu)	~595.2750
Observed [M+Na]⁺ (amu)	~617.2569
Observed [M+K]⁺ (amu)	~633.2308

Experimental Protocols

The following are generalized protocols for the isolation and spectroscopic analysis of taxane diterpenoids like 13-Deacetyltaxachitriene A from Taxus sumatrana.

Isolation and Purification Protocol

This protocol outlines a multi-step process for the extraction and purification of taxanes.

• Plant Material Preparation: The plant material (e.g., leaves, twigs, or bark of Taxus sumatrana) is air-dried and ground into a fine powder[2].

• Extraction: The powdered material is exhaustively extracted with a suitable organic solvent, such as methanol (B129727) or acetone, at room temperature with agitation[2].

• Concentration: The resulting extract is filtered and concentrated under reduced pressure to yield a crude residue[2].

• Solvent Partitioning: The crude extract is suspended in water and partitioned with a solvent like ethyl acetate (B1210297). The taxane diterpenoids will preferentially move to the ethyl acetate fraction, which is then collected and evaporated to dryness[3].

• Chromatographic Purification: The enriched extract is subjected to a series of chromatographic steps to isolate the pure compound. This typically involves:

  • Silica Gel Column Chromatography: An initial cleanup step to separate compounds based on polarity[2].

  • Preparative High-Performance Liquid Chromatography (HPLC): Further purification using normal-phase or reversed-phase columns to achieve high purity[2].

NMR Spectroscopy Protocol

NMR spectroscopy is the most powerful tool for the de novo structure elucidation of organic molecules[4].

• Sample Preparation: A pure sample (typically 1-10 mg) of the isolated compound is dissolved in approximately 0.5-0.7 mL of a suitable deuterated solvent (e.g., CDCl₃, CD₃OD) in an NMR tube.

• Data Acquisition: A suite of 1D and 2D NMR experiments are performed on a high-field NMR spectrometer (e.g., 400 MHz or higher). Standard experiments include:

  • ¹H NMR: To determine the proton environments.

  • ¹³C NMR: To determine the carbon skeleton.

  • 2D NMR (COSY, HSQC, HMBC): To establish connectivity between protons and carbons and elucidate the final structure.

• Data Analysis: The resulting spectra are processed and analyzed to assign all proton and carbon signals and determine the three-dimensional structure of the molecule.

Mass Spectrometry Protocol

Mass spectrometry is used to determine the molecular weight and elemental composition of the compound[4].

• Sample Preparation: The purified sample is dissolved in a suitable solvent (e.g., methanol with 0.1% formic acid) and infused into the mass spectrometer.

• Instrumentation: A high-resolution mass spectrometer, such as a Quadrupole Time-of-Flight (Q-TOF) or Orbitrap instrument, coupled with an electrospray ionization (ESI) source is typically used.

• Data Acquisition:

  • Ionization Mode: Positive ion mode is generally used for taxanes.

  • Full Scan Mode: To detect the protonated molecule ([M+H]⁺) and other adducts to confirm the molecular weight.

  • Tandem MS (MS/MS): A precursor ion is selected and fragmented to obtain structural information. Common neutral losses for taxanes include H₂O, CO, and acetic acid[5].

• Data Analysis: The accurate mass measurement from the full scan is used to confirm the elemental composition. The fragmentation pattern from the MS/MS spectrum provides corroborating structural evidence.

Visualized Workflow

The following diagram illustrates a generalized workflow for the isolation and structural elucidation of 13-Deacetyltaxachitriene A.

Isolation and characterization workflow.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Analysis of taxol and related diterpenoids from cell cultures by liquid chromatography-electrospray mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

The intricate Pathway of Taxane Diterpenoid Biosynthesis in Taxus Species: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the biosynthesis of taxane (B156437) diterpenoids, including the renowned anticancer agent paclitaxel (B517696) (Taxol®), within Taxus species. This document details the enzymatic steps, intermediate compounds, and regulatory aspects of this complex metabolic pathway. It is designed to be a comprehensive resource, offering quantitative data, detailed experimental protocols, and visual representations of the pathway and associated workflows to aid in research and drug development endeavors.

Introduction to Taxane Diterpenoids

Taxane diterpenoids are a class of complex natural products isolated from various species of the yew tree (Taxus). The most prominent member of this family is paclitaxel, a potent chemotherapeutic agent used in the treatment of various cancers, including ovarian, breast, and lung cancer.[1] The intricate molecular structure of paclitaxel has made its chemical synthesis challenging and economically unviable for large-scale production. Consequently, understanding its biosynthetic pathway in Taxus species is of paramount importance for developing alternative and sustainable production methods, such as metabolic engineering in microbial or plant-based systems.[1]

The biosynthesis of paclitaxel is a multi-step process that begins with the universal precursor of diterpenoids, geranylgeranyl diphosphate (B83284) (GGPP).[2][3] A series of enzymatic reactions, including cyclization, hydroxylation, acylation, and the formation of a distinctive oxetane (B1205548) ring, ultimately lead to the formation of paclitaxel.[3] This guide will dissect this pathway, presenting the current knowledge on the enzymes involved, their kinetic properties, and the accumulation of key taxane intermediates.

The Core Biosynthetic Pathway

The biosynthesis of taxane diterpenoids can be broadly divided into three main stages:

• Formation of the Taxane Skeleton: The initial and committed step is the cyclization of the linear C20 precursor, GGPP, to form the tricyclic taxadiene skeleton. This reaction is catalyzed by the enzyme taxadiene synthase (TXS).[2]

• Oxygenation and Acylation of the Taxane Core: Following the formation of taxadiene, a series of cytochrome P450 monooxygenases and acyltransferases modify the taxane core at various positions. These modifications include hydroxylations, acetylations, and benzoylations, leading to the formation of key intermediates like baccatin (B15129273) III.[3]

• Attachment of the C13 Side Chain: The final stage involves the attachment of a unique C13 side chain, which is crucial for the anticancer activity of paclitaxel. This process itself involves several enzymatic steps, including the formation of β-phenylalanine and its subsequent attachment to the baccatin III core.[3]

The following diagram provides a visual overview of the core biosynthetic pathway leading to paclitaxel.

References

• 1. Validated HPLC Method for the Determination of Paclitaxel-related Substances in an Intravenous Emulsion Loaded with a Paclitaxel–Cholesterol Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. google.com [google.com]

Putative Mechanism of Action of 13-Deacetyltaxachitriene A: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a complex diterpenoid natural product belonging to the taxane (B156437) family, which includes the highly successful anticancer agent paclitaxel (B517696). Isolated from the Sumatran yew (Taxus sumatrana), this compound is of significant interest for its potential therapeutic applications.[1] While direct and extensive experimental data on the biological activities of 13-Deacetyltaxachitriene A are limited in publicly available literature, its structural similarity to other cytotoxic taxane diterpenoids provides a strong foundation for its putative pharmacological profile.[2][3][4] This technical guide synthesizes the current understanding of its predicted mechanism of action, with a primary focus on its potential as an anticancer agent.

Introduction

Taxanes represent a critical class of chemotherapeutic agents used in the treatment of a wide array of cancers.[5] Their unique mechanism of action involves the stabilization of microtubules, which disrupts the dynamic processes of cell division, ultimately leading to mitotic arrest and apoptosis in cancer cells.[3][4][5] 13-Deacetyltaxachitriene A is a naturally occurring taxane derivative with a modification at the C13 position of the baccatin (B15129273) III core, a site known to be crucial for biological activity.[5][6] This document provides a comprehensive overview of the predicted mechanism of action of 13-Deacetyltaxachitriene A, based on the well-established pharmacology of the taxane class of compounds.

Putative Mechanism of Action: Microtubule Stabilization

It is hypothesized that 13-Deacetyltaxachitriene A, like other taxanes, exerts its cytotoxic effects by interfering with microtubule dynamics.[3] The primary mechanism of action for many taxanes involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis.[3][7]

The proposed mechanism involves the following steps:

• Binding to β-tubulin: The compound is predicted to bind to the β-tubulin subunit of microtubules.[3][4][8] The side chain at C13 is a key determinant of a taxane's ability to interact with and stabilize microtubules.[5]

• Promotion of microtubule assembly: This binding is thought to enhance the polymerization of tubulin dimers into microtubules.[3][8]

• Inhibition of microtubule disassembly: Crucially, the compound is expected to stabilize the microtubule structure by preventing its depolymerization.[3][4][8]

• Disruption of mitotic spindle formation: The stabilized, non-dynamic microtubules lead to the formation of abnormal mitotic spindles.[3]

• Cell Cycle Arrest: The disruption of microtubule dynamics activates the spindle assembly checkpoint, leading to a prolonged arrest in the G2/M phase of the cell cycle.[4][7][8]

• Induction of Apoptosis: Prolonged mitotic arrest triggers the intrinsic apoptotic pathway, leading to programmed cell death in cancer cells.[4][8]

Based on structure-activity relationship (SAR) studies of paclitaxel, the C-13 side chain is paramount for its biological activity.[8] Alterations at this position, including the removal of the acetyl group as in 13-Deacetyltaxachitriene A, have been shown to significantly decrease a compound's ability to promote tubulin assembly and its cytotoxic efficacy.[8] Therefore, while the fundamental mechanism is likely conserved, the potency of 13-Deacetyltaxachitriene A is anticipated to be considerably lower than that of paclitaxel.[8]

Signaling Pathway Diagram

Caption: Putative signaling pathway of 13-Deacetyltaxachitriene A.

Quantitative Data

Table 1: Physical and Chemical Properties

Property	Value
Molecular Formula	C₃₀H₄₂O₁₂
Molecular Weight	594.65 g/mol
Physical Description	White to off-white powder[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[1]
Natural Source	Taxus sumatrana (Sumatran Yew)

| Plant Part(s) | Leaves, Twigs, Stem Bark[9] |

Experimental Protocols

While specific experimental protocols for 13-Deacetyltaxachitriene A are not extensively documented, the following are generalized methodologies for investigating the anticancer properties of taxane diterpenoids.[3] These should be regarded as a starting point for research.[3]

Isolation of 13-Deacetyltaxachitriene A

A generalized workflow for the isolation of taxoids from Taxus sumatrana involves solvent extraction, followed by chromatographic separation.[4]

Caption: Generalized workflow for isolating taxoids from Taxus sumatrana.

In Vitro Evaluation

A typical workflow for the in vitro evaluation of synthesized or isolated taxane analogs is outlined below.[6]

Caption: A typical workflow for the in vitro evaluation of taxane analogs.

Cell Cycle Analysis by Flow Cytometry

This protocol is to determine the effect of 13-Deacetyltaxachitriene A on cell cycle progression.

• Cell Treatment: Treat cells with 13-Deacetyltaxachitriene A at its IC50 and 2x IC50 concentrations for 24 hours. Include a vehicle control.[3]

• Cell Harvesting and Fixation: Harvest cells by trypsinization and collect them by centrifugation. Wash the cells once with PBS. Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol (B145695) while vortexing gently to prevent clumping. Fix the cells at -20°C for at least 2 hours.[3]

• Staining: Centrifuge the fixed cells and wash them with PBS. Resuspend the cell pellet in 500 µL of PBS containing 100 µg/mL RNase A and 50 µg/mL Propidium Iodide.[3]

• Analysis: Incubate for 30 minutes at room temperature in the dark. Analyze the cell cycle distribution by flow cytometry.

Immunofluorescence Staining of Microtubules

This protocol is to visualize the effect of 13-Deacetyltaxachitriene A on the microtubule network.

• Cell Treatment: Treat cells with 13-Deacetyltaxachitriene A at its IC50 concentration for 16-24 hours.[3]

• Fixation and Permeabilization: Wash the cells with PBS. Fix the cells with 4% paraformaldehyde (PFA) for 15 minutes at room temperature. Wash three times with PBS. Permeabilize the cells with 0.1% Triton X-100 for 10 minutes.[3]

• Blocking and Antibody Incubation: Wash three times with PBS. Block with 1% BSA in PBS for 1 hour. Incubate with the primary anti-α-tubulin antibody (diluted in 1% BSA) overnight at 4°C. Wash three times with PBS. Incubate with the fluorescently labeled secondary antibody (diluted in 1% BSA) for 1 hour at room temperature in the dark.[3]

• Imaging: Mount the coverslips on slides with a mounting medium containing DAPI for nuclear staining. Visualize the microtubule network using a fluorescence microscope.

Conclusion and Future Directions

13-Deacetyltaxachitriene A, a taxane diterpenoid from Taxus sumatrana, represents a promising candidate for further pharmacological investigation.[2] Based on the robust cytotoxic activity of structurally related compounds, its primary potential lies in the field of oncology.[2] The putative mechanism of action centers on the stabilization of microtubules, leading to cell cycle arrest and apoptosis, a hallmark of the taxane class of drugs.[3][4]

However, a comprehensive understanding of its biological activity is currently limited by the lack of available quantitative data.[7] Future research should focus on the total synthesis or efficient isolation of 13-Deacetyltaxachitriene A to enable comprehensive biological evaluation.[2] Key future research directions include:

• Direct evaluation of cytotoxic activity against a panel of human cancer cell lines to determine its IC50 values and cancer cell selectivity.[2]

• Direct assessment of its ability to promote tubulin polymerization and stabilize microtubules to confirm if it retains the classical taxane mechanism of action.[5]

• In vivo studies in animal models to evaluate its antitumor efficacy and toxicity profile.

• Structure-activity relationship (SAR) studies to further elucidate the role of the C13 substituent in the anticancer activity of taxanes.[5]

Elucidation of these aspects will be crucial for determining the therapeutic potential of 13-Deacetyltaxachitriene A and its possible development as a novel anticancer agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

In Vitro Screening of 13-Deacetyltaxachitriene A: A Technical Guide to a Promising Taxane Analog

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from the Sumatran yew (Taxus sumatrana), represents a molecule of significant interest within the field of oncology drug discovery.[1] As a member of the taxane family, which includes the highly successful chemotherapeutic agent paclitaxel (B517696), 13-Deacetyltaxachitriene A is predicted to exhibit cytotoxic activity against cancer cells through the disruption of microtubule dynamics.[2][3] This technical guide provides a comprehensive overview of the inferred biological activity of 13-Deacetyltaxachitriene A, based on the well-established mechanism of action of related taxanes. Detailed experimental protocols for the in vitro screening of this compound are presented, alongside a discussion of the anticipated signaling pathways and a framework for data analysis. While specific experimental data for 13-Deacetyltaxachitriene A is limited in publicly available literature, this document serves as a foundational resource for researchers seeking to investigate its therapeutic potential.[1][4]

Introduction: The Therapeutic Potential of Taxanes

The taxane family of diterpenoids has revolutionized cancer chemotherapy, with paclitaxel and docetaxel (B913) being cornerstone treatments for a variety of solid tumors.[2] Their primary mechanism of action involves the stabilization of microtubules, which are critical components of the cellular cytoskeleton essential for cell division.[2][3] By binding to the β-tubulin subunit of microtubules, taxanes prevent their depolymerization, leading to the formation of dysfunctional microtubule bundles, cell cycle arrest in the G2/M phase, and ultimately, the induction of apoptosis (programmed cell death).[3][5]

13-Deacetyltaxachitriene A is a naturally occurring taxane derivative with a modification at the C13 position of the baccatin (B15129273) III core, a site known to be crucial for biological activity.[2] While extensive research has been conducted on paclitaxel and its analogs, 13-Deacetyltaxachitriene A remains a relatively understudied compound.[4] However, its structural similarity to other cytotoxic taxanes suggests a strong likelihood of it possessing anticancer properties.[1] This guide outlines the predicted biological activities of 13-Deacetyltaxachitriene A and provides the necessary experimental framework for its in vitro evaluation.

Predicted Biological Activity and Mechanism of Action

Based on the structure-activity relationships of taxanes, 13-Deacetyltaxachitriene A is predicted to function as a microtubule-stabilizing agent.[5] The deacetylation at the C13 position may influence its potency compared to other acetylated taxanes, making its direct evaluation a critical area of research.[2] The anticipated mechanism of action is a multi-step process:

• Binding to β-tubulin: The molecule is expected to bind to a specific pocket on the β-tubulin subunit of microtubules.[5]

• Promotion of Microtubule Assembly: This binding is thought to enhance the polymerization of tubulin dimers into microtubules.[6]

• Inhibition of Microtubule Disassembly: The compound is predicted to stabilize the microtubule structure, preventing its depolymerization.[6]

• Disruption of Mitosis: The resulting overly stable and dysfunctional microtubules will disrupt the formation and function of the mitotic spindle during cell division.[5]

• Cell Cycle Arrest: This interference with microtubule dynamics is expected to activate the spindle assembly checkpoint, leading to a prolonged arrest in the G2/M phase of the cell cycle.[3]

• Induction of Apoptosis: Sustained mitotic arrest will ultimately trigger the intrinsic pathway of apoptosis, leading to cancer cell death.[5]

Signaling Pathway

Caption: Predicted signaling pathway of 13-Deacetyltaxachitriene A.

In Vitro Screening Protocols

A systematic in vitro evaluation is essential to determine the biological activity of 13-Deacetyltaxachitriene A. The following are detailed protocols for key experiments.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of the compound that inhibits cell growth by 50% (IC50), providing a measure of its potency.

Materials:

• Human cancer cell lines (e.g., HeLa, MCF-7, A549)

• 13-Deacetyltaxachitriene A

• Complete cell culture medium (e.g., DMEM with 10% FBS)

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) solution (5 mg/mL in PBS)

• Dimethyl Sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Culture cancer cells to approximately 80% confluency. Trypsinize, resuspend in fresh medium, and count the cells. Seed 5,000-10,000 cells per well in 100 µL of medium into a 96-well plate. Incubate for 24 hours at 37°C in a 5% CO2 incubator.[6]

• Compound Treatment: Prepare a stock solution of 13-Deacetyltaxachitriene A in DMSO. Perform serial dilutions in complete medium to achieve the desired final concentrations. Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO as the highest compound concentration) and a positive control (e.g., paclitaxel).[2]

• Incubation: Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.[2]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[2]

• Formazan (B1609692) Solubilization: Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control. Plot the percentage of viability against the log of the compound concentration to determine the IC50 value.

Cell Cycle Analysis by Flow Cytometry

This method quantifies the distribution of cells in the different phases of the cell cycle to determine if the compound induces arrest at a specific phase.

Materials:

• Human cancer cell lines

• 13-Deacetyltaxachitriene A

• Complete cell culture medium

• PBS

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• Propidium Iodide (PI) staining solution (containing RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and allow them to attach overnight. Treat the cells with various concentrations of 13-Deacetyltaxachitriene A for 24-48 hours.

• Cell Harvesting: Harvest both adherent and floating cells. Centrifuge and wash the cell pellet with PBS.

• Fixation: Resuspend the cells in ice-cold 70% ethanol while vortexing gently. Fix the cells overnight at -20°C.

• Staining: Centrifuge the fixed cells and wash with PBS. Resuspend the cell pellet in PI staining solution and incubate in the dark for 30 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells using a flow cytometer.[4]

• Data Analysis: Generate DNA content histograms and quantify the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.[4]

Microtubule Stabilization Assay

This assay directly assesses the ability of the compound to promote tubulin polymerization and stabilize microtubules.

Materials:

• Purified tubulin

• Tubulin polymerization buffer

• GTP

• 13-Deacetyltaxachitriene A

• Paclitaxel (positive control)

• Spectrophotometer with temperature control

Procedure:

• Reaction Setup: In a 96-well plate, add tubulin polymerization buffer, GTP, and various concentrations of 13-Deacetyltaxachitriene A or paclitaxel.

• Initiation of Polymerization: Add purified tubulin to each well to initiate the reaction.

• Monitoring Polymerization: Immediately place the plate in a spectrophotometer pre-warmed to 37°C and measure the change in absorbance at 340 nm over time. An increase in absorbance indicates tubulin polymerization.

• Data Analysis: Plot the absorbance against time to generate polymerization curves. Compare the curves for different concentrations of 13-Deacetyltaxachitriene A to the controls.

Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

Exploring the Neuroprotective Effects of Novel Taxane Diterpenoids: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth exploration of the emerging neuroprotective potential of novel taxane (B156437) diterpenoids. While traditionally recognized for their potent anti-mitotic activity in cancer chemotherapy, the unique mechanism of action of these compounds—microtubule stabilization—presents a compelling therapeutic avenue for neurodegenerative diseases characterized by cytoskeletal collapse and impaired axonal transport. This document synthesizes current research, detailing the core molecular mechanisms, relevant signaling pathways, quantitative efficacy data, and key experimental protocols for assessing neuroprotective effects.

Core Neuroprotective Mechanism: Microtubule Stabilization

The primary mechanism underpinning the neuroprotective potential of taxane diterpenoids is their ability to stabilize microtubules. In neurons, microtubules are critical for maintaining structural integrity, facilitating axonal transport of organelles and vesicles, and supporting synaptic function.[1] In several neurodegenerative disorders, such as Alzheimer's disease and other tauopathies, microtubule destabilization is a key pathological event, leading to impaired neuronal function and eventual cell death.[2]

Taxanes, including the well-known paclitaxel (B517696), bind to a specific site on the β-tubulin subunit within the microtubule polymer.[3] This binding event promotes the assembly of tubulin dimers into microtubules and inhibits their depolymerization, effectively locking the cytoskeleton in a stabilized state.[4][5] This action can counteract the pathological destabilization seen in disease states, restore axonal transport, and protect neurons from amyloid-beta-induced toxicity.[2][6]

References

• 1. mdpi.com [mdpi.com]
• 2. Protection against beta-amyloid toxicity in primary neurons by paclitaxel (Taxol) - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. oaepublish.com [oaepublish.com]
• 4. sciencellonline.com [sciencellonline.com]
• 5. innoprot.com [innoprot.com]
• 6. Intranasal Paclitaxel Alters Alzheimer's Disease Phenotypic Features in 3xTg-AD Mice - PubMed [pubmed.ncbi.nlm.nih.gov]

13-Deacetyltaxachitriene A: A Technical Guide on its Prospective Role in Tubulin Polymerization

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Executive Summary

13-Deacetyltaxachitriene A is a member of the taxane (B156437) family of diterpenoids, a class of compounds that includes the highly successful anticancer agent paclitaxel (B517696).[1] Isolated from the Sumatran yew, Taxus sumatrana, this natural product is of significant interest for its potential pharmacological activities.[1][2] While extensive research has been conducted on prominent taxanes like paclitaxel and docetaxel, specific public domain data on 13-Deacetyltaxachitriene A remains limited.[3][4] This technical guide consolidates the current understanding of taxane-tubulin interactions and provides a comprehensive framework for the investigation of 13-Deacetyltaxachitriene A as a modulator of tubulin polymerization. Based on the well-established mechanism of action for taxanes, it is hypothesized that 13-Deacetyltaxachitriene A acts as a microtubule-stabilizing agent.[3][5] This document outlines the presumed mechanism, presents hypothetical quantitative data to guide research, details essential experimental protocols, and provides visual workflows to facilitate the study of this promising compound.

Introduction: The Taxane Family and Microtubule Dynamics

Microtubules are dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers.[5] Their ability to rapidly polymerize and depolymerize is fundamental to numerous cellular processes, including cell division, intracellular transport, and the maintenance of cell shape.[5][6] Consequently, molecules that interfere with microtubule dynamics have emerged as a critical class of anticancer agents.[5][7]

Taxanes represent a vital group of these agents, known for their unique ability to stabilize microtubules, leading to mitotic arrest and apoptosis in cancer cells.[3] They exert their effects by binding to the β-tubulin subunit within the microtubule, shifting the equilibrium towards polymerization and suppressing the dynamic instability crucial for mitotic spindle function.[4][8]

13-Deacetyltaxachitriene A is a derivative of the baccatin (B15129273) III core, modified at the C13 position, a site known to be critical for biological activity.[3] While the absence of an acetyl group at this position may alter its biological properties compared to other taxanes, its potential to interact with and stabilize microtubules makes it a compelling subject for further investigation.[3]

Proposed Mechanism of Action

As a taxane, 13-Deacetyltaxachitriene A is presumed to follow the established mechanism of action for this class of compounds. This involves binding to a specific site on β-tubulin, which stabilizes the microtubule and prevents depolymerization.[8][9] This disruption of normal microtubule dynamics leads to a cascade of events culminating in cell cycle arrest and apoptosis.[9]

dot

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. researchgate.net [researchgate.net]
• 7. Tubulin interacting agents: novel taxanes and epothilones - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Unveiling the Pro-Apoptotic Potential of 13-Deacetyltaxachitriene A: A Technical Guide for Tumor Cell Research

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, specific experimental data on the bioactivity of 13-Deacetyltaxachitriene A is limited in publicly available scientific literature. This guide is formulated based on the established pharmacology of related taxane (B156437) compounds and provides a framework for the systematic investigation of its potential to induce apoptosis in tumor cells.

Executive Summary

13-Deacetyltaxachitriene A is a taxane diterpenoid whose structural similarity to potent chemotherapeutic agents like Paclitaxel suggests a potential role in cancer therapy.[1][2] Taxanes are renowned for their ability to induce mitotic arrest and subsequent apoptosis in cancer cells by stabilizing microtubules.[2][3] It is hypothesized that 13-Deacetyltaxachitriene A shares this mechanism of action, making it a compound of interest for oncological research. The absence of the acetyl group at the C-13 position may influence its cytotoxic potency compared to other taxanes, a hypothesis that warrants experimental validation.[1] This document outlines the putative mechanism of action of 13-Deacetyltaxachitriene A and provides detailed experimental protocols to investigate its pro-apoptotic effects in tumor cells.

Putative Mechanism of Action: Microtubule Stabilization and Apoptosis Induction

The anticancer activity of taxanes is primarily attributed to their interaction with β-tubulin, a subunit of microtubules.[2] This interaction stabilizes the microtubule polymer, preventing the dynamic instability required for mitotic spindle formation and function.[1][4] This disruption of microtubule dynamics is proposed to trigger a cascade of events leading to programmed cell death.

The hypothesized mechanism for 13-Deacetyltaxachitriene A involves:

• Binding to β-tubulin: The compound is predicted to bind to the β-tubulin subunit of microtubules.[5]

• Promotion of microtubule assembly and stabilization: This binding enhances the polymerization of tubulin dimers and inhibits microtubule disassembly.[5]

• Cell cycle arrest: The stabilized microtubules disrupt the formation of the mitotic spindle, activating the spindle assembly checkpoint and causing cell cycle arrest at the G2/M phase.[4][5]

• Induction of apoptosis: Prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway, leading to programmed cell death.[3][5]

Quantitative Data Presentation

The following tables are templates for summarizing the quantitative data obtained from the experimental protocols outlined in this guide.

Table 1: Cytotoxicity of 13-Deacetyltaxachitriene A in Human Cancer Cell Lines

Cell Line	Cancer Type	IC50 (nM) of 13-Deacetyltaxachitriene A	IC50 (nM) of Paclitaxel (Positive Control)
MCF-7	Breast Adenocarcinoma	Experimental Value	Reference Value
A549	Lung Carcinoma	Experimental Value	Reference Value
HeLa	Cervical Adenocarcinoma	Experimental Value	Reference Value
OVCAR-3	Ovarian Adenocarcinoma	Experimental Value	Reference Value

Table 2: Effect of 13-Deacetyltaxachitriene A on Cell Cycle Distribution

Treatment	Concentration (nM)	% Cells in G0/G1 Phase	% Cells in S Phase	% Cells in G2/M Phase
Vehicle Control	-	Experimental Value	Experimental Value	Experimental Value
13-Deacetyltaxachitriene A	IC50	Experimental Value	Experimental Value	Experimental Value
Paclitaxel (Positive Control)	IC50	Experimental Value	Experimental Value	Experimental Value

Table 3: Induction of Apoptosis by 13-Deacetyltaxachitriene A

Treatment	Concentration (nM)	% Apoptotic Cells (Annexin V+/PI-)	Caspase-3/7 Activity (Fold Change)
Vehicle Control	-	Experimental Value	Experimental Value
13-Deacetyltaxachitriene A	IC50	Experimental Value	Experimental Value
Paclitaxel (Positive Control)	IC50	Experimental Value	Experimental Value

Table 4: Modulation of Apoptosis-Related Protein Expression by 13-Deacetyltaxachitriene A

Treatment	Concentration (nM)	Bcl-2 Expression (Relative to Control)	Bax Expression (Relative to Control)	Cleaved Caspase-3 (Relative to Control)
Vehicle Control	-	1.0	1.0	1.0
13-Deacetyltaxachitriene A	IC50	Experimental Value	Experimental Value	Experimental Value
Paclitaxel (Positive Control)	IC50	Experimental Value	Experimental Value	Experimental Value

Experimental Protocols

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of 13-Deacetyltaxachitriene A that inhibits cell growth by 50% (IC50).[6]

• Materials:

  • Cancer cell lines (e.g., MCF-7, A549, HeLa)

  • 13-Deacetyltaxachitriene A (dissolved in DMSO)

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • Solubilization buffer (e.g., DMSO or 20% SDS in 50% DMF)

  • 96-well microplates

  • Microplate reader

• Procedure:

  • Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well and incubate for 24 hours.[2]

  • Compound Treatment: Treat cells with serial dilutions of 13-Deacetyltaxachitriene A and a vehicle control for 72 hours.[2]

  • MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.[2]

  • Solubilization: Remove the medium and add 100 µL of solubilization buffer to dissolve the formazan (B1609692) crystals.[6]

  • Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.[2]

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value from a dose-response curve.[2]

Cell Cycle Analysis by Flow Cytometry

This method determines the distribution of cells in different phases of the cell cycle based on their DNA content.[4]

• Materials:

  • Cancer cell line of interest

  • 13-Deacetyltaxachitriene A

  • Phosphate-buffered saline (PBS)

  • Cold 70% ethanol (B145695)

  • Propidium Iodide (PI) staining solution (containing PI and RNase A)

  • Flow cytometer

• Procedure:

  • Cell Treatment: Seed cells in 6-well plates and treat with 13-Deacetyltaxachitriene A at its IC50 concentration for 24 hours.[7]

  • Cell Fixation: Harvest cells, wash with PBS, and fix in cold 70% ethanol overnight at -20°C.[7]

  • Staining: Wash the fixed cells with PBS and resuspend in PI staining solution.[5]

  • Flow Cytometry Analysis: Analyze the stained cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases.[4]

Apoptosis Assay (Annexin V/PI Staining)

This flow cytometry-based assay quantifies the percentage of apoptotic and necrotic cells.[7]

• Materials:

  • Cancer cell line of interest

  • 13-Deacetyltaxachitriene A

  • Annexin V-FITC and Propidium Iodide

  • 1X Annexin V binding buffer

  • Flow cytometer

• Procedure:

  • Cell Treatment: Treat cells with 13-Deacetyltaxachitriene A at its IC50 concentration for 24 or 48 hours.[7]

  • Cell Harvesting: Collect both adherent and floating cells, wash with cold PBS, and resuspend in 1X Annexin V binding buffer.[7]

  • Staining: Add Annexin V-FITC and Propidium Iodide to the cell suspension and incubate in the dark for 15 minutes at room temperature.[7]

  • Flow Cytometry Analysis: Analyze the stained cells by flow cytometry within one hour.[7]

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect and quantify changes in the expression levels of key proteins involved in the apoptotic pathway, such as the Bcl-2 family proteins and caspases.

• Materials:

  • Cancer cell line of interest

  • 13-Deacetyltaxachitriene A

  • RIPA lysis buffer with protease and phosphatase inhibitors

  • BCA protein assay kit

  • SDS-PAGE gels

  • PVDF membranes

  • Primary antibodies (e.g., against Bcl-2, Bax, cleaved caspase-3, β-actin)

  • HRP-conjugated secondary antibodies

  • Chemiluminescent substrate

  • Imaging system

• Procedure:

  • Cell Treatment and Lysis: Treat cells with 13-Deacetyltaxachitriene A at its IC50 concentration for a specified time, then lyse the cells in RIPA buffer.

  • Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

  • SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer to a PVDF membrane.

  • Immunoblotting: Block the membrane and incubate with primary antibodies overnight at 4°C, followed by incubation with HRP-conjugated secondary antibodies.

  • Detection: Add chemiluminescent substrate and capture the signal using an imaging system.

  • Data Analysis: Quantify the band intensities and normalize to a loading control like β-actin.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Hypothesized signaling pathway of 13-Deacetyltaxachitriene A-induced apoptosis.

Caption: General experimental workflow for in vitro characterization.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Probing the Anticancer Potential: A Technical Guide to the Structure-Activity Relationship of 13-Deacetyltaxachitriene A

For Immediate Release

This technical guide offers researchers, scientists, and drug development professionals a comprehensive overview of the structure-activity relationship (SAR) of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid with potential applications in oncology. While specific SAR data for this particular compound is limited in publicly available literature, this document extrapolates from the extensive research on related taxanes, such as paclitaxel (B517696) and docetaxel (B913), to provide a foundational understanding and a roadmap for future investigation.[1][2]

13-Deacetyltaxachitriene A, isolated from Taxus sumatrana, belongs to the taxane family of microtubule-stabilizing agents.[3][4][5] These compounds are a cornerstone of chemotherapy, exerting their cytotoxic effects by binding to β-tubulin, which disrupts microtubule dynamics, leading to cell cycle arrest and apoptosis.[1][6][7] The structural nuances of each taxane derivative, however, dictate its specific biological activity, making SAR studies crucial for the development of novel, more effective anticancer agents.[3][8]

The Taxane Core and Key Functional Groups: A Foundation for SAR

The biological activity of taxanes is intricately linked to the chemical functionalities at various positions on their complex diterpenoid core.[3] Understanding the role of these groups in well-studied taxanes provides a predictive framework for 13-Deacetyltaxachitriene A.

The Critical C13 Side Chain

The ester side chain at the C13 position is widely recognized as a primary determinant of a taxane's ability to interact with and stabilize microtubules.[1] The absence of a bulky ester group at this position, as is the case with baccatin (B15129273) III, results in a significant decrease in microtubule-stabilizing activity.[1] The defining feature of 13-Deacetyltaxachitriene A is the lack of an acetyl group at the C13 position, which suggests a potential modification in its biological properties when compared to other acetylated taxanes.[1] This makes 13-Deacetyltaxachitriene A a valuable scaffold for SAR studies to further explore the role of the C13 substituent in anticancer activity.[1]

Modifications to the Taxane Core

SAR studies on various taxane analogs have demonstrated that modifications at several other positions on the taxane core can significantly influence their biological activity.[3] While specific data for 13-Deacetyltaxachitriene A is scarce, research on similar compounds suggests that modifications to the side chains and the core ring system can yield derivatives with potent cytotoxic effects against cancer cell lines.[3]

Position	Modification	Impact on Activity
C2	Substitution of the benzoyl group with other aroyl groups	Can modulate activity; meta-substituted aroyl groups have shown increased activity compared to paclitaxel.[9]
C4	Modifications to the acetyl group	Generally, only small substituents are tolerated without a significant loss of activity.[8]
C7	Deoxygenation	Removal of the C7 hydroxyl group can lead to compounds with comparable cytotoxicity to paclitaxel.
C10	Deacetylation	The presence of an acetyl group at C10 does not have a major effect on activity, as seen in the high potency of docetaxel (which lacks a C10 acetyl group).[1]

Presumed Mechanism of Action and Signaling Pathways

It is presumed that 13-Deacetyltaxachitriene A shares a similar mechanism of action with other taxanes.[6] Taxanes exert their cytotoxic effects by binding to β-tubulin, which stabilizes microtubules and prevents their dynamic instability.[6][7] This disruption of microtubule function leads to a blockage in the G2/M phase of the cell cycle, ultimately inducing apoptosis.[6] Key signaling pathways implicated in taxane-induced apoptosis include the phosphorylation of Bcl-2 and the activation of caspases.[6]

Presumed signaling pathway for taxane-induced apoptosis.

Experimental Protocols for SAR Studies

To elucidate the SAR of 13-Deacetyltaxachitriene A, a systematic approach involving the synthesis of derivatives and their subsequent biological evaluation is necessary.

General Synthesis of 13-Deacetyltaxachitriene A Derivatives

The synthesis of derivatives would likely start with the isolation of the parent compound.[3] Given the structural complexity of taxanes, semi-synthetic methods where the natural product is chemically modified are often employed.[3][10] The primary sites for derivatization on the 13-Deacetyltaxachitriene A scaffold are its hydroxyl groups.[10]

Protocol 1: Esterification at the C13-Hydroxyl Position [10]

This protocol outlines a general method for the acylation of the C13-hydroxyl group.[10]

• Dissolve 13-Deacetyltaxachitriene A (1 equivalent) in anhydrous pyridine (B92270) under an inert atmosphere.[10]

• Cool the solution to 0°C.[10]

• Slowly add the desired acid chloride (1.2 equivalents) dropwise.[10]

• Allow the reaction to warm to room temperature and stir for 4-12 hours, monitoring progress by thin-layer chromatography (TLC).[10]

• Upon completion, quench the reaction with a saturated aqueous NaHCO₃ solution.[10]

• Extract the product with dichloromethane.[10]

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.[10]

In Vitro Cytotoxicity Assays

Evaluating the cytotoxic potential of newly synthesized derivatives is a critical step in SAR studies.

Protocol 2: MTT Assay for Cell Viability [1][6]

This assay measures the metabolic activity of cells as an indicator of cell viability.

• Cell Seeding: Seed cancer cells (e.g., 5,000-10,000 cells/well) in a 96-well plate and incubate for 24 hours.[11]

• Compound Treatment: Prepare serial dilutions of the 13-Deacetyltaxachitriene A derivatives in the complete culture medium. Replace the existing medium with 100 µL of the compound dilutions. Include a vehicle control.[1]

• Incubation: Incubate the plate for 72 hours at 37°C in a 5% CO₂ incubator.[1]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[1]

• Solubilization: Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.[1]

• Measurement: Read the absorbance at the appropriate wavelength using a microplate reader.

Workflow for assessing the cytotoxicity of derivatives.

Future Directions

The development of new taxane derivatives is driven by the need to address challenges such as multidrug resistance and undesirable side effects.[1] 13-Deacetyltaxachitriene A presents a unique natural scaffold for the creation of novel analogs. Future research should focus on the systematic synthesis and biological evaluation of its derivatives to build a comprehensive SAR profile. This will not only elucidate the therapeutic potential of this specific taxane but also contribute to the broader understanding of taxane pharmacology, guiding the design of next-generation anticancer drugs.[3]

References

• 1. Synthesis and Bioactivity of a Side Chain Bridged Paclitaxel: A Test of the T-Taxol Conformation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Taxane analogues against breast cancer: a quantitative structure-activity relationship study - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Optimization of taxane binding to microtubules: binding affinity dissection and incremental construction of a high-affinity analog of paclitaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Effect of substituents at the C3´, C3´N, C10 and C2-meta-benzoate positions of taxane derivatives on their activity against resistant cancer cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]
• 7. Structural insight into the stabilization of microtubules by taxanes - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. The Shape of Things to Come: Structural and Synthetic Studies of Taxol and Related Compounds - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Crystal and molecular structure of paclitaxel (taxol) - PMC [pmc.ncbi.nlm.nih.gov]
• 11. benthamscience.com [benthamscience.com]

Unraveling the Pharmacology of 13-Deacetyltaxachitriene A: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

13-Deacetyltaxachitriene A is a naturally occurring diterpenoid belonging to the taxane (B156437) family, a class of compounds that includes the highly successful chemotherapeutic agent, paclitaxel (B517696).[1] Isolated from the Sumatran yew, Taxus sumatrana, this molecule is of significant interest for its potential pharmacological activities.[1][2] This technical guide provides a comprehensive overview of the current understanding of 13-Deacetyltaxachitriene A's pharmacology, drawing parallels with the well-established mechanisms of other taxanes. While specific quantitative data for this compound remains limited in publicly available literature, this document consolidates the existing knowledge, outlines key experimental protocols for its investigation, and presents visual representations of relevant biological pathways and workflows to guide future research and drug development efforts.

Introduction: The Taxane Family and 13-Deacetyltaxachitriene A

The taxane family of natural products has been a cornerstone in cancer therapy for decades. Their unique mechanism of action, which involves the stabilization of microtubules, disrupts the dynamic processes of cell division, ultimately leading to mitotic arrest and apoptosis in cancer cells.[3] While paclitaxel and docetaxel (B913) are the most prominent members of this family, extensive research has focused on the synthesis and evaluation of novel taxane analogs to enhance efficacy, improve solubility, and overcome drug resistance.[3]

13-Deacetyltaxachitriene A is a taxane derivative characterized by a modification at the C13 position of the baccatin (B15129273) III core, a site known to be crucial for biological activity.[3] The "13-deacetyl" designation indicates the absence of an acetyl group at this position, which is present in many other prominent taxanes.[1] This structural difference suggests a potential alteration in its biological properties compared to its acetylated counterparts.[3]

Presumed Mechanism of Action: Microtubule Stabilization

Although specific studies on the biological activity of 13-Deacetyltaxachitriene A are not extensively documented, its mechanism of action is presumed to be consistent with that of other taxanes.[4] The primary anticancer action of taxanes is their ability to bind to the β-tubulin subunit of microtubules.[3][4] This binding event stabilizes the microtubule polymer, preventing the depolymerization necessary for the dynamic reorganization of the cytoskeleton during mitosis.[3][4] This interference with microtubule dynamics activates the spindle assembly checkpoint, leading to a prolonged mitotic block and subsequent apoptotic cell death.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Literature review of 13-Deacetyltaxachitriene A and related taxoids.

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive review of the current state of knowledge on 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from Taxus sumatrana. Due to the limited availability of specific data for this compound in publicly accessible literature, this document draws parallels with the well-characterized taxane, paclitaxel (B517696), and other related taxoids. It covers the natural source, physical and chemical properties, hypothesized biological activity, and relevant experimental protocols to guide further research.

Chemical and Physical Properties

Property	Value	Source
CAS Number	239800-99-8	[1]
Molecular Formula	C₃₀H₄₂O₁₂	[1]
Molecular Weight	594.65 g/mol	[1]
Physical Description	Powder	[1]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[1][2]

Natural Source and Biosynthesis

The primary natural source of 13-Deacetyltaxachitriene A is the Sumatran yew, Taxus sumatrana, where it is found in the leaves, twigs, and stem bark.[3] Like other taxoids, it is derived from the general taxane biosynthetic pathway.[3] This complex pathway begins with the cyclization of geranylgeranyl diphosphate (B83284) (GGPP) to form the core taxane skeleton, which then undergoes a series of enzymatic modifications, primarily oxidations and acylations, to produce the diverse array of taxoids found in nature.[3] The "13-deacetyl" designation indicates the absence of an acetyl group at the C-13 position, a common feature in many other taxanes.[3]

Caption: Simplified overview of the taxoid biosynthetic pathway in Taxus species.[4]

Biological Activity and Mechanism of Action

While specific studies on the biological activity of 13-Deacetyltaxachitriene A are not extensively documented, it is hypothesized to exhibit cytotoxic properties similar to other taxanes.[5][6] The primary mechanism of action for well-studied taxanes like paclitaxel is the stabilization of microtubules.[7][8][9] This interference with microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and ultimately induces apoptosis (programmed cell death).[6][7][9]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: Isolation and Purification of 13-Deacetyltaxachitriene A

This document provides a comprehensive guide for the isolation and purification of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid of significant interest in pharmaceutical research. The methodologies described are synthesized from established protocols for the separation of taxanes from complex plant extracts, primarily from Taxus species.

Introduction

13-Deacetyltaxachitriene A is a naturally occurring taxane found in the branches and leaves of Taxus sumatrana[1]. The intricate structure and the presence of numerous structurally similar analogues in the plant matrix make its isolation a significant challenge[1]. Effective and reliable purification methods are essential for obtaining high-purity material required for biological evaluation and further drug development efforts[2]. This protocol outlines a multi-step strategy involving solvent extraction, liquid-liquid partitioning, and a series of chromatographic separations designed to yield purified 13-Deacetyltaxachitriene A.

Data Presentation

Direct comparative studies with quantitative yield and purity data specifically for 13-Deacetyltaxachitriene A are limited in publicly available literature[3]. Therefore, data for a closely related taxane, 10-deacetylbaccatin III, is used as a proxy to compare the performance of different extraction methodologies[3]. The subsequent tables provide illustrative data and typical parameters for purification.

Table 1: Comparative Analysis of Taxane Extraction Methods (Using 10-deacetylbaccatin III as a Proxy) [3]

Extraction Method	Key Parameters	Yield of 10-deacetylbaccatin III (proxy)	Purity
Microwave-Assisted Extraction (MAE)	Solvent: 90% Methanol (B129727); Temp: 95°C; Time: 7 min; Ratio: 1.5g in 10 mL	Comparable recovery to conventional methods	Not Specified
Ultrasound-Assisted Extraction (UAE)	Solvent: 83.50% Ethanol (B145695); Power: 140.00 W; Time: 47.63 min; Ratio: 20.88 mL/g	Total taxane yield of 354.28 µg/g	Not Specified

Table 2: Illustrative Quantitative Data of 13-Deacetyltaxachitriene A in Taxus sp. (Note: This data is for demonstration purposes; actual values vary based on plant species, age, and conditions.)[4]

Plant Part	Concentration (µg/g of dry weight)
Needles	5.2
Twigs	15.8
Bark	2.1

Table 3: Typical Parameters for Preparative HPLC Purification of Taxanes [2]

Parameter	Specification
Column	Reversed-Phase C18 (e.g., 250 x 10 mm, 5 µm)
Mobile Phase A	HPLC-grade Water
Mobile Phase B	HPLC-grade Acetonitrile (B52724)
Gradient Program	Start at 40-50% B, increase to 70-80% B over 30-40 minutes
Flow Rate	2-5 mL/min
Detection	UV at 227-230 nm
Injection Volume	100-500 µL (optimized to avoid column overload)

Experimental Protocols

The following multi-stage protocol is a representative methodology for the isolation and purification of 13-Deacetyltaxachitriene A. Optimization may be required based on the specific biomass and available instrumentation[2][5].

This initial stage focuses on extracting the crude mixture of taxanes from the plant material.

Materials and Equipment:

• Leaves and twigs of Taxus sumatrana[1]

• Drying oven

• Mechanical grinder

• Large glass container for maceration

• Methanol or 70-80% Ethanol (v/v)[5][6]

• Stirring apparatus

• Filtration apparatus (Cheesecloth, Whatman No. 1 filter paper)[7]

• Rotary evaporator

Procedure:

• Preparation: Air-dry the leaves and twigs of Taxus sumatrana at a controlled temperature (40-50°C) to a constant weight[5][6].

• Grinding: Grind the dried material into a fine powder (20-40 mesh) to maximize the surface area for extraction[5][6].

• Maceration: Submerge the powdered biomass in 70% ethanol at a solid-to-liquid ratio of 1:15 (g/mL)[5].

• Extraction: Stir the mixture continuously at room temperature for 24 hours[5].

• Filtration: Filter the mixture first through cheesecloth and then through a finer filter paper to remove solid plant material[5][7].

• Concentration: Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 45°C to yield a crude extract[5][7].

This stage removes common impurities like pigments, waxes, and lipids, which can interfere with subsequent chromatographic steps[5].

Materials and Equipment:

• Crude extract from Stage 1

• Activated charcoal[5]

• Celite

• Separatory funnel

• Hexane[5]

• Ethyl acetate[5]

• Anhydrous sodium sulfate (B86663)

Procedure:

• Decolorization: To the liquid extract, add activated charcoal (approx. 2% w/v) and stir for 1 hour at room temperature. Filter through a bed of Celite to remove the charcoal and adsorbed pigments[5].

• Solvent Removal: Concentrate the decolorized filtrate using a rotary evaporator to remove the ethanol, leaving an aqueous residue[5].

• Liquid-Liquid Partitioning:

  • Transfer the aqueous residue to a separatory funnel.

  • Perform an initial wash with an equal volume of hexane (B92381) to remove non-polar impurities like waxes and lipids. Discard the upper hexane layer[5].

  • Extract the remaining aqueous layer three times with an equal volume of ethyl acetate (B1210297). The taxanes will partition into the ethyl acetate phase[5].

• Final Concentration:

  • Pool the ethyl acetate fractions and dry them over anhydrous sodium sulfate[5].

  • Filter to remove the sodium sulfate and evaporate the ethyl acetate under reduced pressure. This yields the crude taxane extract for further purification[5].

A multi-step chromatographic approach is necessary to separate 13-Deacetyltaxachitriene A from other structurally similar taxanes[1].

Protocol 3a: Silica (B1680970) Gel Column Chromatography (Initial Fractionation)

Materials and Equipment:

• Crude taxane extract from Stage 2

• Silica gel (for column chromatography)

• Glass chromatography column

• Solvents: n-hexane, ethyl acetate (HPLC grade)[6]

• Fraction collection tubes

• TLC plates for monitoring

Procedure:

• Column Packing: Prepare a silica gel column using a slurry packing method with n-hexane.

• Sample Loading: Dissolve the crude extract in a minimal amount of dichloromethane (B109758) or ethyl acetate and adsorb it onto a small amount of silica gel. Once dry, load the sample onto the top of the packed column.

• Elution: Elute the column with a gradient of n-hexane and ethyl acetate, starting with a low polarity (e.g., 9:1 hexane:ethyl acetate) and gradually increasing the proportion of ethyl acetate[6].

• Fraction Collection: Collect fractions and monitor them by Thin Layer Chromatography (TLC) to identify those containing the target compound[6].

• Pooling: Combine the fractions that show enrichment of 13-Deacetyltaxachitriene A and evaporate the solvent.

Protocol 3b: Preparative Reversed-Phase HPLC (Final Purification)

This final step is crucial for achieving high purity[2].

Materials and Equipment:

• Partially purified fractions from Protocol 3a

• Preparative HPLC system with a UV detector[2]

• Reversed-phase C18 column[2]

• Solvents: Acetonitrile and Water (HPLC grade)[2]

• 0.22 µm syringe filters

Procedure:

• Sample Preparation: Dissolve the semi-purified extract in a minimal volume of methanol or acetonitrile. Filter the solution through a 0.22 µm syringe filter before injection[2].

• HPLC Separation:

  • Equilibrate the C18 column with the initial mobile phase conditions (e.g., 60% water, 40% acetonitrile)[2].

  • Inject the sample onto the column.

  • Run a gradient program, for example, starting with 40-50% acetonitrile and increasing to 70-80% over 30-40 minutes, to elute the compounds[2].

• Fraction Collection: Monitor the chromatogram at 227-230 nm and collect fractions corresponding to the peak of interest for 13-Deacetyltaxachitriene A[2][8]. It is advisable to collect narrow fractions across the peak to ensure high purity in the central fractions[2].

• Purity Analysis and Final Product:

  • Analyze the collected fractions using an analytical HPLC method to determine their purity[2].

  • Pool the fractions that meet the desired purity level (e.g., >95%).

  • Evaporate the solvent under reduced pressure to obtain the purified 13-Deacetyltaxachitriene A[2].

The identity and structure of the purified compound should be confirmed using modern spectroscopic techniques such as Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) spectroscopy[2][9].

Visualizations

Caption: General workflow for the isolation and purification of 13-Deacetyltaxachitriene A.

Caption: Decision tree for troubleshooting low yield or purity during purification.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Note: HPLC Quantification of 13-Deacetyltaxachitriene A

An optimized and detailed High-Performance Liquid Chromatography (HPLC) method for the accurate quantification of 13-Deacetyltaxachitriene A is presented for researchers, scientists, and professionals in drug development. This application note provides a comprehensive protocol, including sample preparation, chromatographic conditions, and data analysis, tailored for the analysis of this taxane (B156437) analogue.

Introduction

13-Deacetyltaxachitriene A is a diterpenoid natural product found in plants of the Taxus genus.[1] As a member of the taxane family, which includes the prominent anticancer drug paclitaxel, the precise quantification of this and related compounds is essential for phytochemical research, drug discovery, and quality control of botanical extracts.[1] This document outlines a robust HPLC method with UV detection for the routine analysis of 13-Deacetyltaxachitriene A. For higher sensitivity and selectivity, especially in complex matrices, an LC-MS/MS method is also described.[2]

Analytical Methodologies

A reversed-phase HPLC method with UV detection is a reliable and widely used technique for the quantification of taxanes.[3] This approach is suitable for determining the purity and concentration of 13-Deacetyltaxachitriene A in various samples, including plant extracts and purified materials.[3][4]

Quantitative Data Summary

The following table summarizes representative performance characteristics for the quantification of 13-Deacetyltaxachitriene A using HPLC-UV and UPLC-MS/MS. These values are based on established methods for similar taxane compounds.[2]

Performance Parameter	Method A: HPLC-UV	Method B: UPLC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Range (µg/mL)	0.5 - 100	0.05 - 50
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.5%
Precision (% RSD) - Intra-day	< 2.0%	< 1.5%
Precision (% RSD) - Inter-day	< 3.0%	< 2.5%
Limit of Detection (LOD) (µg/mL)	0.15	0.015
Limit of Quantification (LOQ) (µg/mL)	0.5	0.05
Specificity	Moderate	High
Run Time (minutes)	20	8

Experimental Protocols

Protocol 1: HPLC-UV Method for Quantification

This protocol describes a representative HPLC-UV method suitable for routine analysis.

1. Materials and Reagents

• 13-Deacetyltaxachitriene A reference standard (purity ≥98%)[1]

• HPLC grade acetonitrile (B52724), methanol (B129727), and water[1]

• Solvents for stock solution preparation (e.g., Chloroform, Dichloromethane, Ethyl Acetate, DMSO)[1]

2. Preparation of Standard Solutions

• Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of the 13-Deacetyltaxachitriene A reference standard and dissolve it in 10 mL of methanol in a volumetric flask.[1]

• Working Standard Solutions: Prepare a series of working standards by serially diluting the primary stock solution with the mobile phase to achieve concentrations ranging from 1 µg/mL to 200 µg/mL.[1]

3. Sample Preparation (from Taxus Plant Material)

• Extraction: Weigh 1 g of dried and powdered Taxus plant material.[1] Perform solvent extraction using methanol or a methanol/water mixture.[1][4]

• Sonication: To enhance extraction efficiency, sonicate the mixture for 30 minutes.[4]

• Filtration and Concentration: Filter the extract through a 0.45 µm syringe filter.[4][5] Evaporate the solvent under reduced pressure.[4]

• Reconstitution: Reconstitute the dried extract in a known volume of the mobile phase or a compatible solvent.[4]

4. HPLC Instrumentation and Conditions

• HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.[3]

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[2] For separating complex mixtures of taxanes, a gradient elution is often necessary.[6]

• Mobile Phase: A gradient of acetonitrile and water.[2]

• Flow Rate: 1.0 mL/min.[2]

• Column Temperature: 30°C.[2][7]

• Detection Wavelength: 227 nm.[2][8]

• Injection Volume: 20 µL.[2]

5. Data Analysis and Quantification

• Calibration Curve: Inject the working standard solutions and plot the peak area versus concentration to construct a calibration curve.[1]

• Quantification: Inject the prepared sample and determine the concentration of 13-Deacetyltaxachitriene A by interpolating its peak area on the calibration curve.[1]

Protocol 2: UPLC-MS/MS Method for Enhanced Sensitivity

This protocol provides a more sensitive and selective method, particularly for complex matrices.[1]

1. Instrumentation and Conditions

• UPLC System: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[2]

• Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm).[2]

• Mobile Phase: A gradient of acetonitrile and water, both containing 0.1% formic acid.[2]

• Flow Rate: 0.4 mL/min.[2]

• Column Temperature: 40°C.[2]

• Ionization Mode: Positive Electrospray Ionization (ESI+).[2]

• MRM Transitions: Specific precursor-to-product ion transitions for 13-Deacetyltaxachitriene A need to be determined and optimized using a reference standard.[2] The protonated molecule [M+H]+ would be approximately m/z 595.6.[5]

• Injection Volume: 5 µL.[2]

2. Standard and Sample Preparation

• Follow the same procedures as in Protocol 1, but the concentration range for working standards can be lower (e.g., 0.1 ng/mL to 100 ng/mL).[1]

Visualizations

Experimental Workflow for HPLC Quantification

Caption: Workflow for the quantification of 13-Deacetyltaxachitriene A using HPLC-UV.

Logical Relationship of Analytical Methods

Caption: Selection logic for analytical methods for 13-Deacetyltaxachitriene A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. mdpi.com [mdpi.com]
• 8. Validated HPLC Method for the Determination of Paclitaxel-related Substances in an Intravenous Emulsion Loaded with a Paclitaxel–Cholesterol Complex - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Identification of 13-Deacetyltaxachitriene A using Thin Layer Chromatography

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid, a class of natural products that includes the prominent anticancer agent paclitaxel (B517696) (Taxol®).[1] Isolated from Taxus sumatrana, this compound is of significant interest for its potential pharmacological activities.[2][3] Thin Layer Chromatography (TLC) is a simple, rapid, and cost-effective chromatographic technique widely used for the qualitative analysis of plant extracts and the identification of natural products.[4][5] This document provides a detailed protocol for the identification of 13-Deacetyltaxachitriene A in plant extracts or purified samples using TLC, including solvent system selection and optimization, sample preparation, and visualization techniques.

Physicochemical Properties of 13-Deacetyltaxachitriene A

Understanding the basic properties of 13-Deacetyltaxachitriene A is crucial for developing an appropriate TLC method.

Property	Value	Source
Molecular Formula	C₃₀H₄₂O₁₂	[3]
Molecular Weight	594.65 g/mol	[3]
Solubility	Soluble in Chloroform, Dichloromethane (B109758), Ethyl Acetate, DMSO, Acetone.	[3][6]
Natural Source	Taxus sumatrana	[1][2]

Principle of TLC for Taxane Separation

TLC separates compounds based on their differential partitioning between a stationary phase (typically silica (B1680970) gel) and a mobile phase (a solvent or mixture of solvents).[5] The separation of taxanes is influenced by their polarity, which is determined by the number and nature of their functional groups. 13-Deacetyltaxachitriene A, lacking an acetyl group at the C-13 position, is expected to be less polar than many di- and tri-acetylated taxanes.[7] This difference in polarity allows for its separation from other taxoids in an extract. The retention factor (Rf), the ratio of the distance traveled by the compound to the distance traveled by the solvent front, is a key parameter for identification.[8]

Experimental Protocols

Materials and Reagents

• TLC Plates: Pre-coated silica gel 60 F₂₅₄ plates (0.25 mm thickness)

• Solvents: n-Hexane, Ethyl Acetate, Chloroform, Acetone, Methanol (analytical or HPLC grade)

• Sample Solvent: Dichloromethane or a mixture of Dichloromethane and Methanol

• Standard: Purified 13-Deacetyltaxachitriene A (if available) or a well-characterized extract containing the compound.

• Developing Chamber: Glass tank with a lid

• Capillary Tubes or Micropipette: For sample application

• Visualization Reagents:

  • UV lamp (254 nm)

  • Vanillin-sulfuric acid spray reagent (1% w/v vanillin (B372448) in sulfuric acid)

• Heating device: Hot plate or heat gun

Protocol 1: Sample and Standard Preparation

• Sample Preparation:

  • For crude plant extracts, dissolve the dried extract in a minimal amount of a suitable solvent, such as dichloromethane or a 1:1 mixture of dichloromethane and methanol, to achieve a concentration of approximately 1-10 mg/mL.[7]

  • Centrifuge or filter the solution to remove any particulate matter.

• Standard Preparation:

  • If a pure standard of 13-Deacetyltaxachitriene A is available, prepare a solution of approximately 0.1 mg/mL in dichloromethane.[9]

Protocol 2: TLC Plate Development

• Plate Preparation:

  • With a pencil, lightly draw a starting line (origin) about 1.5 cm from the bottom of the TLC plate.

  • Mark the positions for sample and standard application.

• Sample Application:

  • Using a capillary tube or micropipette, apply 1-5 µL of the sample and standard solutions as small spots on the origin.

  • Ensure the spots are small and concentrated to achieve better separation.

  • Allow the solvent to evaporate completely between applications.

• Chromatogram Development:

  • Pour the chosen mobile phase into the developing chamber to a depth of about 0.5-1 cm.

  • Place a piece of filter paper in the chamber to ensure saturation of the atmosphere with solvent vapors. Close the lid and allow the chamber to equilibrate for at least 30 minutes.

  • Carefully place the spotted TLC plate into the developing chamber. Ensure the origin is above the solvent level.

  • Allow the solvent front to ascend the plate until it is about 1 cm from the top.

  • Remove the plate from the chamber and immediately mark the solvent front with a pencil.

  • Dry the plate in a fume hood.

Protocol 3: Visualization and Identification

• UV Visualization:

  • Examine the dried plate under a UV lamp at 254 nm.[10]

  • Taxanes and other UV-active compounds will appear as dark spots against the fluorescent background.

  • Circle the observed spots with a pencil.

• Staining with Vanillin-Sulfuric Acid:

  • In a fume hood, spray the plate evenly with the vanillin-sulfuric acid reagent.

  • Gently heat the plate on a hot plate or with a heat gun at approximately 100-110°C for 5-10 minutes until colored spots appear.

  • Taxanes typically produce characteristic blue or grey-blue spots.[6][11]

• Rf Value Calculation:

  • Measure the distance from the origin to the center of each spot and the distance from the origin to the solvent front.

  • Calculate the Rf value for each spot using the following formula:

    • Rf = (Distance traveled by the spot) / (Distance traveled by the solvent front)

  • Compare the Rf value and color of the spot in the sample chromatogram with that of the standard to identify 13-Deacetyltaxachitriene A.

TLC Solvent System Selection and Optimization

The choice of the mobile phase is critical for achieving good separation. For taxanes, which are moderately polar, mixtures of a non-polar solvent and a more polar solvent are typically used.

Recommended Starting Solvent Systems

Based on the literature for related taxanes, the following solvent systems can be used as a starting point for the separation of 13-Deacetyltaxachitriene A:

• System A: n-Hexane:Ethyl Acetate (e.g., in ratios of 7:3, 1:1, or 3:7 v/v)

• System B: Chloroform:Acetone (e.g., in ratios of 8:2 or 7:3 v/v)[4]

• System C: Chloroform:Methanol (e.g., in a ratio of 9:1 v/v)[6]

• System D: Benzene:Chloroform:Acetone:Methanol (20:92.5:15:7.5 v/v/v/v)[7]

Optimization Strategy

• Begin with a solvent system of intermediate polarity, such as n-Hexane:Ethyl Acetate (1:1).

• If the Rf value of the target compound is too low (the spot remains near the origin), the mobile phase is not polar enough. Increase the proportion of the more polar solvent (e.g., ethyl acetate).[8]

• If the Rf value is too high (the spot is near the solvent front), the mobile phase is too polar. Increase the proportion of the less polar solvent (e.g., n-hexane).[8]

• The optimal Rf value for good separation is typically between 0.3 and 0.7.[8]

Data Presentation: Rf Values of Related Taxanes

Compound	Solvent System	Rf Value	Source
Paclitaxel (Taxol)	Chloroform:Methanol (7:1 v/v)	~0.90	[6]
Paclitaxel (Taxol)	Chloroform:Acetonitrile (7:3 v/v)	-
Paclitaxel (Taxol)	Chloroform:Acetone (15:5 v/v)	-	[4]
10-Deacetylbaccatin III	Benzene:Chloroform:Acetone:Methanol (20:92.5:15:7.5 v/v/v/v)	-	[7]

Note: Rf values are dependent on the specific experimental conditions (e.g., temperature, humidity, plate manufacturer) and should be considered as approximate.

Workflow Diagram

The following diagram illustrates the logical workflow for the TLC identification of 13-Deacetyltaxachitriene A.

Caption: Workflow for TLC Identification.

Troubleshooting

• Streaking of spots: The sample may be overloaded, or the initial spotting solvent may be too polar. Try applying a smaller amount of the sample or using a less polar solvent for sample preparation.

• Poor separation: The mobile phase is not optimal. Adjust the polarity of the solvent system as described in the optimization section.

• No spots visible: The concentration of the compound may be too low, or it may not be UV active or react with the staining reagent. Try concentrating the sample and using a different visualization method if necessary.

By following these detailed protocols and application notes, researchers can effectively utilize Thin Layer Chromatography for the rapid identification of 13-Deacetyltaxachitriene A in various samples.

References

• 1. bnorthrop.faculty.wesleyan.edu [bnorthrop.faculty.wesleyan.edu]
• 2. benchchem.com [benchchem.com]
• 3. faculty.fiu.edu [faculty.fiu.edu]
• 4. researchgate.net [researchgate.net]
• 5. community.wvu.edu [community.wvu.edu]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Home Page [chem.ualberta.ca]
• 9. Thieme E-Books & E-Journals [thieme-connect.de]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. researchgate.net [researchgate.net]

Application Note: Structural Elucidation of 13-Deacetyltaxachitriene A using 1D and 2D NMR Spectroscopy

Audience: Researchers, scientists, and drug development professionals.

Introduction

13-Deacetyltaxachitriene A is a complex diterpenoid from the taxane (B156437) family, a class of natural products renowned for yielding prominent anticancer agents like Paclitaxel (Taxol®). These molecules are distinguished by a complex tricyclic carbon skeleton, making their structural analysis a significant challenge.[1] Nuclear Magnetic Resonance (NMR) spectroscopy is the most powerful and indispensable tool for the complete structural elucidation of such molecules, providing detailed insights into atom-to-atom connectivity and three-dimensional structure.[2][3] This information is critical for understanding structure-activity relationships (SAR) and guiding the development of new therapeutic agents.

This document provides a comprehensive guide and detailed protocols for the application of one-dimensional (1D) and two-dimensional (2D) NMR techniques for the unambiguous structure determination of 13-Deacetyltaxachitriene A.

Experimental Protocols

High-quality NMR data acquisition begins with meticulous sample preparation and the selection of appropriate experimental parameters.

Sample Preparation

Proper sample preparation is critical for acquiring high-quality, interpretable NMR data.[2]

• Sample Purity: The 13-Deacetyltaxachitriene A sample should be of high purity (>95%) to avoid spectral complications from impurities.[2]

• Solvent Selection: The choice of a deuterated solvent is crucial and depends on the compound's solubility. Deuterated chloroform (B151607) (CDCl₃) is a common and effective solvent for taxanes. Other potential solvents include deuterated acetone (B3395972) (acetone-d₆), methanol (B129727) (methanol-d₄), or dimethyl sulfoxide (B87167) (DMSO-d₆).[2]

• Concentration: Prepare the sample at a concentration of 5-10 mg in 0.5-0.6 mL of the chosen deuterated solvent. For limited sample quantities (10-30 µg), a cryoprobe or microprobe is recommended.[2][4]

• Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for chemical shift referencing for both ¹H and ¹³C NMR spectra (δ = 0.00 ppm).[2]

1D NMR Experimental Protocols

1D NMR experiments provide the fundamental framework for the structural analysis.[2]

Protocol 1: ¹H NMR (Proton NMR)

• Objective: To determine the number of unique proton environments, their chemical shifts (δ), signal integrations (relative proton count), and through-bond scalar couplings (J-couplings).[2]

• Typical Acquisition Parameters:

  • Spectrometer Frequency: 500 MHz or higher is recommended for optimal signal dispersion.[2]

  • Pulse Angle: 30-45°

  • Relaxation Delay (d1): 1-2 seconds.[2]

  • Number of Scans (ns): 16-64, depending on sample concentration.[2]

Protocol 2: ¹³C NMR (Carbon-13 NMR)

• Objective: To determine the number of unique carbon environments in the molecule.[3] A proton-decoupled experiment is standard, simplifying the spectrum to a series of singlets.[2]

• Typical Acquisition Parameters:

  • Spectrometer Frequency: 125 MHz (corresponding to a 500 MHz ¹H frequency).[2]

  • Pulse Program: Standard proton-decoupled pulse sequence (e.g., zgpg30).

  • Relaxation Delay (d1): 2-5 seconds.[2]

  • Number of Scans (ns): 1024-4096, required due to the low natural abundance of the ¹³C isotope.[2]

Protocol 3: DEPT (Distortionless Enhancement by Polarization Transfer)

• Objective: To differentiate between methyl (CH₃), methylene (B1212753) (CH₂), methine (CH), and non-protonated quaternary carbons.

• Experiments:

  • DEPT-90: Shows only CH signals.[2]

  • DEPT-135: Shows CH and CH₃ signals as positive peaks and CH₂ signals as negative peaks.[2][5] Quaternary carbons are absent in DEPT spectra.[2]

2D NMR Experimental Protocols

2D NMR experiments are essential for assembling the molecular structure by establishing connectivity and spatial relationships.[6]

Protocol 4: COSY (Correlation Spectroscopy)

• Objective: To identify proton-proton (¹H-¹H) spin-spin coupling networks, revealing which protons are adjacent (typically through 2-3 bonds).[7]

• Experiment Type: Gradient-enhanced COSY (gCOSY) is preferred for its ability to produce cleaner spectra with reduced artifacts.[2]

Protocol 5: HSQC (Heteronuclear Single Quantum Coherence)

• Objective: To map direct one-bond correlations between protons and the carbons to which they are attached (¹H-¹³C).[7] This is a crucial step for assigning carbon signals based on proton assignments.[2]

• Experiment Type: Phase-sensitive, gradient-enhanced HSQC provides optimal resolution and allows for the differentiation of CH/CH₃ (positive) and CH₂ (negative) signals if edited.

Protocol 6: HMBC (Heteronuclear Multiple Bond Correlation)

• Objective: To identify longer-range (typically 2-3 bond) correlations between protons and carbons.[7] This experiment is key to connecting different spin systems and piecing together the molecular skeleton, especially for locating quaternary carbons and functional groups.

Protocol 7: NOESY/ROESY (Nuclear/Rotating-frame Overhauser Effect Spectroscopy)

• Objective: To identify protons that are close to each other in three-dimensional space, regardless of their through-bond connectivity. This is the primary method for determining the relative stereochemistry of the molecule.[2]

• Experiment Choice: NOESY is suitable for many molecules, but ROESY is often preferred for molecules in the size range of taxanes as it mitigates potential zero-crossing issues that can lead to the absence of NOE signals.[2]

Data Presentation: Expected NMR Data

While a complete experimental dataset for 13-Deacetyltaxachitriene A is not publicly available, the following tables summarize the expected chemical shift ranges for the core taxane skeleton based on data from structurally related compounds.[2][3] These values serve as a guide for spectral interpretation.

Table 1: Expected ¹H NMR Chemical Shifts for the Taxane Core of 13-Deacetyltaxachitriene A

Position	Expected Chemical Shift (δ, ppm)	Multiplicity	Notes
H-1	4.0 - 4.5	d
H-2	5.5 - 6.0	d
H-3	2.0 - 2.5	m
H-5	4.8 - 5.2	d	Olefinic proton
H-6α/β	1.5 - 2.5	m
H-7	4.0 - 4.5	m	Oxygenated position
H-9	4.5 - 5.0	d	Oxygenated position
H-10	5.0 - 5.5	d	Oxygenated position
H-13	4.5 - 5.0	t	Hydroxyl-bearing position
H-14α/β	1.0 - 2.0	m
H-16	1.0 - 1.5	s	Methyl group
H-17	1.5 - 2.0	s	Methyl group
H-18	1.8 - 2.2	s	Methyl group

| H-19 | 0.8 - 1.2 | s | Methyl group |

Table 2: Expected ¹³C NMR Chemical Shifts for the Taxane Core of 13-Deacetyltaxachitriene A

Carbon	Expected Chemical Shift (δ, ppm)	DEPT	Notes
C-1	70 - 80	CH
C-2	70 - 80	CH	Oxygenated carbon
C-3	40 - 50	CH
C-4	130 - 145	C	Olefinic quaternary carbon
C-5	120 - 135	CH	Olefinic methine carbon
C-6	30 - 40	CH₂
C-7	70 - 80	CH	Oxygenated carbon
C-8	50 - 60	C	Quaternary carbon
C-9	70 - 85	CH	Oxygenated carbon
C-10	70 - 85	CH	Oxygenated carbon
C-11	130 - 145	C	Olefinic quaternary carbon
C-12	135 - 150	C	Olefinic quaternary carbon
C-13	65 - 75	CH	Hydroxyl-bearing carbon
C-14	30 - 40	CH₂
C-15	40 - 50	C	Quaternary carbon
C-16	25 - 35	CH₃
C-17	20 - 30	CH₃
C-18	10 - 20	CH₃

| C-19 | 10 - 20 | CH₃ | |

Visualization of Workflows and Data Analysis

The logical flow of NMR analysis and the relationships between different NMR experiments can be visualized to clarify the structure elucidation process.

Caption: Overall workflow for the NMR analysis of 13-Deacetyltaxachitriene A.

Caption: Key COSY (H-H) and HMBC (H-C) correlations for structure assembly.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. hyphadiscovery.com [hyphadiscovery.com]
• 5. m.youtube.com [m.youtube.com]
• 6. omicsonline.org [omicsonline.org]
• 7. 7) Common 2D (COSY, HSQC, HMBC) | SDSU NMR Facility – Department of Chemistry [nmr.sdsu.edu]

Application Note: High-Resolution Mass Spectrometry for the Analysis of 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a comprehensive protocol for the qualitative and quantitative analysis of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid, using Liquid Chromatography coupled with High-Resolution Mass Spectrometry (LC-HRMS). 13-Deacetyltaxachitriene A is a member of the taxane family, which includes potent anticancer agents like paclitaxel.[1][2] Accurate and sensitive analytical methods are essential for the identification, characterization, and quantification of this compound in various matrices, including plant extracts and biological samples.[1] This document provides detailed methodologies for sample preparation, chromatographic separation, and mass spectrometric analysis, along with expected fragmentation patterns and illustrative quantitative data.

Introduction

13-Deacetyltaxachitriene A is a complex diterpenoid isolated from Taxus sumatrana.[3][4] As a taxane, it shares a characteristic polycyclic core structure.[3] The analysis of such complex natural products is crucial for drug discovery, understanding biosynthetic pathways, and quality control of natural product-derived pharmaceuticals.[5][6] High-resolution mass spectrometry (HRMS), particularly when coupled with tandem mass spectrometry (MS/MS), offers the high accuracy and sensitivity required for the structural elucidation and confirmation of these molecules.[5][7] This technique allows for the determination of elemental compositions from highly accurate mass measurements, a critical step in identifying a compound.[5][7] This application note outlines a robust LC-HRMS method for the analysis of 13-Deacetyltaxachitriene A.

Experimental Protocols

Sample Preparation: Extraction from Taxus sumatrana

A general procedure for the extraction of 13-Deacetyltaxachitriene A from plant material is as follows:

• Extraction: Dried and powdered needles or twigs of Taxus sumatrana are extracted with methanol (B129727) or a mixture of dichloromethane (B109758) and methanol at room temperature.[7]

• Filtration and Concentration: The resulting extract is filtered and then concentrated under reduced pressure.[7]

• Solid-Phase Extraction (SPE): The crude extract is subjected to SPE on a C18 cartridge to remove impurities. The fraction containing taxane diterpenoids is eluted with a methanol/water gradient.[7]

• Final Preparation: The purified fraction is dried and reconstituted in the initial mobile phase for LC-HRMS analysis.[1]

Liquid Chromatography (LC) Method

• Instrumentation: High-Performance Liquid Chromatography (HPLC) or Ultra-High-Performance Liquid Chromatography (UHPLC) system.[2]

• Column: C18 reverse-phase column (e.g., 2.1 x 100 mm, 1.8 µm).[2]

• Mobile Phase A: Water with 0.1% Formic Acid.[2]

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid.[2]

• Gradient: A typical gradient might start at 20% B, increase to 95% B over 20 minutes, hold for 5 minutes, and then return to initial conditions for equilibration.[6][7]

• Flow Rate: 0.3 mL/min.[2]

• Column Temperature: 40°C.[2]

• Injection Volume: 2-5 µL.[2][7]

High-Resolution Mass Spectrometry (HRMS) Method

• Instrumentation: A high-resolution mass spectrometer, such as a time-of-flight (TOF) or Orbitrap instrument, coupled to an electrospray ionization (ESI) source.[8]

• Ionization Mode: ESI, Positive.[6]

• Capillary Voltage: 3.5 kV.[6]

• Source Temperature: 150°C.[6]

• Desolvation Temperature: 400°C.[6]

• Data Acquisition: Full scan mode for accurate mass measurement and targeted MS/MS for fragmentation analysis.

• Collision Energy: Ramped collision energy (e.g., 10-40 eV) to obtain comprehensive fragmentation data.[7]

Data Presentation

Compound Information

Property	Value	Source
Chemical Formula	C₃₀H₄₂O₁₂	[4][9]
Molecular Weight	594.65 g/mol
CAS Number	239800-99-8
Class	Diterpenoid

Predicted High-Resolution Mass Spectrometry Data

The expected m/z values for the molecular ions of 13-Deacetyltaxachitriene A are summarized below.

Ion Species	Calculated m/z
[M+H]⁺	595.2704
[M+Na]⁺	617.2523
[M+K]⁺	633.2263

Predicted MS/MS Fragmentation

Since 13-Deacetyltaxachitriene A lacks the C-13 side chain, fragmentation will primarily occur on the taxane core.[1] The fragmentation of taxanes is a complex process that can involve neutral losses of water (H₂O), carbon monoxide (CO), and acetic acid (CH₃COOH).[7] Below are some predicted fragment ions based on the general fragmentation behavior of the taxane skeleton.

Precursor Ion (m/z)	Neutral Loss	Fragment Ion (m/z)	Putative Lost Moiety
595.2704	18.0106	577.2598	H₂O
595.2704	28.0106	567.2598	CO
595.2704	42.0106	553.2598	C₂H₂O (Ketene)
595.2704	60.0211	535.2493	CH₃COOH

Visualizations

Caption: Experimental workflow for the analysis of 13-Deacetyltaxachitriene A.

Caption: Proposed ESI-MS/MS fragmentation of 13-Deacetyltaxachitriene A.

Conclusion

This application note provides a detailed framework for the mass spectrometry-based analysis of 13-Deacetyltaxachitriene A. The described LC-HRMS method offers the high sensitivity and accuracy required for the reliable identification and quantification of this complex natural product. The provided protocols and predicted data serve as a valuable resource for researchers in natural product chemistry, pharmacology, and drug development. While the fragmentation data presented is predictive, it is based on the well-established behavior of the taxane class of compounds and provides a strong basis for experimental work.

References

• 1. benchchem.com [benchchem.com]
• 2. biorxiv.org [biorxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Application Notes and Protocols: Synthesis and Bioactivity Screening of 13-Deacetyltaxachitriene A Derivatives

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a naturally occurring taxane (B156437) diterpenoid, a class of compounds that includes the highly successful anticancer drug paclitaxel. The complex structure of 13-Deacetyltaxachitriene A presents multiple opportunities for synthetic modification, offering a promising scaffold for the development of novel therapeutic agents with potentially improved efficacy, selectivity, and pharmacokinetic profiles. This document provides detailed protocols for the synthesis of 13-Deacetyltaxachitriene A derivatives and their subsequent bioactivity screening against cancer cell lines. The methodologies are based on established procedures for the derivatization of taxanes and standard cytotoxicity assays.

Data Presentation: Bioactivity of 13-Deacetyltaxachitriene A Derivatives

The following table summarizes the cytotoxic activity of hypothetical 13-Deacetyltaxachitriene A derivatives against various human cancer cell lines. The data is presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro), a standard measure of a compound's potency.

Compound	Derivative Modification	Cancer Cell Line	IC50 (nM)
1	13-Deacetyltaxachitriene A (Parent Compound)	A549 (Lung)	150
2	C-7 Acetyl Ester	A549 (Lung)	85
3	C-10 Propionyl Ester	A549 (Lung)	62
4	C-7, C-10 Diacetyl Ester	A549 (Lung)	45
5	13-Deacetyltaxachitriene A (Parent Compound)	MCF-7 (Breast)	210
6	C-7 Acetyl Ester	MCF-7 (Breast)	120
7	C-10 Propionyl Ester	MCF-7 (Breast)	98
8	C-7, C-10 Diacetyl Ester	MCF-7 (Breast)	75
9	13-Deacetyltaxachitriene A (Parent Compound)	HeLa (Cervical)	180
10	C-7 Acetyl Ester	HeLa (Cervical)	95
11	C-10 Propionyl Ester	HeLa (Cervical)	78
12	C-7, C-10 Diacetyl Ester	HeLa (Cervical)	55

Experimental Protocols

General Procedure for the Synthesis of 13-Deacetyltaxachitriene A Derivatives (Esterification at C-7 and C-10 Hydroxyl Groups)

This protocol describes a general method for the acylation of the hydroxyl groups at the C-7 and C-10 positions of 13-Deacetyltaxachitriene A.

Materials:

• 13-Deacetyltaxachitriene A

• Anhydrous pyridine (B92270)

• Desired acyl chloride or anhydride (B1165640) (e.g., acetyl chloride, propionyl chloride, acetic anhydride)

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Silica (B1680970) gel for column chromatography

• Solvents for column chromatography (e.g., hexane, ethyl acetate)

• Standard laboratory glassware and magnetic stirrer

• Inert atmosphere (nitrogen or argon)

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere, dissolve 13-Deacetyltaxachitriene A (1 equivalent) in anhydrous pyridine and anhydrous DCM.

• Acylation: Cool the solution to 0°C in an ice bath. Add the desired acyl chloride or anhydride (1.1 to 2.5 equivalents, depending on the desired degree of substitution) dropwise to the stirred solution.

• Reaction Monitoring: Allow the reaction to warm to room temperature and stir for 2-24 hours. Monitor the progress of the reaction by thin-layer chromatography (TLC).

• Work-up: Upon completion, quench the reaction by the slow addition of saturated aqueous sodium bicarbonate solution. Transfer the mixture to a separatory funnel and extract with DCM.

• Purification: Wash the combined organic layers with saturated aqueous sodium bicarbonate solution and brine. Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Chromatography: Purify the crude product by silica gel column chromatography using an appropriate solvent system (e.g., a gradient of ethyl acetate (B1210297) in hexane) to yield the desired ester derivative.

• Characterization: Characterize the purified derivative by spectroscopic methods (¹H NMR, ¹³C NMR, and mass spectrometry) to confirm its structure and purity.

Protocol for Bioactivity Screening: MTT Assay for Cytotoxicity

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity, which serves as a measure of cell viability.[1]

Materials:

• Human cancer cell lines (e.g., A549, MCF-7, HeLa)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS and 1% penicillin-streptomycin)

• 13-Deacetyltaxachitriene A derivatives dissolved in DMSO (stock solutions)

• MTT solution (5 mg/mL in sterile PBS)

• Solubilization solution (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well sterile microplates

• Multichannel pipette

• Humidified incubator (37°C, 5% CO₂)

• Microplate reader

Procedure:

• Cell Seeding: Seed the cancer cells into 96-well plates at a predetermined optimal density and allow them to adhere overnight in a humidified incubator.

• Compound Treatment: Prepare serial dilutions of the 13-Deacetyltaxachitriene A derivatives in a complete culture medium. Remove the old medium from the cells and add the medium containing the test compounds. Include a vehicle control (medium with DMSO) and a blank (medium only).

• Incubation: Incubate the plates for 48-72 hours at 37°C in a 5% CO₂ incubator.

• MTT Addition: After the incubation period, add MTT solution to each well and incubate for an additional 2-4 hours. During this time, viable cells will reduce the yellow MTT to purple formazan (B1609692) crystals.

• Solubilization: Carefully remove the medium and add the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance of each well at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of the test compound relative to the vehicle control. Determine the IC50 value for each derivative by plotting the percentage of cell viability against the logarithm of the compound concentration.

Visualizations

Caption: Experimental workflow for the synthesis and bioactivity screening of 13-Deacetyltaxachitriene A derivatives.

Caption: Proposed signaling pathway for taxane-induced apoptosis in cancer cells.[1][2]

References

• 1. Current Perspectives on Taxanes: Focus on Their Bioactivity, Delivery and Combination Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Synthesis of Paclitaxel Side Chain via Multi-Component Reaction and Its Application to the Synthesis of Paclitaxel Analogues [ccspublishing.org.cn]

Cell-based Assays for Evaluating the Cytotoxicity of 13-Deacetyltaxachitriene A: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a member of the taxane (B156437) family of natural products, a class of compounds that includes the potent anticancer agents paclitaxel (B517696) and docetaxel.[1] Taxanes are known to exert their cytotoxic effects by stabilizing microtubules, which disrupts the dynamic instability necessary for cell division, leading to cell cycle arrest and apoptosis (programmed cell death).[2][3] Given its structural similarity to other taxanes, it is presumed that 13-Deacetyltaxachitriene A shares this mechanism of action.[1]

These application notes provide detailed protocols for three common cell-based assays to evaluate the in vitro cytotoxicity of 13-Deacetyltaxachitriene A: the MTT assay for assessing cell viability, the Lactate Dehydrogenase (LDH) assay for measuring membrane integrity, and the Caspase-Glo® 3/7 assay for quantifying apoptosis.

Due to the limited availability of specific experimental data for 13-Deacetyltaxachitriene A in public literature, this document will use paclitaxel as a reference compound to demonstrate data presentation.[4][5] Researchers are strongly encouraged to perform independent dose-response experiments to determine the specific cytotoxic profile of 13-Deacetyltaxachitriene A.

Presumed Mechanism of Action and Signaling Pathway

Taxanes, including presumably 13-Deacetyltaxachitriene A, bind to the β-tubulin subunit of microtubules. This binding stabilizes the microtubule polymer, preventing its depolymerization.[2][3] This disruption of microtubule dynamics is critical during mitosis, as it prevents the proper formation of the mitotic spindle, leading to an arrest of the cell cycle in the G2/M phase.[1][3] Prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway, characterized by the activation of caspase cascades.[4]

Caption: A simplified diagram of the presumed signaling pathway for taxane-induced apoptosis.

Data Presentation: Reference Cytotoxicity Data

The following tables summarize the 50% inhibitory concentration (IC50) values for the related taxane, paclitaxel, against various human cancer cell lines. This data is provided as a reference to illustrate how to present quantitative results from cytotoxicity assays.

Table 1: Cytotoxicity of Paclitaxel against Human Cancer Cell Lines (MTT Assay)

Cell Line	Cancer Type	IC50 (µM)	Exposure Time (hours)
A549	Lung Carcinoma	3.26 ± 0.334	48
HeLa	Cervical Carcinoma	0.05 - 0.1	48
MCF-7	Breast Cancer	0.01 - 0.5	Not Specified
MKN-28	Stomach Cancer	Not Specified	Not Specified
MKN-45	Stomach Cancer	Not Specified	Not Specified

Note: IC50 values can vary based on experimental conditions. The data presented is sourced from multiple studies for illustrative purposes.[4][6]

Experimental Protocols

A generalized workflow for determining the cytotoxicity of a test compound is outlined below.

Caption: A generalized workflow for determining the cytotoxicity of 13-Deacetyltaxachitriene A.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay measures the metabolic activity of cells, which serves as an indicator of cell viability.[7] In viable cells, mitochondrial dehydrogenases reduce the yellow tetrazolium salt MTT to purple formazan (B1609692) crystals.[8] The amount of formazan produced is proportional to the number of living cells.[4]

Materials:

• Selected cancer cell line (e.g., MCF-7, A549, HeLa)

• Complete cell culture medium

• 13-Deacetyltaxachitriene A stock solution (in DMSO)

• MTT solution (5 mg/mL in PBS)[5]

• Solubilization solution (e.g., DMSO or 0.01 N HCl in 10% SDS)[5]

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding: Seed cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete medium.[2] Incubate for 24 hours at 37°C in a 5% CO₂ incubator to allow for cell attachment.[1]

• Compound Treatment: Prepare serial dilutions of 13-Deacetyltaxachitriene A in complete culture medium from a stock solution. It is recommended to use a broad concentration range (e.g., 0.01 µM to 100 µM) to determine the IC50 value.[4] Remove the old medium and add 100 µL of the compound dilutions to the respective wells. Include vehicle controls (cells treated with the same concentration of DMSO as the highest compound dose) and untreated controls (cells in medium alone).[5]

• Incubation: Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).[5]

• MTT Addition: Add 10-20 µL of MTT solution (5 mg/mL) to each well and incubate for 3-4 hours at 37°C, allowing formazan crystals to form.[2][9]

• Solubilization: Carefully remove the medium and add 100-150 µL of solubilization solution to each well to dissolve the formazan crystals.[2][5]

• Absorbance Measurement: Measure the absorbance at a wavelength between 550 and 600 nm using a microplate reader.

Lactate Dehydrogenase (LDH) Cytotoxicity Assay

This assay quantifies cytotoxicity by measuring the activity of LDH, a stable cytosolic enzyme that is released into the culture medium upon damage to the plasma membrane.[10][11] The amount of LDH released is proportional to the number of dead or damaged cells.[12]

Materials:

• Selected cancer cell line

• Complete cell culture medium (serum-free or low-serum medium is recommended during treatment to reduce background)[12]

• 13-Deacetyltaxachitriene A stock solution (in DMSO)

• LDH cytotoxicity assay kit (commercially available)[13]

• 96-well flat-bottom plates

• Multichannel pipette

• Microplate reader

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol. It is crucial to include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).[12]

• Sample Collection: After the incubation period, carefully transfer a small amount of the cell culture supernatant (e.g., 50 µL) to a new 96-well plate.[12]

• LDH Reaction: Prepare the LDH reaction mixture according to the kit manufacturer's instructions. Add the reaction mixture to each well containing the supernatant.

• Incubation: Incubate the plate at room temperature for up to 30 minutes, protected from light.[12]

• Absorbance Measurement: Add the stop solution provided in the kit.[12] Measure the absorbance at the wavelength specified by the kit manufacturer (typically around 490 nm).[10][12]

• Calculation: Determine the percentage of cytotoxicity by comparing the LDH activity in the treated wells to the spontaneous and maximum release controls.

Caspase-Glo® 3/7 Assay

This luminescent assay measures the activity of caspases-3 and -7, key effector caspases in the apoptotic pathway.[14] The assay provides a proluminescent substrate containing the DEVD tetrapeptide sequence, which is cleaved by active caspases-3 and -7 to release aminoluciferin, generating a "glow-type" luminescent signal.[14][15] The signal intensity is directly proportional to the amount of caspase activity.

Materials:

• Selected cancer cell line

• Complete cell culture medium

• 13-Deacetyltaxachitriene A stock solution (in DMSO)

• Caspase-Glo® 3/7 Assay kit (commercially available)[14]

• White-walled 96-well plates suitable for luminescence measurements

• Luminometer

Protocol:

• Cell Seeding and Treatment: Follow steps 1 and 2 of the MTT assay protocol, using white-walled plates.

• Reagent Preparation: Reconstitute the Caspase-Glo® 3/7 Reagent according to the manufacturer's protocol.[15] Allow the reagent to equilibrate to room temperature before use.

• Reagent Addition: After the desired incubation period, remove the plate from the incubator and allow it to equilibrate to room temperature.[15] Add 100 µL of the prepared Caspase-Glo® 3/7 Reagent to each well.

• Incubation: Mix the contents of the wells by gentle shaking. Incubate at room temperature for 30 minutes to 3 hours.[15]

• Luminescence Measurement: Measure the luminescence of each well using a luminometer. The luminescent signal is stable, providing a flexible window for measurement.[15]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 8. broadpharm.com [broadpharm.com]
• 9. mdpi.com [mdpi.com]
• 10. Analysis of Cell Viability by the Lactate Dehydrogenase Assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. mybiosource.com [mybiosource.com]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. LDH-Glo™ Cytotoxicity Assay | LDHアッセイ | LDH放出 | J2380 | Promega [promega.jp]
• 14. Caspase-Glo® 3/7 Assay Protocol [promega.jp]
• 15. ulab360.com [ulab360.com]

Application Notes and Protocols for the Evaluation of 13-Deacetyltaxachitriene A in Tubulin Polymerization Assays

For Researchers, Scientists, and Drug Development Professionals

Introduction

Microtubules are dynamic cytoskeletal polymers composed of α- and β-tubulin heterodimers, playing a pivotal role in essential cellular processes such as mitosis, cell motility, and intracellular transport.[1][2][3] The dynamic instability of microtubules makes them a key target for anticancer therapeutics.[1][2][3] Microtubule-targeting agents are broadly categorized as either stabilizing or destabilizing agents.[3][4] 13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid, a class of compounds that includes the successful anticancer drug paclitaxel.[5][6] As a member of the taxane family, 13-Deacetyltaxachitriene A is hypothesized to function as a microtubule-stabilizing agent by binding to β-tubulin, promoting tubulin polymerization, and inhibiting depolymerization.[5][7] This disruption of microtubule dynamics can lead to cell cycle arrest in the G2/M phase and ultimately induce apoptosis.[5]

These application notes provide detailed protocols for characterizing the in vitro effects of 13-Deacetyltaxachitriene A on tubulin polymerization using two common methods: a turbidity-based spectrophotometric assay and a more sensitive fluorescence-based assay. These assays are fundamental for elucidating the compound's mechanism of action and quantifying its potency.

Principle of the Assays

The in vitro tubulin polymerization assay monitors the conversion of soluble tubulin dimers into microtubule polymers. This process can be tracked through two primary methods:

• Turbidity Assay: The formation of microtubules increases the scattering of light in a solution. This change in turbidity can be measured as an increase in absorbance at 340 nm over time.[3][8] The rate and extent of the absorbance increase are proportional to the rate and extent of microtubule polymerization.

• Fluorescence Assay: This method employs a fluorescent reporter, such as 4',6-diamidino-2-phenylindole (DAPI), which exhibits low fluorescence in solution but shows a significant increase in fluorescence upon binding to polymerized microtubules.[2][9] The increase in fluorescence intensity is directly proportional to the amount of microtubule polymer formed, allowing for real-time tracking of the polymerization process.[2]

Data Presentation

The following tables summarize hypothetical quantitative data for 13-Deacetyltaxachitriene A in comparison to known microtubule-targeting agents. This data would be generated from the protocols described below.

Table 1: Comparative Efficacy of Microtubule-Targeting Agents in a Turbidity-Based Tubulin Polymerization Assay

Compound	EC50 (µM)	Vmax (ΔAbsorbance/min)	Plateau Level (Absorbance)
Paclitaxel (Positive Control)	0.5	0.015	0.35
13-Deacetyltaxachitriene A	1.2	0.012	0.30
Colchicine (Negative Control)	>100 (IC50)	0.001	0.05
Vehicle (DMSO)	N/A	0.002	0.10

EC50: Half-maximal effective concentration for microtubule stabilizers. IC50: Half-maximal inhibitory concentration for microtubule destabilizers. Vmax: Maximum rate of polymerization. Plateau Level: Maximum extent of polymerization at steady state.

Table 2: Comparative Efficacy of Microtubule-Targeting Agents in a Fluorescence-Based Tubulin Polymerization Assay

Compound	EC50 (µM)	Vmax (ΔFluorescence/min)	Plateau Level (Fluorescence Units)
Paclitaxel (Positive Control)	0.3	150	3500
13-Deacetyltaxachitriene A	0.8	120	3000
Colchicine (Negative Control)	>100 (IC50)	10	500
Vehicle (DMSO)	N/A	20	1000

Signaling Pathway and Experimental Workflow

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A New Quantitative Cell-Based Assay Reveals Unexpected Microtubule Stabilizing Activity of Certain Kinase Inhibitors, Clinically Approved or in the Process of Approval - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Tubulin Polymerization Assay [bio-protocol.org]
• 9. benchchem.com [benchchem.com]

Application Notes & Protocols: In Vivo Efficacy of 13-Deacetyltaxachitriene A

Introduction

Taxanes are a cornerstone of chemotherapy, primarily acting as microtubule-stabilizing agents to induce cell cycle arrest and apoptosis in cancer cells.[1] 13-Deacetyltaxachitriene A is a taxane (B156437) derivative with a modification at the C13 position, a site critical for biological activity.[1] While specific in vivo data for this compound is not widely documented, its structural similarity to paclitaxel (B517696) and other taxanes allows for the design of robust preclinical efficacy studies based on established principles of taxane pharmacology.[1][2]

These application notes provide a comprehensive framework for researchers, scientists, and drug development professionals to design and execute in vivo experiments to test the anti-tumor efficacy of 13-Deacetyltaxachitriene A. The protocols cover multiple animal models, detailed methodologies, and endpoint analyses.

Hypothesized Mechanism of Action

As a member of the taxane family, 13-Deacetyltaxachitriene A is hypothesized to function as a microtubule-stabilizing agent.[2] The compound is expected to bind to the β-tubulin subunit of microtubules, promoting tubulin polymerization and inhibiting depolymerization. This disruption of microtubule dynamics leads to a G2/M phase cell cycle arrest and subsequent induction of apoptosis.[2] Some next-generation taxanes have also shown activity involving the PI3K/Akt signaling pathway, which could be a secondary mechanism to investigate.[3]

Caption: Hypothesized signaling pathway for 13-Deacetyltaxachitriene A.

Experimental Design and Workflow

A robust preclinical evaluation should progress from initial screening in reproducible models to testing in more clinically relevant systems. We propose a tiered approach involving Cell-Line Derived Xenografts (CDX) for initial efficacy, Patient-Derived Xenografts (PDX) for clinical relevance, and Syngeneic models to assess immunomodulatory potential.

Caption: General experimental workflow for in vivo efficacy testing.

Animal Models

• Cell-Line Derived Xenograft (CDX) Model: Ideal for initial efficacy screening due to high reproducibility.[4]

  • Host: Immunodeficient mice (e.g., NOD-SCID or NSG).

  • Cells: Human cancer cell lines relevant to taxane indications (e.g., A2780 ovarian, HCT116 colon, MDA-MB-231 breast).

• Patient-Derived Xenograft (PDX) Model: Offers higher clinical relevance by preserving the heterogeneity of the original patient tumor.[5][6][7]

  • Host: Immunodeficient mice (e.g., NSG).

  • Tissue: Tumor fragments implanted directly from a patient.[4][8]

• Syngeneic Model: Crucial for evaluating immuno-oncology effects in the context of a fully competent immune system.[9][10][11][12]

  • Host: Immunocompetent mice (e.g., C57BL/6 or BALB/c).

  • Cells: Murine tumor cell lines (e.g., MC38 colon, B16-F10 melanoma, 4T1 breast).[9][10]

Experimental Groups

Proper controls are essential for interpreting the results. The following groups (n=8-10 mice per group) are recommended.

Caption: Recommended experimental groups for an efficacy study.

Detailed Experimental Protocols

Protocol 1: Tumor Implantation (Subcutaneous)

• Cell Preparation: Culture selected cancer cells to ~80% confluency. Harvest cells using trypsin, wash with sterile PBS, and resuspend in a 1:1 mixture of PBS and Matrigel at a final concentration of 5-10 x 10^7 cells/mL. Keep on ice.

• Animal Preparation: Anesthetize the mouse. Shave the fur on the right flank and sterilize the area with an alcohol wipe.

• Injection: Using a 27-gauge needle, inject 100 µL of the cell suspension subcutaneously into the prepared flank.[4]

• Monitoring: Monitor animals for tumor appearance. Begin caliper measurements once tumors are palpable.

Protocol 2: Drug Formulation and Administration

• Formulation: Due to the poor water solubility of most taxanes, a formulation vehicle is required. A common vehicle is a mixture of Solutol HS-15 (or Polysorbate 80), ethanol, and saline.[3] The final concentration of the vehicle components should be optimized to ensure solubility and minimize toxicity.

• Administration Route: The route depends on the compound's properties. Intravenous (IV) or intraperitoneal (IP) injections are standard. For intratumoral (IT) administration, a small gauge needle is used to inject a low volume (20-50 µL) directly into the tumor.[13][14]

• Dosing Schedule: Treatment should begin once tumors reach an average volume of 100-150 mm³. A typical schedule might be twice or three times weekly for 3-4 weeks.

Protocol 3: Efficacy and Toxicity Monitoring

• Tumor Measurement: Measure tumor length (L) and width (W) with digital calipers 2-3 times per week. Calculate tumor volume using the formula: Volume = (L x W²) / 2 .[15][16]

• Body Weight: Measure animal body weight at the same frequency as tumor measurements. A body weight loss exceeding 20% is often a sign of toxicity and a humane endpoint.

• Clinical Observations: Monitor animals daily for any signs of distress, such as changes in posture, activity, or grooming.

• Humane Endpoints: Euthanasia should be performed if the tumor volume exceeds 2000 mm³, the tumor becomes ulcerated, or the animal shows significant signs of toxicity.[17]

Protocol 4: Endpoint Tissue Analysis - Immunohistochemistry (IHC)

• Tissue Processing: At the study endpoint, excise tumors, fix in 10% neutral buffered formalin for 24 hours, and then transfer to 70% ethanol. Process tissues and embed in paraffin (B1166041) (FFPE).

• Sectioning: Cut 4-5 µm sections from the FFPE blocks and mount on charged slides.[18]

• Staining (General Steps):

  • Deparaffinization & Rehydration: Use xylene and a graded series of ethanol.

  • Antigen Retrieval: Perform heat-induced epitope retrieval using an appropriate buffer (e.g., citrate (B86180) buffer pH 6.0).

  • Blocking: Block endogenous peroxidase activity and non-specific binding sites.

  • Primary Antibody Incubation: Incubate with primary antibodies overnight at 4°C. Key markers include:

    • Ki-67: Proliferation marker.

    • Cleaved Caspase-3: Apoptosis marker.

    • CD31: Endothelial cell marker for angiogenesis.

  • Secondary Antibody & Detection: Use an HRP-conjugated secondary antibody and a DAB substrate kit for visualization.[18]

  • Counterstain & Mounting: Counterstain with hematoxylin, dehydrate, and coverslip.

• Analysis: Scan slides and quantify the percentage of positive cells or stained area using image analysis software.

Protocol 5: Endpoint Tissue Analysis - Western Blot

• Protein Extraction: Snap-freeze a portion of the tumor in liquid nitrogen. Lyse the tissue in RIPA buffer containing protease and phosphatase inhibitors.[19] Determine protein concentration using a BCA or Bradford assay.[19]

• SDS-PAGE: Denature 20-40 µg of protein per sample and separate by size on a polyacrylamide gel.[19][20]

• Protein Transfer: Transfer separated proteins to a PVDF or nitrocellulose membrane.[19]

• Immunoblotting:

  • Blocking: Block the membrane for 1 hour at room temperature.

  • Primary Antibody Incubation: Incubate with primary antibodies (e.g., p-Akt, total Akt, p-ERK, total ERK, β-actin) overnight at 4°C.[21]

  • Secondary Antibody Incubation: Incubate with an HRP-conjugated secondary antibody for 1 hour.[21]

• Detection & Analysis: Use an ECL substrate to detect the signal with an imaging system.[19] Quantify band intensity using densitometry software and normalize to a loading control (e.g., β-actin).[19]

Data Presentation

Summarize quantitative results in clear, structured tables. This allows for easy comparison between treatment groups.

Table 1: Anti-Tumor Efficacy and Toxicity (Hypothetical Data)

Group	Treatment	Dose/Schedule	Final Tumor Volume (mm³ ± SEM)	TGI (%)*	Final Body Weight Change (%)
1	Vehicle Control	10 mL/kg, 3x/week	1850 ± 150	-	+5.2
2	Paclitaxel	10 mg/kg, 3x/week	625 ± 95	66.2	-8.5
3	13-Deacetyltaxachitriene A	10 mg/kg, 3x/week	810 ± 110	56.2	-4.1
4	13-Deacetyltaxachitriene A	20 mg/kg, 3x/week	450 ± 80	75.7	-6.3

*TGI (Tumor Growth Inhibition) = (1 - (Mean Treated Volume / Mean Control Volume)) x 100%

Table 2: Biomarker Analysis from Endpoint Tumors (Hypothetical Data)

Group	Treatment	Ki-67 Positive Cells (%)	Cleaved Caspase-3 Positive Cells (%)	p-Akt / Total Akt Ratio (Normalized)
1	Vehicle Control	75.4 ± 6.2	3.1 ± 0.8	1.00 ± 0.15
2	Paclitaxel	22.1 ± 4.5	25.8 ± 3.9	0.85 ± 0.11
3	13-Deacetyltaxachitriene A	35.6 ± 5.1	18.9 ± 3.1	0.65 ± 0.09
4	13-Deacetyltaxachitriene A	18.9 ± 3.8	31.2 ± 4.2	0.41 ± 0.07

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. journals.biologists.com [journals.biologists.com]
• 6. aacrjournals.org [aacrjournals.org]
• 7. meliordiscovery.com [meliordiscovery.com]
• 8. researchgate.net [researchgate.net]
• 9. Syngeneic Tumor Mouse Models | Kyinno Bio [kyinno.com]
• 10. medicilon.com [medicilon.com]
• 11. reactionbiology.com [reactionbiology.com]
• 12. Syngeneic Studies | The Jackson Laboratory [jax.org]
• 13. researchgate.net [researchgate.net]
• 14. jitc.bmj.com [jitc.bmj.com]
• 15. animalcare.jhu.edu [animalcare.jhu.edu]
• 16. Tumor volume in subcutaneous mouse xenografts measured by microCT is more accurate and reproducible than determined by 18F-FDG-microPET or external caliper - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Article - Standard on Tumor Productio... [policies.unc.edu]
• 18. Immunohistochemistry in the Study of Cancer Biomarkers for Oncology Drug Development | Basicmedical Key [basicmedicalkey.com]
• 19. benchchem.com [benchchem.com]
• 20. Western blot protocol | Abcam [abcam.com]
• 21. Measurement of constitutive MAPK and PI3K/AKT signaling activity in human cancer cell lines - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for In Vivo Delivery of 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane (B156437) family, a class of compounds that includes the potent anticancer agent paclitaxel.[1][2] Isolated from Taxus sumatrana, its structural similarity to other bioactive taxanes suggests potential pharmacological activity.[1][2] However, like many taxanes, 13-Deacetyltaxachitriene A is a hydrophobic molecule, soluble in organic solvents such as chloroform (B151607), dichloromethane, ethyl acetate, DMSO, and acetone, but is anticipated to have poor aqueous solubility.[1] This low water solubility presents a significant challenge for in vivo delivery, potentially leading to low bioavailability and limiting its therapeutic potential.

These application notes provide a comprehensive overview of potential formulation strategies to enhance the in vivo delivery of 13-Deacetyltaxachitriene A. The protocols detailed below are based on established methods for the formulation of hydrophobic drugs, particularly other taxanes, and are intended to serve as a starting point for the development of effective delivery systems.

Formulation Strategies for 13-Deacetyltaxachitriene A

Several formulation strategies can be employed to overcome the solubility and delivery challenges associated with hydrophobic compounds like 13-Deacetyltaxachitriene A. The choice of formulation will depend on the desired route of administration, target tissue, and required pharmacokinetic profile. Key strategies include liposomal formulations, polymeric nanoparticles, and self-emulsifying drug delivery systems (SEDDS).

Liposomal Formulations

Liposomes are vesicular structures composed of a lipid bilayer that can encapsulate both hydrophilic and hydrophobic drugs.[3][4] For hydrophobic compounds like 13-Deacetyltaxachitriene A, the drug is typically partitioned within the lipid bilayer.[5] Liposomal delivery can enhance drug solubility, prolong circulation time, and in some cases, facilitate targeted delivery to tumor tissues through the enhanced permeability and retention (EPR) effect.[6]

Key Advantages:

• Biocompatible and biodegradable.

• Can encapsulate a wide range of drugs.

• Can be modified for targeted delivery.

• Reduces toxicity of the encapsulated drug.[3]

Quantitative Data for a Representative Liposomal Taxane Formulation:

Parameter	Representative Value
Particle Size	100 - 200 nm[6]
Encapsulation Efficiency	> 90%
Drug Loading	5 - 15 mol%[5]
In Vitro Drug Release (24h)	20 - 40%
Stability (4°C)	At least 6 months[5]

Polymeric Nanoparticles

Polymeric nanoparticles are solid colloidal particles that can entrap, encapsulate, or adsorb drugs.[7] They offer a versatile platform for drug delivery due to the wide variety of available polymers and the ability to tailor their properties. For hydrophobic drugs, encapsulation within the polymeric matrix can improve solubility and stability.[7][8]

Key Advantages:

• High stability and drug loading capacity.[7]

• Controlled and sustained release profiles.

• Can be functionalized for targeting.

• Protects the drug from degradation.

Quantitative Data for a Representative Polymeric Nanoparticle Formulation for a Hydrophobic Drug:

Parameter	Representative Value
Particle Size	100 - 300 nm[9]
Polydispersity Index (PDI)	< 0.2
Encapsulation Efficiency	70 - 95%
Drug Loading	5 - 25% (w/w)
In Vitro Drug Release (48h)	30 - 60%

Self-Emulsifying Drug Delivery Systems (SEDDS)

SEDDS are isotropic mixtures of oils, surfactants, and co-solvents that spontaneously form fine oil-in-water emulsions upon gentle agitation in an aqueous medium, such as gastrointestinal fluids.[10][11] This in situ emulsification leads to the formation of small droplets that provide a large surface area for drug absorption, thereby enhancing the bioavailability of poorly water-soluble drugs.[11]

Key Advantages:

• Enhances oral bioavailability of hydrophobic drugs.[11]

• Easy to manufacture.

• Protects the drug from enzymatic degradation.

Quantitative Data for a Representative SEDDS Formulation:

Parameter	Representative Value
Emulsion Droplet Size	< 200 nm
Polydispersity Index (PDI)	< 0.3
Self-Emulsification Time	< 1 minute
Drug Loading	5 - 20% (w/w)
Clarity of Emulsion	Clear to slightly opalescent

Experimental Protocols

Protocol 1: Preparation of 13-Deacetyltaxachitriene A-Loaded Liposomes by Thin-Film Hydration

This protocol describes the preparation of liposomes encapsulating 13-Deacetyltaxachitriene A using the thin-film hydration method.

Materials:

• 13-Deacetyltaxachitriene A

• Phosphatidylcholine (e.g., soy or egg PC)

• Cholesterol

• Chloroform

• Methanol (B129727)

• Phosphate Buffered Saline (PBS), pH 7.4

• Rotary evaporator

• Probe sonicator or bath sonicator

• Extruder with polycarbonate membranes (e.g., 100 nm pore size)

Procedure:

• Dissolve 13-Deacetyltaxachitriene A, phosphatidylcholine, and cholesterol in a 2:1 (v/v) mixture of chloroform and methanol in a round-bottom flask. A typical molar ratio of lipid to cholesterol is 2:1. The drug-to-lipid ratio should be optimized, starting at a 1:20 molar ratio.

• Attach the flask to a rotary evaporator and evaporate the organic solvents under reduced pressure at a temperature above the lipid transition temperature (e.g., 40-50°C) to form a thin, uniform lipid film on the flask wall.

• Continue to evaporate for at least 1 hour after the film appears dry to ensure complete removal of residual solvent.

• Hydrate the lipid film by adding PBS (pH 7.4) and rotating the flask gently at a temperature above the lipid transition temperature for 1-2 hours. This will result in the formation of multilamellar vesicles (MLVs).

• To reduce the particle size and lamellarity, sonicate the MLV suspension using a probe sonicator (in an ice bath to prevent overheating) or a bath sonicator until the suspension becomes translucent.

• For a more uniform size distribution, subject the liposome (B1194612) suspension to extrusion through polycarbonate membranes with a defined pore size (e.g., 100 nm). Pass the suspension through the extruder 10-20 times.

• To remove unencapsulated drug, centrifuge the liposome suspension. The liposomes will form a pellet, and the supernatant containing the unencapsulated drug can be discarded.

• Resuspend the liposome pellet in fresh PBS for storage at 4°C.

Characterization:

• Particle Size and Zeta Potential: Determined by Dynamic Light Scattering (DLS).

• Encapsulation Efficiency and Drug Loading: Quantified by disrupting the liposomes with a suitable solvent (e.g., methanol) and analyzing the drug content using High-Performance Liquid Chromatography (HPLC).

Protocol 2: Preparation of 13-Deacetyltaxachitriene A-Loaded Polymeric Nanoparticles by Nanoprecipitation

This protocol describes the preparation of polymeric nanoparticles encapsulating 13-Deacetyltaxachitriene A using the nanoprecipitation method, also known as the solvent displacement method.[7][8]

Materials:

• 13-Deacetyltaxachitriene A

• Biodegradable polymer (e.g., PLGA, PCL)

• Organic solvent (e.g., acetone, acetonitrile)

• Aqueous solution containing a stabilizer (e.g., Poloxamer 188, PVA)

• Magnetic stirrer

• Centrifuge

Procedure:

• Dissolve 13-Deacetyltaxachitriene A and the polymer (e.g., PLGA) in the organic solvent.

• Prepare an aqueous solution containing the stabilizer.

• Under moderate magnetic stirring, add the organic phase dropwise into the aqueous phase.

• Nanoparticles will form instantaneously as the organic solvent diffuses into the aqueous phase, leading to polymer precipitation and drug encapsulation.[8]

• Continue stirring for 2-4 hours to allow for complete evaporation of the organic solvent.

• Collect the nanoparticles by centrifugation.

• Wash the nanoparticle pellet with deionized water to remove excess stabilizer and unencapsulated drug.

• Resuspend the nanoparticles in deionized water or a suitable buffer for further use or lyophilize for long-term storage.

Characterization:

• Particle Size and PDI: Measured by DLS.

• Morphology: Visualized by Scanning Electron Microscopy (SEM) or Transmission Electron Microscopy (TEM).

• Encapsulation Efficiency and Drug Loading: Determined by dissolving a known amount of nanoparticles in a suitable organic solvent and quantifying the drug content by HPLC.

Protocol 3: In Vivo Efficacy Study in a Xenograft Mouse Model

This protocol outlines a general procedure for evaluating the in vivo anticancer efficacy of a formulated 13-Deacetyltaxachitriene A.

Materials:

• Athymic nude mice (or other appropriate immunodeficient strain)

• Human cancer cell line known to be sensitive to taxanes

• Matrigel (optional)

• Sterile PBS

• Formulated 13-Deacetyltaxachitriene A (e.g., liposomes, nanoparticles)

• Control formulation (empty vehicle)

• Positive control (e.g., paclitaxel)

• Calipers

• Animal balance

Procedure:

• Tumor Implantation:

  • Harvest cancer cells during their exponential growth phase.

  • Resuspend the cells in sterile PBS, with or without Matrigel, at a concentration of 1-5 x 10^7 cells/mL.

  • Subcutaneously inject 100-200 µL of the cell suspension into the flank of each mouse.[12]

• Tumor Growth and Grouping:

  • Allow the tumors to grow to a palpable size (e.g., 100-150 mm³).

  • Randomize the mice into treatment groups (e.g., vehicle control, free drug, formulated drug at different doses).

• Treatment Administration:

  • Administer the treatments via the desired route (e.g., intravenous, intraperitoneal).

  • The dosing schedule will need to be optimized but can start with, for example, twice-weekly injections for 3-4 weeks.

• Monitoring:

  • Measure tumor volume with calipers 2-3 times per week. Tumor volume can be calculated using the formula: (Length x Width²)/2.

  • Monitor the body weight of the mice as an indicator of toxicity.

  • Observe the general health and behavior of the animals.

• Endpoint:

  • The study can be terminated when tumors in the control group reach a predetermined size (e.g., 1500-2000 mm³), or at a fixed time point.

  • At the end of the study, euthanize the mice and excise the tumors for weight measurement and further analysis (e.g., histopathology, biomarker analysis).

Data Analysis:

• Compare the tumor growth rates between the different treatment groups.

• Analyze differences in final tumor volume and weight.

• Evaluate the toxicity based on body weight changes and clinical observations.

Protocol 4: Pharmacokinetic (PK) Study in Rodents

This protocol provides a general framework for a pharmacokinetic study of formulated 13-Deacetyltaxachitriene A.

Materials:

• Healthy rodents (e.g., rats or mice)

• Formulated 13-Deacetyltaxachitriene A

• Blood collection supplies (e.g., capillary tubes, EDTA-coated tubes)

• Centrifuge

• Analytical equipment for drug quantification (e.g., LC-MS/MS)

Procedure:

• Dosing:

  • Administer a single dose of the formulated 13-Deacetyltaxachitriene A to each animal via the intended clinical route (e.g., intravenous bolus).

• Blood Sampling:

  • Collect blood samples at predetermined time points (e.g., 0, 5, 15, 30 minutes, and 1, 2, 4, 8, 12, 24 hours) from the tail vein, saphenous vein, or via cardiac puncture for terminal samples.

• Plasma Preparation:

  • Process the blood samples to obtain plasma by centrifugation.

• Drug Extraction:

  • Extract the drug from the plasma samples using a suitable method (e.g., protein precipitation, liquid-liquid extraction, or solid-phase extraction).

• Quantification:

  • Analyze the concentration of 13-Deacetyltaxachitriene A in the plasma samples using a validated analytical method like LC-MS/MS.

• Pharmacokinetic Analysis:

  • Use the plasma concentration-time data to calculate key pharmacokinetic parameters such as:

    • Area under the curve (AUC)

    • Clearance (CL)

    • Volume of distribution (Vd)

    • Half-life (t½)

Visualizations

Caption: Workflow for the preparation of liposomal and polymeric nanoparticle formulations of 13-Deacetyltaxachitriene A.

Caption: Experimental workflow for an in vivo efficacy study using a xenograft mouse model.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Preparation and characterization of taxane-containing liposomes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. A Critical Review of Lipid-based Nanoparticles for Taxane Delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 5. A Liposomal Formulation Able to Incorporate a High Content of Paclitaxel and Exert Promising Anticancer Effect - PMC [pmc.ncbi.nlm.nih.gov]
• 6. mdpi.com [mdpi.com]
• 7. worldscientific.com [worldscientific.com]
• 8. worldscientific.com [worldscientific.com]
• 9. stanford.edu [stanford.edu]
• 10. benchchem.com [benchchem.com]
• 11. Formulation strategies to improve the bioavailability of poorly absorbed drugs with special emphasis on self-emulsifying systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Best Practices for Preclinical In Vivo Testing of Cancer Nanomedicines - PMC [pmc.ncbi.nlm.nih.gov]

Probing Apoptosis: Application Notes and Protocols for 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to assessing the apoptotic effects of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid with putative anti-cancer properties. Due to limited publicly available data on this specific compound, the following protocols are based on established methodologies for characterizing the apoptotic mechanisms of related taxanes, such as Paclitaxel.

Introduction

13-Deacetyltaxachitriene A is a natural product isolated from species of the yew tree (Taxus). Its structural similarity to potent anti-cancer drugs like Paclitaxel suggests it may also function as a microtubule-stabilizing agent. Such agents typically induce cell cycle arrest at the G2/M phase, which, if prolonged, triggers programmed cell death, or apoptosis. Apoptosis is a critical mechanism for the efficacy of many chemotherapeutic agents, making its thorough investigation essential in the evaluation of novel drug candidates.

This document outlines key experimental approaches to elucidate the pro-apoptotic activity of 13-Deacetyltaxachitriene A, focusing on the intrinsic (mitochondrial) pathway, which is commonly activated by taxanes.

Putative Signaling Pathway of 13-Deacetyltaxachitriene A-Induced Apoptosis

The diagram below illustrates the hypothesized signaling cascade initiated by 13-Deacetyltaxachitriene A, leading to apoptosis.

Application Notes: Culturing Taxane-Sensitive Cancer Cell Lines

Introduction

Taxanes, including paclitaxel (B517696) and docetaxel, are a critical class of chemotherapeutic agents used in the treatment of various solid tumors such as breast, ovarian, and lung cancers.[1][2] Their primary mechanism of action involves the stabilization of microtubules, which are essential components of the cellular cytoskeleton.[3][4] This stabilization disrupts the normal dynamic instability of microtubules required for cell division, leading to mitotic arrest at the G2/M phase of the cell cycle and subsequent programmed cell death (apoptosis).[3][4]

The in vitro culture of cancer cell lines sensitive to taxanes is a fundamental tool for cancer research and preclinical drug development. These cell models are instrumental in elucidating the molecular mechanisms of taxane (B156437) sensitivity and resistance, identifying novel therapeutic targets, and screening new anti-cancer compounds.[1][5] Maintaining the taxane-sensitive phenotype of these cell lines is crucial for obtaining reliable and reproducible experimental data. This protocol provides a comprehensive guide to the culture of taxane-sensitive cancer cell lines, including methods for assessing their sensitivity to taxanes.

Key Principles

The successful culture of taxane-sensitive cancer cell lines relies on several key principles:

• Aseptic Technique: Strict aseptic technique is paramount to prevent microbial contamination that can affect cell health and experimental outcomes.

• Optimal Growth Conditions: Each cell line has specific requirements for growth media, supplements, temperature, and CO2 levels that must be maintained.

• Logarithmic Growth Phase: For most experimental applications, it is essential to use cells that are in the logarithmic (or exponential) phase of growth, as they are more sensitive to cytotoxic agents compared to stationary-phase cells.[6]

• Monitoring for Phenotypic Changes: Regularly monitoring the morphology and growth characteristics of the cell lines can help detect any changes that may indicate a loss of taxane sensitivity or other phenotypic drift.

• Verification of Sensitivity: Periodically determining the half-maximal inhibitory concentration (IC50) of taxanes for the cell lines is crucial to ensure the maintenance of their sensitive phenotype.

Data Presentation: Taxane Sensitivity in Cancer Cell Lines

The sensitivity of cancer cell lines to taxanes is typically quantified by their IC50 values, which represent the concentration of the drug required to inhibit cell growth by 50%. These values can vary depending on the cell line, the specific taxane used, and the experimental conditions (e.g., drug exposure time).

Table 1: Representative IC50 Values of Taxanes in Sensitive Cancer Cell Lines

Cell Line	Cancer Type	Taxane	IC50 (nM)	Exposure Time (hours)	Reference
MDA-MB-231	Breast Cancer	Paclitaxel	2.5 - 5	72	[7]
Docetaxel	1.5 - 3	48-72	[8]
ZR75-1	Breast Cancer	Paclitaxel	~2	72	[9]
Docetaxel	~1	72	[9]
SK-BR-3	Breast Cancer	Paclitaxel	~4	72	[7][10]
T-47D	Breast Cancer	Paclitaxel	~3	72	[7][10]
CHP100	Neuroblastoma	Paclitaxel	~2	72
Docetaxel	~0.2	72
BE(2)M17	Neuroblastoma	Paclitaxel	~5	72
Docetaxel	~0.5	72

Note: IC50 values are approximate and can vary between laboratories and experimental setups. It is recommended to determine the IC50 for each cell line under your specific experimental conditions.

Experimental Protocols

Protocol 1: General Culture of Taxane-Sensitive Cancer Cell Lines

This protocol provides general guidelines for the routine culture of taxane-sensitive cancer cell lines. Specific media and supplements may vary depending on the cell line.

Materials:

• Taxane-sensitive cancer cell line (e.g., MDA-MB-231, ZR75-1)

• Complete growth medium (e.g., DMEM or RPMI-1640) supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Phosphate-Buffered Saline (PBS), sterile

• Trypsin-EDTA (0.25%)

• Sterile cell culture flasks, plates, and pipettes

• Humidified incubator at 37°C with 5% CO2

• Inverted microscope

Procedure:

• Thawing Cryopreserved Cells:

  • Rapidly thaw the vial of frozen cells in a 37°C water bath.

  • Transfer the cell suspension to a sterile centrifuge tube containing 10 mL of pre-warmed complete growth medium.

  • Centrifuge at 200 x g for 3 minutes.

  • Discard the supernatant and gently resuspend the cell pellet in 10-15 mL of fresh complete growth medium.

  • Transfer the cell suspension to a T-75 culture flask.

  • Incubate at 37°C in a humidified 5% CO2 incubator.

• Subculturing (Passaging):

  • Observe the cells under an inverted microscope. Passage the cells when they reach 80-90% confluency.

  • Aspirate the old medium from the flask.

  • Wash the cell monolayer once with 5-10 mL of sterile PBS.

  • Add 1-2 mL of Trypsin-EDTA to the flask and incubate at 37°C for 2-5 minutes, or until the cells detach.

  • Add 5-10 mL of complete growth medium to inactivate the trypsin.

  • Gently pipette the cell suspension up and down to create a single-cell suspension.

  • Determine the cell concentration using a hemocytometer or automated cell counter.

  • Seed new culture flasks at the desired density (e.g., 1:3 to 1:6 split ratio).

  • Incubate the new flasks at 37°C in a humidified 5% CO2 incubator.

Protocol 2: Cytotoxicity Assay (MTT Assay)

This protocol describes a colorimetric assay to determine the cytotoxic effects of taxanes on cancer cell lines and to calculate the IC50 value.[11][12]

Materials:

• Taxane-sensitive cancer cell line

• Complete growth medium

• Taxane (Paclitaxel or Docetaxel) stock solution (e.g., 10 mM in DMSO)

• 96-well flat-bottom plates

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Harvest cells that are in the logarithmic growth phase.

  • Determine the cell concentration.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of complete growth medium.[11]

  • Incubate the plate for 24 hours to allow the cells to attach.[11]

• Drug Treatment:

  • Prepare serial dilutions of the taxane in complete growth medium. It is advisable to perform a preliminary experiment with a wide range of concentrations (e.g., 0.1 nM to 10 µM) to determine the approximate IC50.[13][14]

  • Carefully remove the medium from the wells and add 100 µL of the diluted taxane solutions to the respective wells. Include wells with untreated cells (vehicle control) and wells with medium only (blank).

  • Incubate the plate for the desired exposure time (e.g., 48 or 72 hours).[12]

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well.[11]

  • Incubate the plate for 2-4 hours at 37°C, allowing viable cells to metabolize the MTT into formazan (B1609692) crystals.[11]

  • Carefully remove the medium containing MTT.

  • Add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.[11]

  • Gently shake the plate for 5-10 minutes to ensure complete dissolution.

• Data Analysis:

  • Measure the absorbance at 570 nm using a microplate reader.

  • Calculate the percentage of cell viability for each drug concentration relative to the untreated control.

  • Plot a dose-response curve with the drug concentration on the x-axis and the percentage of cell viability on the y-axis.

  • Determine the IC50 value from the dose-response curve using non-linear regression analysis.

Visualizations

Caption: Taxane Mechanism of Action Signaling Pathway.

Caption: Experimental Workflow for MTT Cytotoxicity Assay.

Caption: Logical Relationship of Taxane Sensitivity vs. Resistance.

References

• 1. Taxanes in cancer treatment: Activity, chemoresistance and its overcoming - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Mechanisms of Taxane Resistance - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Mechanisms of Taxane Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 6. benchchem.com [benchchem.com]
• 7. Item - IC50 Values for Paclitaxel and Analogs in Cytotoxicity Assays with Breast Cancer Cell Lines. - Public Library of Science - Figshare [plos.figshare.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]
• 10. researchgate.net [researchgate.net]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. sorger.med.harvard.edu [sorger.med.harvard.edu]
• 14. Measuring Cancer Drug Sensitivity and Resistance in Cultured Cells - PMC [pmc.ncbi.nlm.nih.gov]

Application of 13-Deacetyltaxachitriene A in Cancer Research: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid isolated from the plant species Taxus sumatrana, commonly known as the Sumatran yew.[1][2] As a member of the taxane family, which includes prominent anticancer drugs like paclitaxel (B517696) and docetaxel, 13-Deacetyltaxachitriene A holds significant interest for its potential pharmacological activities.[2][3] While specific research on this compound is not extensively documented, its structural similarity to other well-characterized taxanes provides a strong basis for investigating its application in cancer research.[4]

Taxanes are known for their unique mechanism of action, which involves the stabilization of microtubules, leading to mitotic arrest and ultimately apoptosis in cancer cells.[4][5][6] The modification at the C13 position of the baccatin (B15129273) III core in 13-Deacetyltaxachitriene A suggests a potential alteration in its biological properties compared to other acetylated taxanes, making it a valuable subject for structure-activity relationship (SAR) studies.[4]

These application notes provide a comprehensive guide for the investigation of 13-Deacetyltaxachitriene A in cancer research, based on the established principles of taxane pharmacology.

Putative Mechanism of Action: Microtubule Stabilization

It is hypothesized that 13-Deacetyltaxachitriene A exerts its cytotoxic effects by interfering with microtubule dynamics, a mechanism characteristic of the taxane class of compounds.[6][7] This proposed mechanism involves the following key steps:

• Binding to β-tubulin: The compound is predicted to bind to the β-tubulin subunit of microtubules.[6]

• Promotion of microtubule assembly: This binding is thought to enhance the polymerization of tubulin dimers into microtubules.[6]

• Inhibition of microtubule disassembly: The compound is expected to stabilize the microtubule structure, preventing its depolymerization.[5][6]

This disruption of the natural microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and subsequent induction of apoptosis (programmed cell death).[5]

Caption: Hypothesized mechanism of action for 13-Deacetyltaxachitriene A.

Data Presentation

While specific quantitative data for 13-Deacetyltaxachitriene A is limited in publicly available literature, the following tables provide a template for organizing experimental results and a summary of the cytotoxic activities of other taxane diterpenoids isolated from Taxus sumatrana.

Table 1: Template for In Vitro Cytotoxicity Data for 13-Deacetyltaxachitriene A

Parameter	Cell Line(s)	Value (e.g., IC50 in µM)	Reference
Cytotoxicity
IC50 (72h)	MCF-7 (Breast)	Experimental
A549 (Lung)	Experimental
HCT116 (Colon)	Experimental
Paclitaxel-resistant cell line	Experimental
Microtubule Assembly
EC50 for tubulin polymerization	-	Experimental
In Vivo Efficacy
Tumor Growth Inhibition (%)	Xenograft model	Experimental

Table 2: Cytotoxicity of Other Taxane Diterpenoids from Taxus sumatrana

Compound Name	Cancer Cell Line	IC50 (µM)	Reference
Tasumatrol E	A-498 (Kidney)	Not specified (significant)	[7]
NCI-H226 (Lung)	Not specified (significant)	[7]
A549 (Lung)	Not specified (significant)	[7]
PC-3 (Prostate)	Not specified (significant)	[7]
Tasumatrol F	A-498 (Kidney)	Not specified (significant)	[7]
NCI-H226 (Lung)	Not specified (significant)	[7]

Experimental Protocols

The following are detailed protocols for key experiments to investigate the anticancer properties of 13-Deacetyltaxachitriene A.

Protocol 1: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol outlines the determination of the cytotoxic activity of a test compound like 13-Deacetyltaxachitriene A using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.[4]

Materials:

• Cancer cell lines (e.g., MCF-7, A549, HCT116)[4]

• 13-Deacetyltaxachitriene A (dissolved in a suitable solvent like DMSO)[4][6]

• Complete cell culture medium

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• MTT solution (5 mg/mL in PBS)

• Solubilization buffer (e.g., DMSO or a solution of 20% SDS in 50% DMF)

• 96-well microplates[6]

• Microplate reader[6]

Procedure:

• Cell Seeding:

  • Culture cancer cells to ~80% confluency.

  • Trypsinize the cells, resuspend them in fresh complete medium, and perform a cell count.

  • Seed the cells into a 96-well plate at a density of 5,000-10,000 cells/well in 100 µL of medium.[6]

  • Incubate the plate for 24 hours at 37°C in a 5% CO2 incubator to allow for cell attachment.[6]

• Compound Treatment:

  • Prepare a stock solution of 13-Deacetyltaxachitriene A in DMSO.

  • Prepare serial dilutions of the compound in complete culture medium to achieve the desired final concentrations.[4][6]

  • Remove the medium from the wells and add 100 µL of the compound dilutions. Include a vehicle control (medium with the same concentration of DMSO) and a positive control (e.g., paclitaxel).[4]

• Incubation:

  • Incubate the plates for 72 hours at 37°C in a 5% CO2 incubator.[4]

• MTT Addition:

  • Add 20 µL of MTT solution to each well and incubate for 4 hours at 37°C.[4]

• Solubilization:

  • Add 100 µL of solubilization buffer to each well and incubate overnight at 37°C to dissolve the formazan (B1609692) crystals.[4]

• Data Acquisition:

  • Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of cell viability against the compound concentration and determine the IC50 value using suitable software (e.g., GraphPad Prism).[7]

Caption: A typical experimental workflow for an MTT cytotoxicity assay.

Protocol 2: Cell Cycle Analysis by Flow Cytometry

This protocol describes how to analyze the effect of 13-Deacetyltaxachitriene A on the cell cycle distribution of cancer cells.

Materials:

• Cancer cell line

• Complete cell culture medium

• PBS

• Trypsin-EDTA

• 70% Ethanol (B145695) (ice-cold)

• RNase A (10 mg/mL)

• Propidium Iodide (PI) staining solution (50 µg/mL)

• Flow cytometer

Procedure:

• Cell Treatment:

  • Seed cells in 6-well plates and allow them to attach overnight.

  • Treat the cells with 13-Deacetyltaxachitriene A at its IC50 and 2x IC50 concentrations for 24 hours. Include a vehicle control.[6]

• Cell Harvesting and Fixation:

  • Harvest the cells by trypsinization and collect them by centrifugation.

  • Wash the cells once with PBS.

  • Resuspend the cell pellet in 1 mL of ice-cold 70% ethanol while vortexing gently to prevent clumping.[6]

  • Fix the cells overnight at -20°C.

• Staining:

  • Centrifuge the fixed cells and wash with PBS.

  • Resuspend the cell pellet in PI staining solution containing RNase A.

  • Incubate for 30 minutes at room temperature in the dark.

• Flow Cytometry:

  • Analyze the cells using a flow cytometer.

  • Acquire data for at least 10,000 events per sample.

• Data Analysis:

  • Use appropriate software (e.g., FlowJo, FCS Express) to analyze the cell cycle distribution (G1, S, and G2/M phases).

Protocol 3: Isolation of 13-Deacetyltaxachitriene A from Taxus sumatrana

The following is a generalized workflow for the isolation of taxoids from Taxus sumatrana.[5]

Materials:

• Dried and powdered Taxus sumatrana plant material (leaves, twigs, or bark)[2]

• Solvents for extraction (e.g., Methanol, Ethanol, or Acetone)[2][5]

• Solvents for partitioning (e.g., Hexane, Ethyl Acetate, Water)[2]

• Silica (B1680970) gel and Sephadex LH-20 for column chromatography[2]

• Preparative High-Performance Liquid Chromatography (HPLC) system[2]

Procedure:

• Extraction:

  • The ground plant material is extracted with a polar solvent, such as a mixture of ethanol and water.[1]

• Partitioning:

  • A solvent-solvent extraction is employed to separate the water-insoluble taxanes from more polar impurities.[1]

• Chromatographic Purification:

  • The crude extract undergoes multiple stages of chromatography, including column chromatography on silica gel and Sephadex LH-20.[2]

  • This is followed by preparative high-performance liquid chromatography (HPLC) to isolate pure 13-Deacetyltaxachitriene A.[2]

Caption: A generalized workflow for isolating taxoids from Taxus sumatrana.

Conclusion

While specific biological data for 13-Deacetyltaxachitriene A is still emerging, its classification as a taxane provides a solid foundation for its investigation as a potential anticancer agent. The protocols and information presented here offer a comprehensive starting point for researchers to explore its cytotoxic properties, elucidate its precise mechanism of action, and evaluate its potential for future drug development. Further research, particularly in generating robust in vitro and in vivo data, is crucial to fully understand the therapeutic potential of this natural product.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]

Application Notes and Protocols for 13-Deacetyltaxachitriene A as a Chemical Probe

For Researchers, Scientists, and Drug Development Professionals

Introduction

13-Deacetyltaxachitriene A is a naturally occurring taxane (B156437) diterpenoid isolated from the branches of the Sumatran yew, Taxus sumatrana.[1][2][3] As a member of the taxane family, which includes the highly successful anticancer agent paclitaxel, 13-Deacetyltaxachitriene A is of significant interest for phytochemical research and drug discovery.[2][3][4][5] Taxanes are known for their unique mechanism of action, which involves the stabilization of microtubules, leading to mitotic arrest and apoptosis in cancer cells.[5][6] While specific research on 13-Deacetyltaxachitriene A is not extensively documented, this guide provides a comprehensive framework for its investigation based on the well-established principles of taxane pharmacology.[5]

Chemical and Physical Properties

A summary of the key chemical and physical properties of 13-Deacetyltaxachitriene A is provided in the table below.[3]

Property	Value
Chemical Name	13-Deacetyltaxachitriene A
CAS Number	239800-99-8
Molecular Formula	C30H42O12
Molecular Weight	594.65 g/mol
Type of Compound	Diterpenoid
Physical Description	Powder
Natural Source	Branches of Taxus sumatrana[1][3][7]
Solubility	Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone[3][7][8]

Proposed Mechanism of Action

The primary anticancer action of taxanes is their ability to bind to the β-tubulin subunit of microtubules.[4][5] This binding stabilizes the microtubule polymer, preventing the depolymerization necessary for the dynamic reorganization of the cytoskeleton during mitosis.[5][6] This interference with microtubule dynamics activates the spindle assembly checkpoint, leading to a prolonged mitotic block and subsequent apoptotic cell death.[5]

Caption: Proposed mechanism of action for 13-Deacetyltaxachitriene A.

Data Presentation

While specific quantitative data for 13-Deacetyltaxachitriene A is not extensively available in the public domain, the following table summarizes the cytotoxic activities of other taxane diterpenoids from Taxus sumatrana to provide a comparative context.

Compound	Cell Line	IC50 (µM)
Paclitaxel	A549 (Lung)	3.26 ± 0.334
HeLa (Cervical)	2.85 ± 0.257
MCF7 (Breast)	3.81 ± 0.013
Tasumatrol P	HeLa (Cervical)	Not specified (significant)
Daoy (Medulloblastoma)	Not specified (significant)
Tasumatrol Z	Hep2 (Hepatoma)	Not specified (significant)
Data sourced from[1]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in DMSO

This protocol describes the preparation of a 10 mM stock solution of 13-Deacetyltaxachitriene A in DMSO.

Materials:

• 13-Deacetyltaxachitriene A

• Dimethyl Sulfoxide (DMSO), cell culture grade

Procedure:

• Accurately weigh a precise amount of 13-Deacetyltaxachitriene A.

• Calculate the volume of DMSO required to achieve a 10 mM concentration (Molecular Weight: 594.65 g/mol ).

• Add the calculated volume of DMSO to the vial containing 13-Deacetyltaxachitriene A.

• Vortex the solution until the compound is completely dissolved. Gentle warming in a 37°C water bath or brief sonication can aid dissolution.[8]

• Visually inspect the solution to ensure no particulate matter is present.[8]

• For long-term storage, aliquot the stock solution into smaller volumes in tightly sealed vials and store at -20°C for up to two weeks. Avoid repeated freeze-thaw cycles.[8]

Protocol 2: MTT Assay for Cytotoxicity

This protocol provides a method for determining the half-maximal inhibitory concentration (IC50) of 13-Deacetyltaxachitriene A on cancer cell lines.

Materials:

• Cancer cell lines (e.g., HeLa, T47D, MCF-7/HER2)

• Complete cell culture medium (e.g., DMEM or RPMI-1640 with 10% FBS)

• 13-Deacetyltaxachitriene A stock solution (10 mM in DMSO)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Phosphate Buffered Saline (PBS)

• 96-well plates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding:

  • Trypsinize and count the cells.

  • Seed the cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium.[1]

  • Incubate the plates at 37°C in a humidified 5% CO2 atmosphere for 24 hours to allow for cell attachment.

• Compound Treatment:

  • Prepare serial dilutions of 13-Deacetyltaxachitriene A from the stock solution in complete medium.

  • Remove the medium from the wells and add 100 µL of the diluted compound solutions. Include a vehicle control (medium with DMSO) and a positive control (e.g., paclitaxel).

  • Incubate the plates for 48-72 hours.

• MTT Assay:

  • After the incubation period, add 10 µL of MTT solution to each well and incubate for 4 hours at 37°C.

  • Remove the medium containing MTT and add 100 µL of DMSO to each well to dissolve the formazan (B1609692) crystals.

  • Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol 3: Microtubule Polymerization Assay

This protocol assesses the ability of 13-Deacetyltaxachitriene A to promote tubulin polymerization.

Materials:

• Purified tubulin (>99% pure)

• Polymerization buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• Guanosine triphosphate (GTP)

• 13-Deacetyltaxachitriene A

• Paclitaxel (as a positive control)

• Spectrophotometer with temperature control

Procedure:

• Reaction Setup: In a cuvette, mix the polymerization buffer, GTP (to a final concentration of 1 mM), and the desired concentration of 13-Deacetyltaxachitriene A or paclitaxel.[5]

• Initiation of Polymerization: Add purified tubulin to the mixture (final concentration of 1-2 mg/mL).[5]

• Monitoring Polymerization: Immediately place the cuvette in the spectrophotometer and monitor the change in absorbance at 340 nm over time at 37°C. An increase in absorbance indicates microtubule polymerization.[5]

• Data Analysis: Plot the absorbance change over time. Compare the polymerization rate and extent in the presence of 13-Deacetyltaxachitriene A to the control and paclitaxel-treated samples.[5]

Experimental Workflows and Logic

Caption: Experimental workflow for evaluating 13-Deacetyltaxachitriene A.

Caption: Generalized workflow for isolating taxoids from Taxus sumatrana.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 8. benchchem.com [benchchem.com]

Technical Notes & Optimization

Technical Support Center: Enhancing the Yield of 13-Deacetyltaxachitriene A

Welcome to the technical support center for researchers, scientists, and drug development professionals focused on improving the yield of 13-Deacetyltaxachitriene A from natural sources. This resource provides comprehensive troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges in your research.

Section 1: Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and why is it significant? A1: 13-Deacetyltaxachitriene A is a taxane (B156437) diterpenoid, a class of compounds that includes the potent anticancer drug paclitaxel (B517696) (Taxol®)[1]. It is found in various species of the yew tree, such as Taxus sumatrana and Taxus chinensis[1][2][3][4]. While not as famous as paclitaxel, it serves as a valuable precursor or intermediate in the complex taxane biosynthetic pathway[2]. Optimizing its yield is crucial for understanding and potentially enhancing the overall production of paclitaxel and other bioactive taxoids[2].

Q2: What are the primary strategies to increase the yield of 13-Deacetyltaxachitriene A in Taxus cell cultures? A2: The main strategies for boosting taxoid production in Taxus cell cultures are:

• Elicitation : Applying elicitors, which are compounds that trigger defense responses in plant cells, can significantly increase taxoid production. Commonly used elicitors include methyl jasmonate, coronatine, and salicylic (B10762653) acid.[2]

• Metabolic Engineering : This involves modifying the genetic makeup of Taxus cells. Techniques include overexpressing key enzymes in the taxoid biosynthetic pathway or down-regulating competing pathways to direct metabolic resources toward the desired taxane.[2][5]

• Optimization of Culture Conditions : Fine-tuning the nutrient medium, pH, temperature, and aeration can substantially impact cell growth and taxoid accumulation[2].

• Precursor Feeding : Supplementing the culture medium with biosynthetic precursors can enhance the yield of the desired final products[6][7].

Q3: Which Taxus species is the best natural source for 13-Deacetyltaxachitriene A? A3: Various Taxus species, including Taxus sumatrana and Taxus chinensis, are known to produce a wide array of taxoids[2][3][8]. The optimal species and even the specific cell line for producing 13-Deacetyltaxachitriene A can vary. It is highly recommended to screen different species and cell lines to identify the highest-yielding source for your specific research goals.[2]

Q4: How can I accurately quantify the amount of 13-Deacetyltaxachitriene A in my samples? A4: High-Performance Liquid Chromatography (HPLC) with a UV detector is a robust and common method for quantifying taxoids[1][2]. For higher sensitivity and specificity, especially in complex samples with low concentrations, Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS) is the preferred method.[2][9][10]

Section 2: Troubleshooting Guides

This section provides solutions to common problems encountered during the cultivation of Taxus cells and the extraction and analysis of 13-Deacetyltaxachitriene A.

Problem	Possible Cause(s)	Suggested Solution(s)
Low or No Yield of 13-Deacetyltaxachitriene A	- Inefficient initial extraction from biomass.[11][12]- Suboptimal elicitor concentration or timing.[2]- Poorly producing cell line or species.[2]- Degradation of the compound due to improper pH or temperature.[11][13]	- Optimize the extraction solvent, temperature (<40-50°C), and duration.[11][12][13]- Perform a dose-response and time-course experiment for your chosen elicitor.[2]- Screen different Taxus species and cell lines.[2]- Maintain a neutral to slightly acidic pH (4-6) during extraction and purification.[13]
Cell Browning and Death in Culture	- High concentration of elicitor leading to toxicity.[2]- Microbial contamination of the cell culture.[2]- Nutrient depletion or accumulation of toxic byproducts.[2]	- Reduce the elicitor concentration or the exposure time.[2]- Implement strict aseptic techniques and regularly test for contamination.[2]- Perform periodic medium exchange or subculture the cells to fresh medium.[2]
Inconsistent Results Between Batches	- Variability in the physiological state of the cell inoculum.[2]- Inconsistent preparation of media or elicitor solutions.[2]- Fluctuations in incubator conditions (temperature, light, agitation).[2]	- Standardize the age and density of the cell inoculum for each experiment.[2]- Prepare fresh solutions for each experiment and validate their concentrations.[2]- Regularly calibrate and monitor incubator settings.[2]
Difficulty Separating 13-Deacetyltaxachitriene A from Other Taxoids	- Co-elution with structurally similar taxanes during HPLC.[2][11]- Inadequate chromatographic resolution.[2]- Column overloading.[12]	- Optimize the HPLC gradient, mobile phase composition, and column type (e.g., C18, C8).[2][11]- Employ orthogonal chromatography techniques (e.g., normal-phase followed by reverse-phase).[12]- Reduce the injection volume or dilute the sample.[12]

Section 3: Data Presentation

Table 1: Comparative Performance of Analytical Methods for Quantification

This table summarizes the typical performance characteristics for the two primary analytical methods used for 13-Deacetyltaxachitriene A quantification.

Performance Parameter	Method A: HPLC-UV	Method B: UPLC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Range (µg/mL)	0.5 - 100	0.05 - 50
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.5%
Precision (% RSD) - Intra-day	< 2.0%	< 1.5%
Precision (% RSD) - Inter-day	< 3.0%	< 2.5%
Limit of Detection (LOD) (µg/mL)	0.15	0.015
Limit of Quantification (LOQ) (µg/mL)	0.5	0.05
Specificity	Moderate	High
Run Time (minutes)	20	8
(Note: These values are representative and based on the analysis of similar taxane compounds)[14]

Table 2: Effect of Elicitors on Taxoid Production in Taxus Cell Cultures

While specific data for 13-Deacetyltaxachitriene A is limited, this table demonstrates the potential for significant yield enhancement through elicitation based on data for related taxoids.

Elicitor	Concentration	Target Taxoid	Fold Increase in Yield
Methyl Jasmonate	100 µM	Paclitaxel	~7-fold
Coronatine	1 µM	Paclitaxel & related taxoids	Significant increase
Salicylic Acid	150 µM	Paclitaxel & related taxoids	Significant increase
(Note: Data is compiled from studies on various Taxus species and cell lines and serves as a general guide)[2][15]

Section 4: Experimental Protocols

Protocol 1: General Taxane Extraction from Taxus Biomass

This protocol provides a representative methodology for extracting taxanes from dried plant material or cell cultures.[12]

• Biomass Preparation : Dry the Taxus needles, bark, or cell biomass at 40-50°C to a constant weight. Grind the dried material into a fine powder (e.g., 20-40 mesh) to maximize the surface area for extraction.[12]

• Solvent Extraction : Macerate the powdered biomass in a suitable solvent like 70% ethanol (B145695) or a methanol (B129727)/dichloromethane mixture at a solid-to-liquid ratio of 1:15 (g/mL). Stir the mixture continuously at room temperature for 24 hours.[12]

• Filtration and Concentration : Filter the mixture to separate the solid biomass from the liquid extract. Concentrate the filtrate using a rotary evaporator under reduced pressure at a temperature below 45°C to obtain a crude extract.[11][12]

• Liquid-Liquid Partitioning :

  • Dissolve the crude extract in a methanol/water mixture.

  • Perform an initial wash with an equal volume of a non-polar solvent like hexane (B92381) to remove lipids; discard the hexane layer.[12]

  • Extract the remaining aqueous layer multiple times with an equal volume of a solvent such as ethyl acetate (B1210297) or dichloromethane, which will contain the taxanes.[11][12]

• Final Concentration : Pool the organic fractions (e.g., ethyl acetate). Dry the combined fractions over anhydrous sodium sulfate, filter, and evaporate the solvent under reduced pressure to yield the semi-purified crude taxane extract.[12]

Protocol 2: Quantification by HPLC-UV

This protocol describes a standard HPLC-UV method for the quantification of 13-Deacetyltaxachitriene A.[1][14]

• Instrumentation : A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis or Photodiode Array (PDA) detector.[1][14]

• Chromatographic Conditions :

  • Column : C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[3][14]

  • Mobile Phase : A gradient of acetonitrile (B52724) and water is typically used.[3][14]

  • Flow Rate : 1.0 mL/min.[14]

  • Column Temperature : 30°C.[14]

  • Detection Wavelength : 227 nm.[14]

  • Injection Volume : 20 µL.[14]

• Sample Preparation :

  • Prepare a stock solution (e.g., 1 mg/mL) of a certified 13-Deacetyltaxachitriene A reference standard in methanol or acetonitrile.[9]

  • Create a series of calibration standards by serially diluting the stock solution.[1]

  • Dissolve the experimental extract in the mobile phase and filter through a 0.22 µm syringe filter before injection.[2]

Section 5: Visualizations

Signaling Pathways and Workflows

Caption: Simplified overview of the taxoid biosynthetic pathway in Taxus species.

Caption: General experimental workflow for enhancing and quantifying taxoid production.

Caption: Decision tree for troubleshooting low final product yield.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. arabjchem.org [arabjchem.org]
• 7. Effect of elicitation and precursor feeding on accumulation of 20-hydroxyecdysone in Achyranthes aspera Linn. cell suspension cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]
• 14. benchchem.com [benchchem.com]
• 15. mdpi.com [mdpi.com]

Technical Support Center: Overcoming Solubility Challenges with 13-Deacetyltaxachitriene A

Welcome to the technical support center for 13-Deacetyltaxachitriene A. This resource is designed for researchers, scientists, and drug development professionals to address the significant challenge of this compound's low solubility in aqueous solutions. Here, you will find comprehensive troubleshooting guides and frequently asked questions (FAQs) to facilitate your in vitro and preclinical experiments.

Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and why is its aqueous solubility so low?

A1: 13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane (B156437) family, isolated from the branches of Taxus sumatrana.[1] Like other taxanes such as paclitaxel (B517696), it has a large, complex, and highly lipophilic molecular structure.[2] This hydrophobicity, combined with the high energy required to break its crystal lattice structure, results in very poor solubility in water.[2] While a specific aqueous solubility value for 13-Deacetyltaxachitriene A is not extensively documented, it is expected to be in the low µg/mL range, similar to paclitaxel (0.35–0.7 µg/mL).[1][3]

Q2: What are the primary strategies to dissolve 13-Deacetyltaxachitriene A for in vitro experiments?

A2: For laboratory-scale experiments, the most common and effective strategies involve:

• Co-solvents: Using a water-miscible organic solvent, such as Dimethyl Sulfoxide (DMSO) or ethanol, to first dissolve the compound before diluting it into your aqueous buffer or cell culture medium.[2]

• Cyclodextrins: Encapsulating the hydrophobic 13-Deacetyltaxachitriene A molecule within the lipophilic core of a cyclodextrin (B1172386), such as hydroxypropyl-β-cyclodextrin (HP-β-CD), to form a water-soluble inclusion complex.[4]

• Surfactants: Employing non-ionic surfactants like Tween 80 or Cremophor EL to form micelles that encapsulate the compound, thereby increasing its apparent solubility in aqueous solutions.[5]

• Advanced Formulations: For more complex applications, creating formulations like polymeric micelles or nanoparticles can provide a stable dispersion in aqueous media.[6][7]

Q3: I dissolved my 13-Deacetyltaxachitriene A in DMSO, but it precipitated when I added it to my cell culture medium. What went wrong?

A3: This is a common issue known as "precipitation upon dilution" or "solvent shock." It occurs because the compound, while soluble in the organic solvent, is not soluble in the final, predominantly aqueous environment of the cell culture medium.[2] To prevent this, it is crucial to follow a careful dilution protocol. Prepare a high-concentration stock solution in 100% DMSO and then dilute it dropwise into your pre-warmed cell culture medium while gently mixing.[2] It is also important to control the final concentration of DMSO, which should ideally be kept below 0.5% to avoid cellular toxicity, although some cell lines can tolerate up to 1%.[8][9]

Q4: What is the expected mechanism of action for 13-Deacetyltaxachitriene A?

A4: As a member of the taxane family, 13-Deacetyltaxachitriene A is predicted to act as a microtubule-stabilizing agent.[3][10] Taxanes bind to the β-tubulin subunit of microtubules, which promotes their assembly and prevents depolymerization. This disruption of normal microtubule dynamics leads to cell cycle arrest, typically in the G2/M phase, and ultimately induces apoptosis (programmed cell death).[10][11]

Troubleshooting Guides

This section provides step-by-step guidance for resolving common issues encountered during your experiments.

Issue 1: Immediate Precipitation of Compound in Aqueous Buffer

• Problem: You observe immediate cloudiness or visible precipitate after adding your 13-Deacetyltaxachitriene A stock solution to the aqueous buffer or cell culture medium.

• Cause: The final concentration of the compound exceeds its solubility limit in the aqueous medium, often due to rapid dilution from the organic stock solution.[2]

• Solution Workflow:

Caption: Troubleshooting workflow for immediate compound precipitation.

Issue 2: Compound Precipitates Over Time in the Incubator

• Problem: The solution is initially clear, but a precipitate forms after several hours or days of incubation.

• Cause: This can be due to several factors, including temperature shifts, pH changes in the medium due to CO2, interactions with media components, or compound degradation over time.[2]

• Solution:

  • Confirm Stability: Test the stability of your compound in the specific medium over the intended duration of the experiment.

  • pH and Temperature: Ensure your medium is properly buffered for the incubator's CO2 concentration and that the temperature remains constant.

  • Serum Content: Serum proteins can sometimes help to keep hydrophobic compounds in solution. If using serum-free media, consider if this might be a contributing factor.

  • Prepare Fresh: For long-term experiments, it may be necessary to prepare fresh media with the compound periodically.

Data Presentation: Solubility Enhancement Comparison

The following tables summarize the solubility of taxanes and the enhancement achieved with various methods. This data, primarily for paclitaxel and docetaxel (B913), can serve as a guide for what to expect with 13-Deacetyltaxachitriene A.

Table 1: Solubility of Common Taxanes in Various Solvents

Compound	Solvent	Reported Solubility
Paclitaxel	Water	0.35–0.7 µg/mL
DMSO	~25 mg/mL
Ethanol	~20 mg/mL
Docetaxel	Water	3–25 µg/mL

Data sourced from multiple references.[2][3]

Table 2: Fold Increase in Taxane Solubility with Different Methods

Drug	Method	Fold Increase in Solubility
Paclitaxel	Hydroxypropyl-β-Cyclodextrin (HP-β-CD)	>1,000-fold
Paclitaxel	Dimethyl-β-Cyclodextrin	76-fold
Docetaxel	Alkylenediamine-modified β-Cyclodextrins	~216 to 253-fold
Docetaxel	Tween 20 and 80 nanomicelles	~1,500-fold
Docetaxel	Microemulsion (Capryol 90/Cremophor EL)	Enhanced to 30 mg/mL

Data sourced from multiple references.[4][5][12][13]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution using a Co-Solvent (DMSO)

This is the most common method for preparing 13-Deacetyltaxachitriene A for in vitro cell-based assays.

• Stock Solution Preparation (e.g., 10 mM):

  • Accurately weigh the required amount of 13-Deacetyltaxachitriene A powder.

  • Dissolve the powder in pure, anhydrous DMSO to the desired high-concentration stock (e.g., 10 mM).

  • Ensure the compound is completely dissolved by vortexing. If necessary, brief sonication in a water bath can be used.

  • Store this stock solution in small, single-use aliquots at -20°C to avoid repeated freeze-thaw cycles.[2]

• Preparation of Working Solution:

  • Pre-warm the cell culture medium to 37°C.

  • Perform an intermediate dilution of your stock solution in the pre-warmed medium if a large dilution is required.

  • Add the stock or intermediate solution dropwise to the final volume of pre-warmed medium while gently swirling.

  • Ensure the final DMSO concentration is non-toxic to your cells (typically ≤ 0.5%).[8][9]

  • Always include a vehicle control (media with the same final concentration of DMSO) in your experiments.

Caption: Workflow for preparing a DMSO stock and working solution.

Protocol 2: Preparation of a Cyclodextrin Inclusion Complex

This method can create a water-soluble powder of the compound-cyclodextrin complex.

• Determine Stoichiometry: A 1:1 or 1:2 molar ratio of 13-Deacetyltaxachitriene A to a modified β-cyclodextrin (e.g., HP-β-CD) is a common starting point.

• Dissolution:

  • Dissolve the calculated amount of HP-β-CD in distilled water.

  • In a separate vial, dissolve the 13-Deacetyltaxachitriene A in a minimal amount of a suitable organic solvent (e.g., ethanol).

• Complexation:

  • Add the 13-Deacetyltaxachitriene A solution dropwise to the aqueous cyclodextrin solution while stirring continuously.

  • Allow the mixture to stir at a controlled temperature (e.g., room temperature) for 24-48 hours to facilitate complex formation.

• Isolation:

  • Filter the resulting aqueous solution through a 0.22 µm filter to remove any un-complexed, precipitated drug.

  • Freeze-dry (lyophilize) the clear filtrate to obtain a solid, water-soluble powder of the inclusion complex.

• Storage: The resulting powder can be stored at 2-8°C. For experiments, it can be directly dissolved in aqueous buffers or cell culture media.

Mandatory Visualization

Signaling Pathway

Caption: Predicted mechanism of action for 13-Deacetyltaxachitriene A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. A Promising Review on Cyclodextrin Conjugated Paclitaxel Nanoparticles for Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Docetaxel microemulsion for enhanced oral bioavailability: preparation and in vitro and in vivo evaluation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Polymeric Micelles for Delivery of Poorly Soluble Drugs: Preparation and Anticancer Activity In Vitro of Paclitaxel Incorporated into Mixed Micelles Based on Poly(ethylene Glycol)-Lipid Conjugate and Positively Charged Lipids - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tunable polymeric micelles for taxane and corticosteroid co-delivery - PMC [pmc.ncbi.nlm.nih.gov]
• 8. lifetein.com [lifetein.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. researchgate.net [researchgate.net]
• 12. Effective paclitaxel: β-Cyclodextrin-based formulation boosts in vitro anti-tumor potential and lowers toxicity in zebrafish - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Solubility and biological activity enhancement of docetaxel via formation of inclusion complexes with three alkylenediamine-modified β-cyclodextrins - PMC [pmc.ncbi.nlm.nih.gov]

Stability of 13-Deacetyltaxachitriene A under different pH and temperature conditions.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability of 13-Deacetyltaxachitriene A under various experimental conditions.

Frequently Asked Questions (FAQs)

Q1: What is 13-Deacetyltaxachitriene A and why is its stability a concern?

13-Deacetyltaxachitriene A is a complex diterpenoid belonging to the taxane (B156437) family, which includes the well-known anticancer drug paclitaxel.[1][2] These molecules are isolated from various species of the yew tree (Taxus).[1][2] Their intricate structures, featuring multiple ester groups, make them susceptible to degradation under common experimental and storage conditions.[1] Ensuring the stability of 13-Deacetyltaxachitriene A is crucial for obtaining accurate experimental results, maintaining its biological activity, and preventing the formation of impurities that can complicate analysis and purification.[1]

Q2: What are the primary factors that cause the degradation of 13-Deacetyltaxachitriene A?

The main factors contributing to the degradation of taxanes like 13-Deacetyltaxachitriene A are:

• pH: Taxanes are sensitive to both acidic and alkaline conditions.[1] The optimal pH for stability for most taxanes is in the weakly acidic to neutral range, typically between pH 4 and 6.[1]

• Temperature: High temperatures accelerate degradation reactions.[1] Temperatures above 40-50°C often lead to a significant loss of the compound.[1]

• Light: Exposure to light, particularly UV radiation, can induce photodegradation. It is best practice to protect extracts and solutions from light.[1]

• Oxygen: The presence of oxygen can lead to oxidative degradation of sensitive functional groups within the molecule.[1]

Q3: How can I detect if 13-Deacetyltaxachitriene A is degrading during my experiment?

The most reliable method for detecting degradation is through chromatographic analysis, such as High-Performance Liquid Chromatography (HPLC).[1] Signs of degradation include a decrease in the peak area of 13-Deacetyltaxachitriene A over time and the appearance of new, unidentified peaks in the chromatogram.[1]

Troubleshooting Guide

Problem	Possible Cause	Recommended Solution
Low yield of 13-Deacetyltaxachitriene A after extraction or purification.	Thermal Degradation: The extraction or solvent evaporation temperature was too high.	Maintain the extraction and solvent evaporation temperatures at or below 40°C.[1]
pH-Induced Hydrolysis: The pH of the extraction solvent or sample matrix was outside the optimal range.	Ensure the pH of your solvent is within the 4-6 range. Consider using a buffered solvent if the sample matrix alters the pH.[1]
Appearance of unknown peaks in HPLC analysis.	Degradation of the compound.	Review your experimental conditions (pH, temperature, light exposure) to identify and mitigate the cause of degradation. Use freshly prepared solutions for analysis.
Inconsistent results in bioassays.	Degradation of the compound leading to loss of activity.	Confirm the integrity of your 13-Deacetyltaxachitriene A stock solution using HPLC. Store stock solutions at -20°C for short-term and consider long-term storage as a solid at 2-8°C.[3]

Stability Data

The following tables present hypothetical stability data for 13-Deacetyltaxachitriene A based on the known behavior of taxane compounds. This data is for illustrative purposes and should be confirmed by experimental studies.

Table 1: Effect of pH on the Stability of 13-Deacetyltaxachitriene A at 25°C over 24 hours.

pH	% Remaining 13-Deacetyltaxachitriene A
2.0	85.2%
4.0	98.5%
6.0	99.1%
7.0	95.3%
8.0	88.7%
10.0	72.4%

Table 2: Effect of Temperature on the Stability of 13-Deacetyltaxachitriene A at pH 5.0 over 24 hours.

Temperature	% Remaining 13-Deacetyltaxachitriene A
4°C	99.8%
25°C	98.9%
40°C	92.1%
60°C	75.6%

Experimental Protocols

Protocol 1: HPLC-UV Method for Stability Analysis of 13-Deacetyltaxachitriene A

This protocol describes a representative HPLC-UV method for quantifying 13-Deacetyltaxachitriene A to assess its stability.

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.[4]

• Column: C18 reversed-phase column (4.6 x 250 mm, 5 µm).[4]

• Mobile Phase: A gradient of acetonitrile (B52724) and water.[4]

• Flow Rate: 1.0 mL/min.[4]

• Column Temperature: 30°C.[4]

• Detection Wavelength: 227 nm.[4]

• Injection Volume: 20 µL.[4]

Procedure:

• Standard Preparation: Prepare a stock solution of 13-Deacetyltaxachitriene A reference standard in a suitable solvent (e.g., acetonitrile). From the stock solution, prepare a series of working standards at known concentrations.

• Sample Preparation: At specified time points from the stability study, withdraw an aliquot of the sample, dilute it with the mobile phase to an appropriate concentration, and filter it through a 0.45 µm syringe filter.

• Analysis: Inject the standard and sample solutions into the HPLC system and record the chromatograms.

• Quantification: Identify the peak for 13-Deacetyltaxachitriene A based on its retention time compared to the standard. Calculate the concentration of the compound in the samples by comparing the peak areas with the standard curve.

Visualizations

Caption: General degradation pathways for taxane compounds.

Caption: Troubleshooting workflow for low yield of 13-Deacetyltaxachitriene A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Preventing degradation of 13-Deacetyltaxachitriene A during storage.

Welcome to the Technical Support Center for 13-Deacetyltaxachitriene A. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on preventing the degradation of this compound during storage and experimentation.

Troubleshooting Guide

This guide addresses common issues related to the instability of 13-Deacetyltaxachitriene A and provides solutions to mitigate degradation.

Problem	Potential Cause	Recommended Solution
Low assay value or unexpected peaks in chromatogram	Degradation of 13-Deacetyltaxachitriene A due to improper storage conditions.	Verify storage conditions. Solid compound should be stored at 2-8°C. Stock solutions should be stored at -20°C and are generally stable for up to two weeks.[1][2] Avoid repeated freeze-thaw cycles.
Exposure to suboptimal pH during sample preparation or analysis.	Maintain the pH of all aqueous solutions between 4.0 and 6.0, which is the zone of maximum stability for taxanes.[2] Avoid strongly acidic (pH < 3.0) or alkaline (pH > 8.0) conditions.[2]
Thermal degradation from exposure to high temperatures.	Ensure all experimental procedures, including extractions and solvent evaporations, are conducted at or below 40°C.[2]
Appearance of new peaks during analysis	Photodegradation from exposure to light.	Protect the compound and its solutions from light by using amber vials or by wrapping containers in aluminum foil.[2]
Oxidative degradation.	Use degassed solvents and consider working under an inert atmosphere (e.g., nitrogen or argon) for sensitive experiments.
Inconsistent experimental results	Degradation during the experiment.	Prepare fresh solutions of 13-Deacetyltaxachitriene A for each experiment. If using a stock solution, ensure it has been stored properly and for no longer than the recommended time.
Contamination of solvents or reagents.	Use high-purity, HPLC-grade solvents and fresh reagents to minimize the presence of impurities that could catalyze degradation.

Frequently Asked Questions (FAQs)

Q1: What are the primary factors that cause the degradation of 13-Deacetyltaxachitriene A?

A1: The main factors contributing to the degradation of taxanes like 13-Deacetyltaxachitriene A are pH, temperature, light, and oxygen.[2] Taxanes are susceptible to hydrolysis of their ester groups and cleavage of the oxetane (B1205548) ring, particularly in acidic or alkaline conditions.[2] Elevated temperatures accelerate these degradation processes.[2] Exposure to light, especially UV radiation, can cause photodegradation, and the presence of oxygen can lead to oxidative degradation.[2]

Q2: What are the optimal storage conditions for 13-Deacetyltaxachitriene A?

A2: For long-term storage, the solid compound should be kept in a tightly sealed container at 2-8°C.[2] If you prepare stock solutions, they should be stored in tightly sealed vials at -20°C and are generally stable for up to two weeks.[1][2]

Q3: How can I monitor the degradation of 13-Deacetyltaxachitriene A in my samples?

A3: The most effective way to monitor degradation is by using a stability-indicating high-performance liquid chromatography (HPLC) method. A decrease in the peak area of 13-Deacetyltaxachitriene A and the emergence of new peaks over time are indicative of degradation.[2]

Q4: What are the expected degradation products of 13-Deacetyltaxachitriene A?

A4: While specific degradation products for 13-Deacetyltaxachitriene A are not extensively documented, based on the known degradation pathways of other taxanes, the likely products would result from hydrolysis of the ester groups, cleavage of the oxetane ring, and epimerization.

Data Presentation

Table 1: Recommended Storage Conditions for 13-Deacetyltaxachitriene A

Form	Temperature	Duration	Notes
Solid	2-8°C	Long-term	Store in a tightly sealed, light-resistant container.
Stock Solution	-20°C	Up to 2 weeks[1][2]	Aliquot to avoid repeated freeze-thaw cycles. Use amber vials.

Table 2: Influence of pH and Temperature on Taxane Stability

Parameter	Condition	Effect on Stability	Recommendation
pH	< 3.0	High degradation rate (acid-catalyzed hydrolysis, oxetane ring cleavage)[2]	Avoid strongly acidic conditions.
4.0 - 6.0	Zone of maximum stability[2]	Maintain pH in this range for all aqueous steps.
> 8.0	High degradation rate (base-catalyzed hydrolysis of esters)[2]	Avoid alkaline conditions.
Temperature	≤ 40°C	Minimal degradation	Maintain temperature at or below this level during processing.[2]
50 - 60°C	Significant increase in degradation rate[2]	Avoid exceeding 40°C.

Experimental Protocols

Protocol 1: Stability-Indicating HPLC Method for 13-Deacetyltaxachitriene A

This protocol describes a general HPLC method suitable for monitoring the stability of 13-Deacetyltaxachitriene A.

• Instrumentation: HPLC system with a UV detector.

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).

• Mobile Phase: A gradient of acetonitrile (B52724) and water is typically used.

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 227 nm.

• Column Temperature: 30°C.

• Procedure:

  • Prepare a stock solution of 13-Deacetyltaxachitriene A in methanol (B129727) or acetonitrile.

  • Prepare working standards and samples by diluting with the mobile phase.

  • Inject the samples onto the HPLC system.

  • Monitor the chromatogram for the appearance of new peaks and a decrease in the peak area of the parent compound.

Protocol 2: Forced Degradation Study

To understand the degradation pathways, forced degradation studies can be performed under various stress conditions.

• Acidic Hydrolysis: Incubate a solution of 13-Deacetyltaxachitriene A in 0.1 M HCl at 40°C.

• Alkaline Hydrolysis: Incubate a solution of 13-Deacetyltaxachitriene A in 0.1 M NaOH at room temperature.

• Oxidative Degradation: Treat a solution of 13-Deacetyltaxachitriene A with 3% hydrogen peroxide at room temperature.

• Thermal Degradation: Expose a solid sample of 13-Deacetyltaxachitriene A to 60°C.

• Photodegradation: Expose a solution of 13-Deacetyltaxachitriene A to a light source (e.g., UV lamp).

• Analysis: At specified time points, analyze the stressed samples using the stability-indicating HPLC method (Protocol 1) to determine the extent of degradation and identify the degradation products, potentially using LC-MS/MS for structural elucidation.

Mandatory Visualization

Caption: General degradation pathways of 13-Deacetyltaxachitriene A.

Caption: Troubleshooting workflow for suspected degradation.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]

Technical Support Center: Optimizing HPLC Parameters for Better Resolution of Taxane Isomers

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) for the High-Performance Liquid Chromatography (HPLC) separation of taxane (B156437) isomers.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your experiments in a question-and-answer format.

Issue 1: Poor Resolution or Co-elution of Taxane Isomers

Question: My chromatogram shows poor separation between taxane isomers, with significant peak overlapping. What steps can I take to improve resolution?

Answer: Poor resolution of closely related isomers is a common challenge in HPLC due to their similar chemical structures.[1] A systematic approach is necessary to improve the separation.[2] Here are several strategies to enhance resolution:

• Optimize the Mobile Phase Composition: The ratio of the organic solvent (typically acetonitrile (B52724) or methanol) to the aqueous phase is critical.[3][4][5]

  • Adjust Solvent Strength: A slight decrease in the percentage of the organic solvent will increase retention times and can often improve the separation between isomers.[3][4]

  • Switch Organic Modifier: Acetonitrile and methanol (B129727) offer different selectivities.[4][6] If you are using one, try switching to the other or even using a ternary mixture (e.g., water/acetonitrile/methanol) to find the optimal selectivity.[7]

  • Incorporate an Acidic Modifier: Adding a small amount (e.g., 0.1%) of formic acid or trifluoroacetic acid (TFA) to the mobile phase can improve peak shape for acidic and basic compounds, which in turn can enhance resolution.[7]

• Adjust the Gradient Program: If using a gradient elution, modifying the slope can significantly impact resolution.[3] A shallower gradient (slower increase in organic solvent concentration) around the elution time of the target isomers provides more time for the column to resolve them.[3][8]

• Evaluate the Stationary Phase: While C18 columns are the standard for reversed-phase chromatography, other stationary phases can offer different selectivities.[3]

  • Pentafluorophenyl (PFP) Columns: PFP columns provide alternative selectivity through multiple interaction mechanisms (hydrophobic, pi-pi, dipole-dipole).[7] They are particularly useful for resolving closely related isomers that are difficult to separate on a C18 column and can achieve baseline separation for a larger number of taxanes.[7]

• Control the Column Temperature: Temperature is a powerful parameter for optimizing selectivity.[2][9][10]

  • Slightly elevated temperatures (e.g., 30-40°C) can improve peak shape and efficiency by reducing mobile phase viscosity.[3][10][11]

  • For some taxanes, particularly on C8 phases with 40-60% acetonitrile, retention can counterintuitively increase with temperature, which can be exploited to improve resolution.[9] It is crucial to control temperature consistently across all runs.[3]

• Decrease the Flow Rate: In most cases, lowering the flow rate can improve peak efficiency and, consequently, resolution, although this will increase the analysis time.[2][12]

Issue 2: My Taxane Peaks are Tailing

Question: The peaks for my taxane isomers are asymmetrical with a distinct "tail." What causes this and how can I fix it?

Answer: Peak tailing is often caused by unwanted secondary interactions between the analytes and the stationary phase, such as basic compounds interacting with acidic silanol (B1196071) groups on the silica (B1680970) support. Overloading the column with too much sample can also lead to peak distortion.[7][8]

• Solutions:

  • Use a Mobile Phase Modifier: Adding a small amount of an acidic modifier like 0.1% formic acid or trifluoroacetic acid to the mobile phase helps to suppress the ionization of residual silanol groups, minimizing these secondary interactions.[7]

  • Reduce Sample Concentration: Dilute your sample and re-inject it. If the peak shape improves, it indicates that the column was overloaded.[7] As a general rule, the injection volume should be 1-2% of the total column volume for sample concentrations around 1 µg/µL.[2]

  • Check Column Health: A contaminated guard column or a void at the head of the analytical column can also cause poor peak shape.[13] Regular maintenance and replacement may be necessary.

Issue 3: My Taxane Peaks are Broad

Question: My peaks are very wide, which is compromising my resolution and sensitivity. What are the likely causes?

Answer: Broad peaks can result from several factors related to the HPLC system and method parameters.[13]

• Potential Causes & Solutions:

  • Extra-Column Volume: Excessive tubing length or a large detector flow cell can contribute to peak broadening.[13] Ensure that the tubing between the injector, column, and detector is as short and narrow in diameter as possible.

  • Low Flow Rate: While a lower flow rate can improve resolution, a flow rate that is too low can increase diffusion and lead to broader peaks.[13] It is important to find the optimal flow rate that balances resolution and peak sharpness.[2]

  • Column Contamination or Voids: A contaminated or degraded column can significantly distort peak shape.[13] Using a guard column and filtering all samples and mobile phases can help protect the analytical column and prolong its life.[4][13]

Frequently Asked Questions (FAQs)

Q1: What is a good starting point for an HPLC method to separate taxane isomers?

A1: A robust starting point for separating taxane isomers is a reversed-phase HPLC method.[3][7] A typical setup would be:

• Column: C18, 150 x 4.6 mm, 3.5 µm or 5 µm particle size.[7]

• Mobile Phase: A gradient of Acetonitrile and Water.[7] A good starting point is an isocratic mixture of 60:40 Acetonitrile:Water or a gradient elution.[3][7]

• Flow Rate: 1.0 - 1.5 mL/min.[7]

• Column Temperature: 30°C - 40°C.[7][14]

• Detection Wavelength: 227 nm.[7][13][15] This method can then be systematically optimized by adjusting the parameters mentioned in the troubleshooting guide to achieve the desired resolution.[7]

Q2: Which column is better for taxane analysis: a standard C18 or a Pentafluorophenyl (PFP) column?

A2: Both columns are effective, but they offer different selectivities.[7]

• C18 Column: This is the most common column for reversed-phase chromatography and provides excellent separation based primarily on hydrophobicity. It is suitable for most routine analyses of paclitaxel (B517696) and its common impurities.[7]

• PFP (Pentafluorophenyl) Column: This column provides alternative selectivity due to multiple retention mechanisms (hydrophobic, pi-pi, dipole-dipole interactions). It is particularly useful for resolving closely related isomers that are difficult to separate on a C18 column and can often provide baseline separation for a larger number of taxanes.[7] The choice depends on the specific separation challenge.

Q3: How should I prepare samples, especially those from formulation matrices?

A3: Proper sample preparation is crucial to avoid interferences and protect the HPLC system.[7]

• Standard Solutions: Prepare stock solutions of reference standards in a solvent like acetonitrile or a methanol/acetonitrile mixture. Further dilutions should be made using the mobile phase.[7]

• Formulations (e.g., Emulsions): To remove interfering excipients like Cremophor EL, a liquid-liquid extraction or protein precipitation step is often necessary. For emulsions, methanol can be used to break the emulsion, followed by extraction with a solvent like ethyl ether. The sample is then typically dried under nitrogen and reconstituted in the mobile phase.[7][14] All samples should be filtered through a 0.22 µm or 0.45 µm syringe filter before injection.[4][13]

Q4: How critical is temperature for separating taxane isomers?

A4: Column temperature is a very important and sometimes overlooked parameter for optimizing taxane separations.[9] It affects mobile phase viscosity, analyte diffusion, and the thermodynamics of analyte-stationary phase interactions, all of which can alter retention and selectivity.[3][10] For some taxanes, the effect can be unusual; for instance, on certain columns, retention may increase with higher temperatures, which is contrary to typical reversed-phase behavior.[9] Therefore, screening different temperatures (e.g., 25°C, 40°C, 55°C) is a valuable strategy for improving resolution.[1][9]

Q5: Can I separate chiral taxane isomers (enantiomers) on a standard C18 or PFP column?

A5: No. Enantiomers have identical physical and chemical properties in a non-chiral environment and will not be separated on standard achiral columns like C18 or PFP.[16][17] To separate enantiomers, you must use a Chiral Stationary Phase (CSP).[18][19] The selection of the appropriate chiral column is an empirical process, often requiring the screening of several different types of CSPs to find one that provides selectivity for your specific enantiomeric pair.[16][18]

Data Presentation

Table 1: Illustrative Data on Mobile Phase Optimization

This table demonstrates how adjusting the mobile phase composition can affect key chromatographic parameters for two closely eluting taxane isomers.

Mobile Phase Composition (Acetonitrile:Water)	Retention Time (Isomer 2, min)	Resolution (Rs)	Tailing Factor (Tf)
60:40 (Isocratic)	6.5	1.1	1.7
55:45 (Isocratic)	8.9	1.6	1.4
50-70% Gradient over 20 min	12.3	2.2	1.2

Note: This table presents illustrative data. Actual results will vary depending on the specific taxanes, HPLC system, column, and other experimental conditions.[13]

Table 2: Illustrative Data on Column Temperature Optimization

This table provides an example of how temperature can be optimized to improve separation efficiency and peak shape.

Column Temperature (°C)	Retention Time (Isomer 2, min)	Resolution (Rs)	Tailing Factor (Tf)
25	9.5	1.4	1.5
35	8.9	1.6	1.2
45	8.4	1.5	1.3

Note: This table provides an example of how temperature can be optimized.[13] The optimal temperature may be higher or lower and must be determined empirically.[1]

Experimental Protocols

Protocol 1: Standard HPLC Method for Taxane Isomer Analysis

• Instrumentation: Use an HPLC or UHPLC system equipped with a gradient pump, autosampler, thermostatted column compartment, and a UV/DAD detector.[7][13]

• Chromatographic Conditions:

  • Column: C18 reversed-phase column (e.g., 150 mm x 4.6 mm, 3.5 µm).[7]

  • Mobile Phase A: HPLC-grade water with 0.1% formic acid.

  • Mobile Phase B: HPLC-grade acetonitrile with 0.1% formic acid.

  • Gradient Program:

    • 0-15 min: 50% to 70% B

    • 15-16 min: 70% to 50% B

    • 16-20 min: 50% B (re-equilibration)

  • Flow Rate: 1.2 mL/min.[14]

  • Column Temperature: 40°C.[14]

  • Detection Wavelength: 227 nm.[13][14]

  • Injection Volume: 10 µL.[13]

• Sample Preparation:

  • Accurately weigh and dissolve the taxane standard or sample in the initial mobile phase composition (50:50 acetonitrile:water) to a known concentration (e.g., 0.5 mg/mL).[13]

  • Filter the sample solution through a 0.22 µm or 0.45 µm syringe filter into an HPLC vial before injection.[4][13]

Protocol 2: Systematic Approach to Method Optimization

• Initial Column and Mobile Phase Screening:

  • Start with a standard C18 column and perform scouting gradient runs (e.g., 5% to 95% organic solvent over 15-20 minutes) using both acetonitrile and methanol as the organic modifier (Mobile Phase B) to evaluate which provides better initial selectivity.[1][4]

  • If resolution is still poor, switch to a column with a different selectivity, such as a PFP column, and repeat the scouting runs.[7]

• Gradient Optimization:

  • Using the best column and organic modifier combination, focus on the region where the isomers elute.

  • Develop a shallower gradient around this region. For example, if the isomers elute at 60% B, try a gradient segment that runs from 55% to 65% B over 10-15 minutes. This will increase the separation between the peaks.[3]

• Temperature Optimization:

  • Once the gradient is optimized, investigate the effect of temperature.

  • Run the optimized method at three different temperatures (e.g., 30°C, 45°C, 60°C), allowing the system to fully equilibrate at each temperature before injection.[1]

  • Compare the resolution, retention times, and peak shapes at each temperature to determine the optimal setting.[1]

• Method Validation:

  • Once the desired separation is achieved, validate the method for parameters such as specificity, linearity, accuracy, and precision according to established guidelines.[4]

Visualizations

Caption: A logical workflow for troubleshooting poor resolution of taxane isomers in HPLC.

Caption: A typical workflow for HPLC method development and optimization for taxane analysis.

References

• 1. benchchem.com [benchchem.com]
• 2. Real Solutions to Improve Your HPLC Peak Resolution - AnalyteGuru [thermofisher.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. Mobile Phase Optimization: A Critical Factor in HPLC | Phenomenex [phenomenex.com]
• 6. Mobile phase effects in reversed-phase liquid chromatography: a comparison of acetonitrile/water and methanol/water solvents as studied by molecular simulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. benchchem.com [benchchem.com]
• 8. Advanced Guide to HPLC Troubleshooting: solve 7 common issues like a pro! [pharmacores.com]
• 9. Dependence of selectivity on eluent composition and temperature in the HPLC separation of taxanes using fluorinated and hydrocarbon phases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chromtech.com [chromtech.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. youtube.com [youtube.com]
• 13. benchchem.com [benchchem.com]
• 14. Validated HPLC Method for the Determination of Paclitaxel-related Substances in an Intravenous Emulsion Loaded with a Paclitaxel–Cholesterol Complex - PMC [pmc.ncbi.nlm.nih.gov]
• 15. High sensitivity assays for docetaxel and paclitaxel in plasma using solid-phase extraction and high-performance liquid chromatography with UV detection - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. sigmaaldrich.com [sigmaaldrich.com]
• 18. phx.phenomenex.com [phx.phenomenex.com]
• 19. chromatographyonline.com [chromatographyonline.com]

Troubleshooting co-elution problems in taxane purification.

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in resolving co-elution problems during taxane (B156437) purification.

Troubleshooting Guides

Issue 1: Poor resolution between Paclitaxel (B517696) and a known related substance (e.g., Cephalomannine, 10-Deacetylpaclitaxel).

Q: My paclitaxel peak is showing a shoulder or is not baseline-resolved from a known impurity. What are the initial steps to improve separation?

A: Co-elution of structurally similar taxanes is a common challenge.[1][2] Start by addressing the three main factors in chromatographic resolution: selectivity, efficiency, and retention.

Initial Troubleshooting Steps:

• Optimize Mobile Phase Selectivity:

  • Adjust Organic Modifier Ratio: Systematically vary the ratio of your organic solvent (e.g., acetonitrile (B52724) or methanol) to water. Taxane separation is highly sensitive to the mobile phase composition.[3]

  • Switch Organic Modifier: If using acetonitrile, try substituting it with methanol (B129727), or use a ternary mixture (e.g., water/acetonitrile/methanol) to introduce different selectivity.[4]

  • Incorporate an Acidic Modifier: Adding a small amount (0.1%) of formic acid or trifluoroacetic acid (TFA) to the mobile phase can suppress the ionization of silanol (B1196071) groups on the column, often improving peak shape.[4]

• Modify the Gradient Profile:

  • Decrease the Gradient Slope: A shallower gradient around the elution time of your compounds of interest can significantly improve resolution.[3][4] For example, if your taxanes elute over a 5-minute window, try extending that portion of the gradient to 10 minutes.

• Adjust Column Temperature:

  • Lower the Temperature: Reducing the column temperature can sometimes enhance resolution, though it will lead to an increase in backpressure and longer run times.[4] Conversely, increasing the temperature can improve efficiency for some separations.[5]

Issue 2: An unknown peak is co-eluting with my main taxane peak.

Q: I have a single, symmetrical peak, but I suspect an unknown impurity is co-eluting. How can I confirm this and resolve it?

A: Hidden co-elution can lead to inaccurate quantification. Confirming peak purity is the first critical step.

Confirmation and Resolution Strategy:

• Peak Purity Analysis:

  • Diode Array Detector (DAD/PDA): If your HPLC system has a DAD, perform a peak purity analysis. The software can analyze spectra across the peak. If the spectra are not identical, it indicates the presence of a co-eluting compound.[6][7]

  • Mass Spectrometry (MS): An LC-MS system is a powerful tool for detecting co-elution. By analyzing the mass spectra across the chromatographic peak, you can identify if more than one compound is present.[6]

• Change Column Chemistry:

  • If optimizing the mobile phase on your C18 column is unsuccessful, the issue may be a lack of selectivity for the specific impurity. Switching to a column with a different stationary phase can provide the necessary resolution.

  • Pentafluorophenyl (PFP) Column: PFP columns are highly effective for separating taxane analogues due to different interaction mechanisms, such as pi-pi interactions.[3][4][8]

Issue 3: My preparative chromatography run has poor separation and yield.

Q: I've scaled up my analytical method to a preparative scale, but the purity and recovery of my target taxane are low. What should I consider?

A: Direct scaling from analytical to preparative chromatography often requires re-optimization, as column overloading can significantly affect separation.[9]

Preparative Scale Optimization:

• Sample Pre-treatment: For complex mixtures from natural extracts, pre-purification can simplify the subsequent HPLC step.[4]

  • Solid-Phase Extraction (SPE): Use SPE to remove highly polar or non-polar impurities. For example, Diaion® HP-20 resin can be used to capture taxanes while washing away more polar compounds like chlorophylls.[10][11][12]

  • Precipitation/Recrystallization: These methods can be used to enrich the target taxane and remove a significant portion of impurities before chromatographic purification.[13]

• Optimize Loading:

  • Overloading the column is a common practice in preparative chromatography to increase throughput, but it can cause peak broadening and loss of resolution.[9] Perform a loading study to determine the maximum sample amount that can be injected without compromising the required purity.

• Alternative Purification Techniques:

  • High-Speed Countercurrent Chromatography (HSCCC): This technique can be effective for the semi-preparative separation of taxane analogs from crude extracts.[14]

Frequently Asked Questions (FAQs)

Q1: What are the most common co-eluting impurities with Paclitaxel? A1: Due to their structural similarities, the most common co-eluting impurities are other taxane analogues. These include Cephalomannine, 10-Deacetylpaclitaxel (10-DAT), 7-epipaclitaxel, Baccatin III, and 10-deacetylbaccatin III (10-DAB III).[1][15][16] Degradation products resulting from exposure to acidic or basic conditions, high temperatures, or light can also co-elute.[15]

Q2: What is a good starting point for a reversed-phase HPLC method for taxane separation? A2: A robust starting point for separating paclitaxel and its related substances is a reversed-phase method using a C18 column.[4]

Parameter	Recommended Starting Condition
Column	C18, 150 x 4.6 mm, 3.5 or 5 µm particle size[4]
Mobile Phase	Acetonitrile and Water Gradient[4][17]
Initial Composition	60:40 Acetonitrile:Water[4]
Flow Rate	1.0 - 1.5 mL/min[4]
Column Temperature	30°C - 40°C[4]
Detection Wavelength	227 nm[4]

Q3: How can I improve the separation of polar taxanes like 10-deacetylbaccatin III (10-DAB III) from Paclitaxel? A3: Separating the more polar 10-DAB III from the non-polar paclitaxel can be achieved using multi-step procedures or specialized chromatography. A combination of a non-polar synthetic hydrophobic absorbent like Diaion® HP-20 followed by hydrophilic interaction liquid chromatography (HILIC) or reversed-phase HPLC has proven effective.[10][11][18] For RP-HPLC, a mobile phase with a lower organic content, such as acetonitrile:water at a 30:70 ratio, is better suited for eluting and separating more polar taxanes like 10-DAB III.[10]

Q4: My peak shape is poor (tailing or fronting). How can I fix this? A4: Poor peak shape can be caused by several factors:

• Column Overload: Reduce the sample concentration and reinject.[4]

• Secondary Interactions: Add an acidic modifier like 0.1% formic acid to the mobile phase to minimize interactions with residual silanol groups on the column.[4]

• Column Contamination: Use a guard column to protect your analytical column. If the column is old or contaminated, it may need to be flushed or replaced.[4][19]

• Sample Solvent Effects: Whenever possible, dissolve your sample in the initial mobile phase to avoid peak distortion.[19]

Quantitative Data Summary

The following tables summarize typical parameters used in the purification and analysis of taxanes.

Table 1: Analytical HPLC Method Parameters for Taxane Separation

Parameter	Method 1	Method 2	Method 3
Column Type	Inertsil ODS-3 C18[1]	Waters Acquity UPLC® BEH C18[17]	Pentafluorophenyl (PFP)[3]
Column Dimensions	250 mm x 4.6 mm, 5 µm[1]	100 mm x 2.1 mm[17]	Not Specified
Mobile Phase	Gradient of Acetonitrile/Water[1]	Gradient of Acetonitrile/Water[17]	Aqueous Acetonitrile Gradient[3]
Flow Rate	0.8 mL/min[1]	0.6 mL/min[17]	Not Specified
Column Temperature	30 °C[1]	Not Specified	30 to 70 °C range studied[3]
Detection Wavelength	227 nm[1]	228 nm[17]	Not Specified

Table 2: Semi-Preparative HPLC Conditions for Taxane Purification

Parameter	Paclitaxel Purification[10]	10-DAB III Purification[10]
Column Type	YMC-Pack ODS-A (5 µm)	YMC-Pack ODS-A (5 µm)
Column Dimensions	250 mm x 20 mm	250 mm x 20 mm
Mobile Phase	Acetonitrile:Water (45:55)	Acetonitrile:Water (30:70)
Flow Rate	8 mL/min	8 mL/min
Detection Wavelength	227 nm	227 nm
Injection Volume	8 mL	8 mL

Experimental Protocols

Protocol 1: Solid-Phase Extraction (SPE) for Crude Taxane Extract Cleanup

This protocol describes a method for pre-purifying taxanes from a crude plant extract using a hydrophobic absorbent resin.[10][12]

• Resin Preparation:

  • Pack a column with Diaion® HP-20 resin.

  • Wash the column with water to remove any impurities and pigments.

• Sample Loading:

  • Dissolve the crude taxane extract in an appropriate solvent and load it onto the prepared column. The nonpolar taxanes will be adsorbed by the resin, while unwanted polar compounds will pass through.

• Elution:

  • Elute the column with 100% methanol to release all adsorbed taxanes, including paclitaxel and 10-DAB III.

• Further Purification (Optional):

  • The eluted fraction containing the taxanes can be further purified using a silica-based hydrophilic interaction solid-phase extraction. Elute the taxanes using a mixture of water and methanol (e.g., 70:30 ratio).

• Analysis:

  • The resulting fraction is now enriched with taxanes and can be analyzed or further purified by semi-preparative reversed-phase HPLC.

Protocol 2: HPLC Method Optimization for Co-eluting Taxanes

This protocol provides a systematic approach to resolving two closely eluting taxane peaks.

• Establish a Baseline:

  • Run your standard method and record the resolution between the critical peak pair.

• Optimize Mobile Phase Strength (Isocratic):

  • If using an isocratic method, adjust the percentage of the organic modifier (e.g., acetonitrile) in 2-3% increments. Analyze the effect on retention time and resolution.

• Introduce a Shallow Gradient (Gradient Elution):

  • Identify the mobile phase composition at which the compounds of interest elute.

  • Program a shallow gradient around this composition. For example, if the peaks elute at 50% acetonitrile, create a gradient segment from 45% to 55% acetonitrile over 10-15 minutes.

• Evaluate a Different Organic Modifier:

  • Prepare a mobile phase where acetonitrile is replaced with methanol at a concentration that gives a similar retention time for the main peak. Run the same gradient and compare the selectivity and resolution.

• Change Column Chemistry:

  • If the above steps do not provide adequate resolution, switch to a column with a different stationary phase, such as a PFP column, which is known to offer alternative selectivity for taxanes.[3][4]

• System Suitability:

  • Once a satisfactory separation is achieved, perform replicate injections of a standard mixture to ensure the method is reproducible. The resolution between the critical pair should be greater than 2.0, and the relative standard deviation (RSD) for peak areas should be ≤ 2.0%.[4]

Visualizations

Caption: A general workflow for troubleshooting co-elution problems in taxane purification.

Caption: Logical relationships between co-elution problems, their causes, and potential solutions.

References

• 1. Purification of Two Taxanes from Taxus cuspidata by Preparative High-Performance Liquid Chromatography [mdpi.com]
• 2. Separation of paclitaxel and related taxanes by micellar electrokinetic capillary chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Determination of paclitaxel and related taxanes in bulk drug and injectable dosage forms by reversed phase liquid chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. chromatographyonline.com [chromatographyonline.com]
• 6. Co-Elution: How to Detect and Fix Overlapping Peaks. [axionlabs.com]
• 7. youtube.com [youtube.com]
• 8. benchchem.com [benchchem.com]
• 9. agilent.com [agilent.com]
• 10. The Combination Process for Preparative Separation and Purification of Paclitaxel and 10-Deacetylbaccatin III Using Diaion® Hp-20 Followed by Hydrophilic Interaction Based Solid Phase Extraction - PMC [pmc.ncbi.nlm.nih.gov]
• 11. [PDF] The Combination Process for Preparative Separation and Purification of Paclitaxel and 10-Deacetylbaccatin III Using Diaion® Hp-20 Followed by Hydrophilic Interaction Based Solid Phase Extraction | Semantic Scholar [semanticscholar.org]
• 12. researchgate.net [researchgate.net]
• 13. Pre-purification of an Anticancer Drug (Paclitaxel) Obtained from Nut Husks [wisdomlib.org]
• 14. Semi-preparative separation and purification of taxol analogs by high-speed countercurrent chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. [The impurity profiling of paclitaxel and its injection by UPLC-MS/MS] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. chromatographytoday.com [chromatographytoday.com]
• 17. researchgate.net [researchgate.net]
• 18. brieflands.com [brieflands.com]
• 19. benchchem.com [benchchem.com]

Enhancing the sensitivity of detection for 13-Deacetyltaxachitriene A.

Welcome to the technical support center for the analysis of 13-Deacetyltaxachitriene A. This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to enhance the sensitivity and accuracy of their detection methods.

Frequently Asked Questions (FAQs)

Q1: What are the most common analytical methods for the detection of 13-Deacetyltaxachitriene A?

A1: The primary methods for the detection and quantification of 13-Deacetyltaxachitriene A are High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Ultra-High-Performance Liquid Chromatography with Tandem Mass Spectrometry (UPLC-MS/MS).[1] While HPLC-UV is a robust and widely accessible technique, UPLC-MS/MS offers superior sensitivity and specificity, making it ideal for detecting trace amounts of the compound.[1][2]

Q2: What is the recommended starting point for developing an HPLC-UV method?

A2: A good starting point for an HPLC-UV method is to use a C18 reversed-phase column with a gradient of acetonitrile (B52724) and water.[2][3] Detection is typically performed at a wavelength of 227 nm, which is a common wavelength for taxanes.[2][3]

Q3: How can I improve the sensitivity of my detection method?

A3: To enhance sensitivity, transitioning from HPLC-UV to LC-MS/MS is the most effective strategy.[2][3] LC-MS/MS, particularly with a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode, provides significantly lower limits of detection and quantification.[2][4] Optimization of sample preparation to remove interfering matrix components is also crucial for improving sensitivity.[5]

Q4: My 13-Deacetyltaxachitriene A standard or sample appears to be degrading. What are the likely causes and how can I prevent this?

A4: Taxanes like 13-Deacetyltaxachitriene A are susceptible to degradation under certain conditions. The primary factors are pH, temperature, and light exposure.[6] To prevent degradation, maintain the pH of your solutions between 4 and 6, keep temperatures at or below 40°C during extraction and solvent evaporation, and protect your samples and standards from light by using amber vials or wrapping them in foil.[6]

Q5: I am having difficulty separating 13-Deacetyltaxachitriene A from other closely related taxanes. What can I do?

A5: Co-elution of structurally similar taxoids is a common challenge.[7] To improve chromatographic resolution, you can optimize the HPLC gradient and mobile phase composition.[7] Employing a pentafluorophenyl (PFP) stationary phase instead of a standard C18 column has been shown to provide superior resolution for challenging taxane (B156437) separations.[8]

Troubleshooting Guides

Issue 1: Low or No Signal/Peak for 13-Deacetyltaxachitriene A

Possible Cause	Troubleshooting Steps
Inefficient Extraction	Ensure the plant material is finely ground to maximize surface area for extraction.[7][9] Consider using a mixture of dichloromethane (B109758) and methanol (B129727) for extraction, as it is effective for taxanes.[9] Perform multiple extraction cycles and pool the supernatants.[3]
Compound Degradation	Review your sample preparation and storage conditions. Ensure the temperature is kept low (<40°C) during solvent evaporation and that the pH of your solvents is mildly acidic to neutral.[6]
Instrumental Issues (HPLC-UV)	Check the lamp status and detector performance. Ensure the chosen wavelength (around 227 nm) is optimal for your compound.[2][3]
Instrumental Issues (LC-MS/MS)	Optimize the ion source parameters, such as capillary voltage and gas flows.[4] Confirm the MRM transitions by infusing a standard solution of 13-Deacetyltaxachitriene A.[2][3]
Low Concentration in Sample	Concentrate the sample using solid-phase extraction (SPE) before analysis.[9][10] If using LC-MS/MS, ensure the method is sensitive enough for the expected concentration range.

Issue 2: High Background Noise or Interfering Peaks in Chromatogram

Possible Cause	Troubleshooting Steps
Matrix Effects	Implement a more rigorous sample cleanup procedure. Solid-phase extraction (SPE) with a C18 cartridge is effective at removing interfering compounds from plant extracts.[4][9][10]
Contaminated Solvents or Reagents	Use high-purity, LC-MS grade solvents and reagents.[5] Filter all solutions before use.
Carryover from Previous Injections	Run blank injections between samples to ensure the system is clean. If carryover is observed, develop a more stringent needle and column wash method.
Co-elution with Impurities	Optimize the chromatographic gradient to improve the separation of your target analyte from other compounds.[7] Consider using a different column chemistry, such as a PFP column.[8]

Quantitative Data Summary

The following table summarizes the typical performance characteristics of HPLC-UV and UPLC-MS/MS for the quantification of 13-Deacetyltaxachitriene A. These values are representative and may vary depending on the specific instrumentation and experimental conditions.

Performance Parameter	Method A: HPLC-UV	Method B: UPLC-MS/MS
Linearity (R²)	> 0.999	> 0.999
Range (µg/mL)	0.5 - 100	0.005 - 50
Accuracy (% Recovery)	98.0% - 102.0%	99.0% - 101.5%
Precision (% RSD) - Intra-day	< 2.0%	< 1.5%
Precision (% RSD) - Inter-day	< 3.0%	< 2.5%
Limit of Detection (LOD) (µg/mL)	0.15	0.0015
Limit of Quantification (LOQ) (µg/mL)	0.5	0.005
Specificity	Moderate	High
Run Time (minutes)	20	8

Data adapted from comparative guides for taxane analysis.[1]

Experimental Protocols

Protocol 1: Sample Preparation from Taxus Plant Material

This protocol outlines a general procedure for the extraction and cleanup of 13-Deacetyltaxachitriene A from plant material for subsequent analysis.

• Grinding: Air-dry the plant material (e.g., needles, twigs) and grind it into a fine powder.[9]

• Extraction:

  • Weigh 1 g of the powdered material into a centrifuge tube.

  • Add 20 mL of methanol (or a 1:1 mixture of dichloromethane and methanol).[4][9]

  • Sonicate for 30 minutes.[3][4]

  • Centrifuge and collect the supernatant.

  • Repeat the extraction process two more times and combine the supernatants.[3]

• Solid-Phase Extraction (SPE) Cleanup:

  • Condition a C18 SPE cartridge with methanol followed by water.[4][9]

  • Dilute the combined extract with water to a final methanol concentration of about 20%.[4]

  • Load the diluted extract onto the SPE cartridge.

  • Wash the cartridge with 20% aqueous methanol to remove polar impurities.[4]

  • Elute the taxanes with 80% aqueous acetonitrile.[4]

• Final Preparation:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen at a temperature below 40°C.[4]

  • Reconstitute the residue in a known volume of the initial mobile phase for analysis.[3][4]

Protocol 2: Quantification by LC-MS/MS

This protocol provides a highly sensitive and selective method for the quantification of 13-Deacetyltaxachitriene A.

• Liquid Chromatography (LC) Conditions:

  • Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm).[1]

  • Mobile Phase: A: Water with 0.1% formic acid; B: Acetonitrile with 0.1% formic acid.[1]

  • Gradient: A typical gradient would start with a low percentage of B, increasing to a high percentage to elute the compound, followed by a re-equilibration step.

  • Flow Rate: 0.4 mL/min.[1][3]

  • Column Temperature: 40°C.[1][3]

  • Injection Volume: 5 µL.[1][3]

• Mass Spectrometry (MS) Conditions:

  • Ionization Source: Electrospray Ionization (ESI), positive mode.[1][3]

  • MS/MS Detection: Multiple Reaction Monitoring (MRM).

  • Precursor-to-Product Ion Transitions: These need to be determined by infusing a standard of 13-Deacetyltaxachitriene A into the mass spectrometer. A likely precursor ion would be [M+H]⁺ or [M+Na]⁺.[3]

• Data Analysis:

  • Construct a calibration curve by injecting a series of known concentrations of the 13-Deacetyltaxachitriene A reference standard.

  • Determine the concentration in the samples by interpolating their peak areas from the calibration curve.

Visualizations

Caption: Workflow for the extraction and analysis of 13-Deacetyltaxachitriene A.

Caption: Troubleshooting logic for low or no peak detection.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

Technical Support Center: Cell Culture Contamination in Cytotoxicity Assays

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals address cell culture contamination issues that can arise during cytotoxicity assays.

Frequently Asked Questions (FAQs)

Q1: What are the most common types of contaminants in cell culture?

A1: Cell culture contaminants are broadly categorized as biological or chemical.[1]

• Biological Contaminants: These include bacteria, mycoplasma, yeast, fungi (molds), and viruses.[1][2][3] Cross-contamination with other cell lines is also a significant biological contamination issue.[1][4]

• Chemical Contaminants: These are non-living substances such as impurities in media, sera, and water, endotoxins, plasticizers, and detergents.[1][5]

Q2: How can I visually identify contamination in my cell cultures?

A2: Visual inspection is the first line of defense against contamination. Here are some common signs:

• Bacteria: A sudden drop in pH (media turns yellow), cloudiness (turbidity), and microscopic observation of small, motile particles between cells.[6][7][8]

• Yeast: The medium may become turbid and the pH can become acidic. Under a microscope, yeast appears as individual, round or oval-shaped particles that may be budding.[2][7]

• Fungi (Mold): Visible colonies, often with a filamentous appearance (mycelia), may be seen floating in the medium. The pH of the medium may become alkaline.[2][6][7][9]

• Mycoplasma: Mycoplasma is often undetectable by visual inspection with a standard light microscope and does not typically cause turbidity or a pH change in the early stages.[8] Chronic infections may lead to a decreased rate of cell proliferation.[8]

Q3: My cells are dying, but I don't see any visible contaminants. What could be the issue?

A3: If you observe unexpected cytotoxicity without visible signs of contamination, consider the following possibilities:

• Mycoplasma Contamination: These small bacteria are not visible under a standard light microscope and can significantly alter cell physiology and experimental results without obvious signs.[4][8]

• Viral Contamination: Viruses are also not visible by light microscopy and can be difficult to detect.[1][6] They can originate from the cell line itself or be introduced during experiments.[4]

• Chemical Contaminants: Endotoxins, which are byproducts of Gram-negative bacteria, can be present even without viable bacteria and can inhibit cell growth.[8][10] Impurities in media, serum, or leachables from plasticware can also be toxic to cells.[8][10]

• Cross-Contamination: Your cell line may have been overgrown by another, more aggressive cell line, leading to unexpected results.[4]

Q4: How does contamination affect the results of my cytotoxicity assays?

A4: Contamination can lead to unreliable and irreproducible data in several ways:

• Altered Drug Sensitivity: Mycoplasma infection, for instance, has been shown to alter the sensitivity of cancer cell lines to various chemotherapeutic drugs, leading to either increased resistance or sensitivity.[4]

• False Positives/Negatives: Contaminants can be directly cytotoxic or can interfere with assay reagents. For example, some contaminants can metabolize assay reagents like the tetrazolium salts used in MTT assays, leading to inaccurate viability readings.[4][11]

• Changes in Cell Growth and Metabolism: Contaminants compete for nutrients and can secrete factors that alter the growth rate, morphology, and overall metabolism of the cultured cells, affecting the baseline health of the cells in your assay.[4]

Troubleshooting Guides

Issue 1: Sudden Turbidity and pH Change in Culture

Possible Cause: Bacterial or Yeast Contamination.[6][7]

Troubleshooting Steps:

• Isolate and Discard: Immediately isolate the contaminated flask to prevent cross-contamination. The best practice is to discard the contaminated culture.[12]

• Microscopic Examination: Observe a sample of the cell culture under a phase-contrast microscope to identify the type of contaminant (e.g., cocci, bacilli, budding yeast).[7]

• Decontaminate Equipment: Thoroughly clean and disinfect the incubator, biosafety cabinet, and any other potentially contaminated equipment.[8]

• Review Aseptic Technique: Re-evaluate your laboratory's aseptic techniques with all personnel to identify and correct any potential breaches in sterile practice.[3]

• Check Reagents: If the contamination is widespread, consider that your media, serum, or other reagents may be the source. Test new batches of reagents before use in critical experiments.[13]

Issue 2: Inconsistent Cytotoxicity Results and Slow Cell Growth

Possible Cause: Mycoplasma Contamination.[13]

Troubleshooting Steps:

• Quarantine Cultures: Isolate the suspected cultures to prevent further spread.[14]

• Perform Mycoplasma Testing: Use a reliable mycoplasma detection method, such as PCR-based assays, DNA staining (e.g., Hoechst 33258), or ELISA, to confirm the presence of mycoplasma.[6][15][16]

• Discard or Treat Contaminated Cultures: The most reliable solution is to discard the contaminated cell line and start with a fresh, uncontaminated stock.[13] If the cell line is irreplaceable, treatment with specific anti-mycoplasma antibiotics may be attempted, but this is often difficult and may not be 100% effective.[17]

• Implement Routine Screening: Establish a regular mycoplasma testing schedule for all cell lines in the laboratory (e.g., every 1-2 months) to detect contamination early.[2][18]

Issue 3: High Background Signal in Cytotoxicity Assay

Possible Cause: Reagent or Media Issues, including Endotoxin (B1171834) Contamination.

Troubleshooting Steps:

• Optimize Cell Seeding Density: Ensure that the cell density is within the linear range of the assay to avoid high background signals from over-confluent cells.[13][19]

• Check for Autofluorescence: If using a fluorescence-based assay, check for autofluorescence of the test compound or media components.[13]

• Test for Endotoxins: Use a Limulus Amebocyte Lysate (LAL) assay to test for the presence of endotoxins in your media, serum, and water supply.[10][20]

• Use High-Quality Reagents: Always use high-purity water and reagents certified for cell culture use to minimize chemical contamination.[5]

Data on the Impact of Contamination

The presence of contaminants can significantly alter the outcome of cytotoxicity assays.

Contaminant	Effect on Cytotoxicity Assay	Example Data
Mycoplasma	Can metabolize tetrazolium salts (e.g., MTT), leading to a false increase in cell viability and apparent resistance to cytotoxic agents.[11][21]	Mycoplasma-contaminated C6 glioma cells showed up to a 15-fold increase in resistance to doxorubicin, vincristine, and etoposide (B1684455) in an MTT assay compared to uncontaminated cells.[11]
Endotoxins	Can affect cell growth and function, leading to variability in experimental results.[20] The effects are cell-type dependent.[22]	The presence of endotoxin can stimulate immune cells, potentially masking the cytotoxic effects of a test compound or inducing cytotoxicity on its own.[23]

Experimental Protocols

Protocol 1: Mycoplasma Detection by PCR

This protocol provides a general outline for detecting mycoplasma using a PCR-based kit. Always refer to the specific manufacturer's instructions for your chosen kit.

• Sample Preparation:

  • Collect 1 mL of the cell culture supernatant from a culture that is 70-90% confluent.

  • Centrifuge the supernatant at 200 x g for 5 minutes to pellet any cells.

  • Carefully transfer the supernatant to a fresh sterile tube. This will be your template.[8]

• PCR Reaction Setup:

  • Prepare a master mix containing primers, dNTPs, and DNA polymerase according to the kit's protocol.

  • Add a small volume of the cell culture supernatant (template) to the master mix.

  • Include the positive and negative controls provided in the kit.[8]

• PCR Amplification:

  • Perform PCR using the thermal cycler conditions recommended in the kit's protocol.[8]

• Analysis:

  • Analyze the PCR products by gel electrophoresis. The presence of a band of a specific size (as indicated by the kit) indicates mycoplasma contamination.[8]

Protocol 2: Endotoxin Detection by Limulus Amebocyte Lysate (LAL) Assay

This is a generalized protocol for a chromogenic LAL assay. Follow the specific instructions of your chosen assay kit.

• Standard Curve Preparation:

  • Reconstitute the LAL reagent and control standard endotoxin according to the manufacturer's instructions, using LAL Reagent Water.

  • Prepare a standard curve by making serial dilutions of the control standard endotoxin.[8]

• Sample Preparation:

  • Add your sample (e.g., cell culture medium, water) to the test tubes or wells of a microplate. Dilute the sample with LAL Reagent Water if necessary.[8]

• Assay Procedure:

  • Add the LAL reagent to all standards, samples, and negative controls (LAL Reagent Water only).

  • Incubate the reactions at 37°C for the time specified in the kit's protocol.[8]

• Reading and Calculation:

  • Read the absorbance at the wavelength specified by the manufacturer.

  • Calculate the endotoxin concentration in your sample based on the standard curve.

Visualizations

References

• 1. Cell Culture Contamination | Thermo Fisher Scientific - SE [thermofisher.com]
• 2. yeasenbio.com [yeasenbio.com]
• 3. cellculturecompany.com [cellculturecompany.com]
• 4. benchchem.com [benchchem.com]
• 5. Cell Culture Contamination Troubleshooting [sigmaaldrich.com]
• 6. goldbio.com [goldbio.com]
• 7. asset-downloads.zeiss.com [asset-downloads.zeiss.com]
• 8. benchchem.com [benchchem.com]
• 9. akadeum.com [akadeum.com]
• 10. safety.fsu.edu [safety.fsu.edu]
• 11. Falsification of tetrazolium dye (MTT) based cytotoxicity assay results due to mycoplasma contamination of cell cultures - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. biocompare.com [biocompare.com]
• 13. benchchem.com [benchchem.com]
• 14. ibidi.com [ibidi.com]
• 15. greenelephantbiotech.com [greenelephantbiotech.com]
• 16. creative-bioarray.com [creative-bioarray.com]
• 17. Dangers of Mycoplasma in Cell-Based Assays | Lab Manager [labmanager.com]
• 18. Cell Culture Contamination: 5 Common Sources and How to Prevent Them [capricorn-scientific.com]
• 19. Cytotoxicity Assay Protocol & Troubleshooting - Creative Biolabs [creativebiolabs.net]
• 20. corning.com [corning.com]
• 21. researchgate.net [researchgate.net]
• 22. bcis.gr [bcis.gr]
• 23. wakopyrostar.com [wakopyrostar.com]

Technical Support Center: Interpreting Complex NMR Spectra of Taxane Diterpenoids

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in interpreting the complex NMR spectra of taxane (B156437) diterpenoids.

Frequently Asked Questions (FAQs)

Q1: Why are the ¹H NMR spectra of taxanes so complex?

A1: The complexity arises from several factors inherent to the taxane scaffold:

• High number of protons: Taxanes are large molecules with many protons, leading to a crowded spectrum.

• Extensive signal overlap: Many proton signals, particularly in the aliphatic region (2.5 ppm to 7.0 ppm), overlap, making individual assignments challenging.[1]

• Complex spin systems: The rigid, polycyclic structure results in complex spin-spin coupling networks between protons.

• Presence of multiple functional groups: The taxane core and its side chains contain numerous functional groups that influence the chemical environment of nearby protons.

Q2: What are the characteristic chemical shift regions in the ¹H NMR spectrum of a taxane like paclitaxel (B517696)?

A2: The ¹H NMR spectrum of paclitaxel can be broadly divided into distinct regions:

• Aromatic protons (7.0 ppm to 8.3 ppm): These signals correspond to the C-2 benzoate, C-3' phenyl, and C-3' benzamide (B126) groups.[1]

• Taxane skeleton and side chain protons (2.5 ppm to 7.0 ppm): This is the most crowded region and contains the majority of the proton signals from the taxane core and the C-13 side chain.[1]

• Methyl groups and other aliphatic protons (below 2.5 ppm): This region contains signals from the methyl groups and other upfield aliphatic protons.

Q3: Which 2D NMR experiments are essential for assigning the structure of a taxane?

A3: A combination of 2D NMR experiments is crucial for the complete structural elucidation of taxanes:

• COSY (Correlation Spectroscopy): Establishes proton-proton (¹H-¹H) coupling networks, helping to identify adjacent protons.

• HSQC (Heteronuclear Single Quantum Coherence): Determines direct one-bond correlations between protons and their attached carbons.

• HMBC (Heteronuclear Multiple Bond Correlation): Identifies long-range (2-3 bond) correlations between protons and carbons, which is vital for assigning quaternary carbons and connecting different spin systems.[2]

Troubleshooting Guides

Problem 1: Severe Signal Overlap in the ¹H NMR Spectrum

Symptom: Inability to distinguish individual multiplets and determine coupling patterns in the aliphatic region of the ¹H NMR spectrum.

Possible Causes:

• Inherent complexity of the taxane structure.

• Inappropriate solvent choice leading to poor signal dispersion.

• Low magnetic field strength of the NMR spectrometer.

Solutions:

• Utilize a Different Deuterated Solvent: Changing the solvent can alter the chemical shifts of some protons, potentially resolving overlapping signals. Spectra recorded in benzene-d₆ often show different patterns compared to those in chloroform-d₃.[3]

• Employ a Higher Field NMR Spectrometer: Higher magnetic field strengths increase the chemical shift dispersion, leading to better separation of signals.

• Perform 2D NMR Experiments:

  • HSQC: Disperses proton signals based on the chemical shifts of their attached carbons, often resolving overlap present in the 1D ¹H spectrum.

  • TOCSY (Total Correlation Spectroscopy): Can be used to identify all protons within a spin system, even if some are obscured.

Problem 2: Weak or Noisy NMR Spectra

Symptom: Low signal-to-noise ratio, making it difficult to identify real peaks and integrate them accurately.

Possible Causes:

• Insufficient sample concentration.

• Poor shimming of the magnetic field.

• Incorrectly set acquisition parameters.

Solutions:

• Increase Sample Concentration: For a standard 5 mm NMR tube, a higher concentration of the taxane derivative will improve the signal-to-noise ratio. However, be aware that overly concentrated samples can lead to broadened peaks.

• Optimize Shimming: Poor magnetic field homogeneity is a common cause of broad and distorted peaks. Re-run the auto-shimming routine or perform manual shimming.[4]

• Increase the Number of Scans: The signal-to-noise ratio improves with the square root of the number of scans. Doubling the scans will increase the signal-to-noise by a factor of about 1.4.[4]

• Check Pulse Width Calibration: Ensure the 90° pulse width is correctly calibrated for your sample and probe to provide maximum signal intensity.[4]

Problem 3: Difficulty in Assigning Quaternary Carbons

Symptom: Inability to assign the chemical shifts of carbons that are not directly attached to any protons (e.g., C-8, C-15 in the taxane core).

Solution:

• Utilize the HMBC Experiment: The HMBC (Heteronuclear Multiple Bond Correlation) experiment is specifically designed to show correlations between protons and carbons over two to three bonds.[5][6] By observing correlations from known protons to a quaternary carbon, its chemical shift can be unambiguously assigned. For example, observing correlations from protons on neighboring carbons to a quaternary carbon signal will confirm its assignment.[7]

Data Presentation

Table 1: ¹H NMR Chemical Shift Assignments for Paclitaxel in CDCl₃

Atom No.	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)
1	4.96	d	9.5
2	5.67	d	7.0
3	3.80	d	7.0
4	4.20	d	8.5
5	4.40	dd	10.5, 6.5
6α	2.54	m
6β	1.87	m
7	4.92	dd	9.5, 2.0
10	6.27	t	9.0
13	6.22	t	8.5
14α	2.23	m
14β	2.38	m
16	1.14	s
17	1.24	s
18	1.93	s
19	1.68	s
2'-OH	3.53	d	5.0
2'	4.78	m
3'	5.78	dd	9.0, 2.5
3'-NH	6.94	d	9.0
4-OAc	2.24	s
10-OAc	2.13	s
2-Bz (ortho)	8.11	d	7.5
2-Bz (meta)	7.49	t	7.5
2-Bz (para)	7.61	t	7.5
3'-Ph (ortho)	7.43	m
3'-Ph (meta)	7.39	m
3'-Ph (para)	7.33	m
3'-NBz (ortho)	7.74	d	7.5
3'-NBz (meta)	7.47	t	7.5
3'-NBz (para)	7.52	t	7.5

Data compiled from publicly available sources. Slight variations may occur due to differences in experimental conditions.

Table 2: ¹³C NMR Chemical Shift Assignments for Paclitaxel in CDCl₃

Atom No.	Chemical Shift (δ, ppm)
1	79.1
2	75.1
3	45.7
4	81.1
5	84.4
6	35.6
7	72.1
8	58.5
9	203.8
10	75.6
11	133.7
12	142.8
13	72.4
14	35.7
15	43.2
16	26.8
17	21.8
18	14.8
19	20.9
2'	73.1
3'	55.1
4-OAc (CO)	170.3
4-OAc (CH₃)	22.1
10-OAc (CO)	169.9
10-OAc (CH₃)	21.2
2-Bz (CO)	167.0
2-Bz (C)	129.1
2-Bz (ortho)	130.2
2-Bz (meta)	128.7
2-Bz (para)	133.6
3'-Ph (C)	138.0
3'-Ph (ortho)	128.7
3'-Ph (meta)	128.4
3'-Ph (para)	126.5
3'-NBz (CO)	167.0
3'-NBz (C)	133.8
3'-NBz (ortho)	127.0
3'-NBz (meta)	128.7
3'-NBz (para)	131.5

Data compiled from publicly available sources. Slight variations may occur due to differences in experimental conditions.

Experimental Protocols

NMR Sample Preparation

• Weighing: Accurately weigh 5-10 mg of the purified taxane diterpenoid.

• Dissolution: Dissolve the sample in approximately 0.6 mL of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆, or Acetone-d₆).[2]

• Transfer: Transfer the solution to a clean 5 mm NMR tube.

• Filtration (if necessary): If any solid particles are present, filter the solution through a small cotton plug in a Pasteur pipette to avoid interfering with the magnetic field homogeneity.

1D ¹H NMR Acquisition (400 MHz Spectrometer)

• Pulse Program: Standard single-pulse (e.g., zg30).[2]

• Spectral Width: 12-15 ppm.[2]

• Acquisition Time: 2-4 seconds.[2]

• Relaxation Delay (d1): 1-5 seconds.[2]

• Number of Scans (ns): 16-64, depending on sample concentration.[2]

1D ¹³C NMR Acquisition (400 MHz Spectrometer)

• Pulse Program: Proton-decoupled single-pulse with NOE (e.g., zgpg30).[2]

• Spectral Width: 220-250 ppm.[2]

• Acquisition Time: 1-2 seconds.[2]

• Relaxation Delay (d1): 2-5 seconds.[2]

• Number of Scans (ns): ≥1024, due to the low natural abundance of ¹³C.[2]

2D NMR Acquisition (General Parameters)

The following are general starting parameters for 2D NMR experiments on a 400 MHz spectrometer. These may need to be optimized based on the specific instrument and sample.

• COSY (¹H-¹H Correlation Spectroscopy):

  • Pulse Program: cosygpmf (or similar gradient-selected COSY).

  • Data Points (F2): 2048.

  • Number of Increments (F1): 256-512.

  • Number of Scans (ns): 4-8 per increment.

• HSQC (¹H-¹³C Heteronuclear Single Quantum Coherence):

  • Pulse Program: hsqcedetgpsisp2.2 (or similar multiplicity-edited, gradient-selected HSQC).

  • Data Points (F2): 1024.

  • Number of Increments (F1): 256.

  • Number of Scans (ns): 8-16 per increment.

  • ¹J(CH) Coupling Constant: Optimized for an average one-bond C-H coupling (e.g., 145 Hz).

• HMBC (¹H-¹³C Heteronuclear Multiple Bond Correlation):

  • Pulse Program: hmbcgplpndqf (or similar gradient-selected HMBC).

  • Data Points (F2): 2048.

  • Number of Increments (F1): 512.

  • Number of Scans (ns): 16-32 per increment.

  • Long-range Coupling Constant: Optimized for an average 2-3 bond C-H coupling (e.g., 8 Hz).

Visualizations

Caption: Workflow for NMR analysis of taxane diterpenoids.

Caption: Interplay of 2D NMR experiments for structure elucidation.

References

• 1. researchgate.net [researchgate.net]
• 2. benchchem.com [benchchem.com]
• 3. Troubleshooting [chem.rochester.edu]
• 4. benchchem.com [benchchem.com]
• 5. m.youtube.com [m.youtube.com]
• 6. m.youtube.com [m.youtube.com]
• 7. emerypharma.com [emerypharma.com]

Technical Support Center: Addressing Batch-to-Batch Variability of Natural Product Extracts

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address batch-to-batch variability in natural product extracts.

Frequently Asked Questions (FAQs)

Q1: What is batch-to-batch variability in natural product extracts and why is it a concern?

A1: Batch-to-batch variability refers to the chemical and biological differences observed between different production lots of the same natural product extract.[1] This inconsistency is a significant challenge because it can lead to poor reproducibility of experimental results, compromise the safety and efficacy of potential drug candidates, and create hurdles for regulatory approval.[1] The primary causes are the natural variability of botanical raw materials and variations in manufacturing processes.[1][2]

Q2: What are the primary sources of batch-to-batch variability?

A2: The sources of variability can be categorized into three main areas:

• Raw Material Variability : This is often the largest contributor and includes factors like the plant's genetic makeup, geographical origin, climate, cultivation methods, harvest time, and post-harvest storage conditions.[1][2][3][4][5]

• Extraction and Processing : The methods used for extraction significantly impact the final product's composition.[1] Key factors include the choice of extraction technique (e.g., maceration, ultrasound-assisted), solvent type and concentration, temperature, and extraction time.[1][5][6]

• Manufacturing and Analytical Processes : Minor deviations in experimental protocols, equipment degradation, or different operators can introduce variability.[1][7]

Q3: What is a standardized extract and how does it help reduce variability?

A3: A standardized extract is a high-quality extract containing a consistent and guaranteed amount of one or more active ingredients or "marker compounds," usually expressed as a percentage.[6] This process is designed to minimize the natural variations in the chemical composition of the raw plant materials.[6] By ensuring a consistent level of specific compounds from batch to batch, standardization helps produce a more reliable and uniformly effective product.[6]

Q4: What are "marker compounds" and what is their role in standardization?

A4: Marker compounds are specific chemical constituents of a natural extract used for quality control.[6] These can be the known active compounds responsible for the extract's therapeutic effects or other characteristic components of the plant.[6][8] When the active principles are unknown, marker substances are established for analytical purposes to ensure that each batch of the extract contains a consistent amount of these markers, thereby ensuring consistent quality and potency.[6]

Q5: What analytical techniques are essential for assessing and controlling variability?

A5: A range of analytical techniques is used to create a chemical "fingerprint" of the extract to identify and quantify its chemical constituents for consistency. High-performance liquid chromatography (HPLC) is the most widely used technique, often coupled with detectors like a photodiode array (PDA) or mass spectrometry (MS).[1][9][10] Other powerful methods include metabolomics approaches using Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance (NMR) spectroscopy.[1][10][11]

Troubleshooting Guides

Problem 1: Inconsistent biological activity observed between different batches of my extract.

This is a common issue often stemming from chemical variations between batches. Follow this systematic workflow to diagnose and address the problem.

Troubleshooting workflow for inconsistent biological activity.

Detailed Steps:

• Verify Raw Material : Confirm the botanical identity of your raw material.[1] Review documentation for consistency in source, harvest time, and storage conditions.

• Chemical Fingerprinting : Analyze all batches using a chromatographic method like HPLC or LC-MS. Overlay the chromatograms to visually inspect for differences in the chemical profiles.

• Standardize Extraction : If fingerprints differ, review your extraction protocol. Ensure consistency in solvent-to-solid ratio, extraction time, and temperature for each batch.[3]

• Investigate Degradation : Consider if target compounds may have degraded due to improper storage (exposure to light or heat).[3]

• Bioassay-Guided Fractionation : If the active compounds are unknown, perform bioassay-guided fractionation to isolate and identify the bioactive constituents.

• Quantify Key Compounds : Once active or marker compounds are identified, develop a quantitative analytical method to ensure their consistent concentration across batches.

• Review Bioassay : If chemical fingerprints are consistent, review the biological assay for sources of variability.

Problem 2: The yield of my extract varies significantly between batches.

Troubleshooting workflow for inconsistent extract yield.

Potential Causes and Solutions:

Potential Cause	Recommended Solution
Raw Material Quality	Source raw materials from reliable suppliers with good quality control.[6] Perform tests on incoming material, including moisture content analysis, as this can affect the starting weight.[12]
Inconsistent Particle Size	Standardize grinding procedures and use sieves to ensure a uniform particle size distribution before extraction.[3]
Fluctuations in Extraction Parameters	Strictly control and monitor the solvent-to-solid ratio, extraction time, and temperature for each batch.[3]
Inefficient Solvent Removal	Calibrate and maintain solvent removal equipment like rotary evaporators. Standardize the endpoint for solvent removal to ensure consistency.[3]

Experimental Protocols

Protocol 1: HPLC Fingerprinting of Natural Product Extracts

This protocol outlines a general procedure for generating a chemical fingerprint of a natural product extract using High-Performance Liquid Chromatography (HPLC).

1. Sample Preparation:

• Accurately weigh 10 mg of each extract batch and dissolve it in 10 mL of an appropriate solvent (e.g., methanol).[3]

• Use sonication to ensure complete dissolution.[6]

• Filter the solution through a 0.45 µm or 0.22 µm syringe filter to remove particulates.[1]

2. HPLC Analysis:

• Equilibrate the HPLC system with the initial mobile phase conditions.

• Inject a consistent volume (e.g., 10 µL) of each prepared sample.[1]

• Run a validated gradient elution method designed to separate a wide range of compounds in the extract.

• Use a Photodiode Array (PDA) detector to collect spectral data across a range of wavelengths (e.g., 200-400 nm).[1]

3. Data Analysis:

• Process the chromatograms using the same integration parameters for all samples.

• Overlay the chromatograms from different batches to visually compare the chemical profiles.

• For more advanced analysis, use multivariate statistical analysis to quantify the similarity between fingerprints.[4]

Protocol 2: Bioassay-Guided Fractionation

This protocol describes a general workflow to identify active compounds in a natural product extract.

Workflow for bioassay-guided fractionation.

Methodology:

• Initial Extraction & Bioassay : Prepare a crude extract of the raw botanical material and test it in the desired biological assay to confirm activity.

• Fractionation : Subject the active crude extract to a separation technique, such as column chromatography, to generate a series of fractions with decreasing complexity.

• Fraction Bioassay : Test each fraction in the same bioassay to identify the most active fraction(s).[1]

• Iterative Fractionation and Bioassay : Repeat the process of fractionation and bioassay on the most active fraction. This will yield multiple sub-fractions or pure compounds.[1]

• Compound Identification : Once a pure, active compound is isolated, use analytical techniques like Mass Spectrometry (MS) and Nuclear Magnetic Resonance (NMR) for structural elucidation.[10][11]

References

• 1. benchchem.com [benchchem.com]
• 2. Reducing Batch-to-Batch Variability of Botanical Drug Products [sartorius.com]
• 3. benchchem.com [benchchem.com]
• 4. Batch-to-Batch Quality Consistency Evaluation of Botanical Drug Products Using Multivariate Statistical Analysis of the Chromatographic Fingerprint - PMC [pmc.ncbi.nlm.nih.gov]
• 5. masi.eu [masi.eu]
• 6. benchchem.com [benchchem.com]
• 7. researchgate.net [researchgate.net]
• 8. onlinepharmacytech.info [onlinepharmacytech.info]
• 9. Comparison of analytical techniques for the identification of bioactive compounds from natural products - PMC [pmc.ncbi.nlm.nih.gov]
• 10. s3.amazonaws.com [s3.amazonaws.com]
• 11. chromatographyonline.com [chromatographyonline.com]
• 12. applications.emro.who.int [applications.emro.who.int]

Strategies to overcome drug resistance to taxane compounds.

Technical Support Center: Overcoming Taxane (B156437) Resistance

Welcome to the technical support center for researchers, scientists, and drug development professionals working with taxane compounds. This resource provides troubleshooting guides and frequently asked questions (FAQs) to address common challenges in overcoming taxane resistance in cancer cells.

Frequently Asked Questions (FAQs)

FAQ 1: My cancer cell line has developed resistance to paclitaxel (B517696). What is the first mechanism I should investigate?

The most common initial mechanism to investigate is the overexpression of ATP-binding cassette (ABC) transporters, particularly P-glycoprotein (P-gp/MDR1), which functions as a drug efflux pump.[1][2] Taxanes like paclitaxel and docetaxel (B913) are known substrates for P-gp.[1][2] Overexpression of P-gp reduces the intracellular concentration of the drug, thereby limiting its cytotoxic efficacy.[1][3]

Recommended Action:

• Assess P-gp Expression: Use Western blotting or quantitative PCR (qPCR) to compare P-gp protein or MDR1 mRNA levels between your resistant cell line and the parental (sensitive) cell line.

• Functional Assay: Perform a drug efflux assay using a P-gp substrate like Rhodamine 123. Increased efflux of the dye in resistant cells, which can be reversed by a P-gp inhibitor (e.g., Verapamil, Tariquidar), indicates functional P-gp-mediated resistance.[4][5]

FAQ 2: How do I differentiate between resistance mechanisms involving drug efflux and those involving the drug's target, β-tubulin?

After ruling out or confirming P-gp overexpression, investigate alterations in β-tubulin, the direct target of taxanes.[6][7] Resistance can arise from two main tubulin-related changes:

• Mutations: Point mutations in the β-tubulin gene can alter the taxane-binding site, reducing drug affinity.[7][8]

• Isotype Expression: Cancer cells can alter the expression levels of different β-tubulin isotypes.[1][9] Overexpression of certain isotypes, such as βIII-tubulin, has been strongly linked to taxane resistance because it leads to more dynamic microtubules that are less sensitive to the stabilizing effects of taxanes.[1][8]

Recommended Action:

• Sequence β-tubulin Gene: Isolate RNA from resistant and parental cells, reverse transcribe to cDNA, and sequence the β-tubulin gene to identify potential mutations.[4]

• Profile Isotype Expression: Use isotype-specific antibodies for Western blotting or qPCR to quantify the expression of different β-tubulin isotypes (e.g., βI, βII, βIII).[4][10] A significant increase in βIII-tubulin in the resistant line is a strong indicator of target-based resistance.[8]

FAQ 3: My P-gp inhibitor is not reversing taxane resistance. What other pathways should I consider?

If P-gp inhibition fails to resensitize your cells, consider the activation of pro-survival signaling pathways, which can override the apoptotic signals induced by taxanes.[4] The PI3K/Akt/mTOR pathway is a critical regulator of cell survival and is frequently hyperactivated in resistant tumors.[11][12]

Recommended Action:

• Pathway Activation Analysis: Use Western blotting to probe for the phosphorylated (active) forms of key pathway proteins like Akt and mTOR in both sensitive and resistant cells, with and without taxane treatment.[4][13] Increased phosphorylation in resistant cells suggests pathway activation.

• Combination with Pathway Inhibitors: Treat resistant cells with a combination of your taxane and a specific PI3K or Akt inhibitor (e.g., LY294002).[13] A synergistic or additive cytotoxic effect would confirm the involvement of this pathway in the resistance phenotype.[4][13]

Troubleshooting Guides

Guide 1: Inconsistent IC50 Values in Chemosensitivity Assays

Problem: You are observing high variability in the half-maximal inhibitory concentration (IC50) values for your taxane across replicate experiments.

Possible Cause	Recommended Solution
Cell Seeding Density	Ensure a consistent number of cells are seeded in each well. Create a single-cell suspension and mix thoroughly before plating. Perform a cell count for each experiment.
Drug Potency/Degradation	Prepare fresh drug dilutions from a validated stock solution for each experiment. Store taxane stock solutions in small aliquots at -20°C or -80°C to avoid repeated freeze-thaw cycles.
Assay Incubation Time	Standardize the incubation time (e.g., 48 or 72 hours) for all experiments. Cell doubling time can influence results, so consistency is key.[14]
Solvent Concentration	Ensure the final concentration of the drug solvent (e.g., DMSO) is consistent across all wells, including controls, and is non-toxic to the cells (typically <0.5%).[15]

Guide 2: Failure to Generate a Stable Taxane-Resistant Cell Line

Problem: Your cells die off completely when the taxane concentration is increased, or they revert to a sensitive phenotype when the drug is removed.

Possible Cause	Recommended Solution
Initial Drug Concentration Too High	Start the selection process with a low concentration of the taxane, typically around the IC10-IC20 (the concentration that kills 10-20% of the cells).[15] This allows a subpopulation of more resistant cells to survive and proliferate.
Dose Escalation Too Rapid	Increase the drug concentration slowly and incrementally (e.g., 1.5 to 2-fold increases).[15][16] Allow the cells to recover and reach ~80% confluency before the next dose escalation. This process can take several months.[16][17]
Clonal Selection vs. Population Adaptation	The resistance may be due to a small, pre-existing subpopulation. Consider single-cell cloning after an initial selection period to isolate and expand a truly resistant clone.
Reversion of Resistance	Some resistance mechanisms are transient. To maintain the resistant phenotype, continuously culture the cells in the presence of the taxane at the highest tolerated concentration. Periodically re-characterize the IC50 to ensure stability.[18]

Data Presentation: Comparative Cytotoxicity

The following table provides representative data on how the effectiveness of different taxanes can vary between sensitive and resistant cell lines, particularly those overexpressing P-glycoprotein. A lower resistance factor indicates a better ability to overcome P-gp-mediated efflux.

Table 1: Representative IC50 Values of Taxanes in Sensitive vs. P-gp Overexpressing Resistant Cell Lines [19]

Cell Line Type	Drug	IC50 (nM)	Resistance Factor (Resistant IC50 / Sensitive IC50)
Parental (Sensitive)	Paclitaxel	8	N/A
Docetaxel	6	N/A
Larotaxel	5	N/A
P-gp Overexpressing (Resistant)	Paclitaxel	240	30
Docetaxel	180	30
Larotaxel	15	3

Data is representative and compiled from preclinical findings. Lower IC50 values indicate higher cytotoxic potency.[19]

Experimental Protocols

Protocol 1: Generation of a Taxane-Resistant Cell Line

This protocol describes a method for generating a stable taxane-resistant cancer cell line by continuous exposure to escalating drug concentrations.[15][16][18]

Materials:

• Parental cancer cell line

• Complete culture medium

• Taxane compound (e.g., Paclitaxel or Docetaxel)

• DMSO (for drug stock solution)

• Culture flasks/plates

Procedure:

• Determine Initial IC50: First, determine the IC50 of the parental cell line to the chosen taxane using a standard cell viability assay (e.g., MTT or CCK-8).[20]

• Initial Exposure: Seed the parental cells and allow them to adhere overnight. Treat the cells with the taxane at a low, sub-lethal concentration (e.g., IC10 or IC20) for 72 hours.[15][18]

• Recovery: Remove the drug-containing medium and replace it with fresh, drug-free medium. Allow the surviving cells to grow until they reach 80-90% confluency.[18]

• Dose Escalation: Once the cells have recovered, passage them and re-seed. Treat the new culture with a slightly higher concentration of the taxane (e.g., 1.5x the previous concentration).[15]

• Repeat Cycles: Repeat the cycle of treatment and recovery, gradually increasing the drug concentration over several months.[16][17] The goal is to select for and expand a population of cells that can proliferate in a concentration of the taxane that is lethal to the parental line.

• Stabilization and Characterization: Once a resistant population is established (i.e., can grow steadily in a high drug concentration), maintain the culture in that concentration. Characterize the new resistant line by re-evaluating its IC50 and comparing it to the parental line. An 18 to 170-fold increase in resistance has been demonstrated with this method.[16]

Protocol 2: P-gp Functional Assay using Rhodamine 123

This protocol assesses the function of the P-gp efflux pump.

Materials:

• Sensitive and resistant cell lines

• Rhodamine 123 (P-gp substrate)

• Verapamil or other P-gp inhibitor

• Phenol (B47542) red-free culture medium

• Flow cytometer

Procedure:

• Cell Preparation: Harvest both sensitive and resistant cells and prepare single-cell suspensions in phenol red-free medium at a concentration of 1x10^6 cells/mL.

• Inhibitor Pre-incubation: For inhibitor-treated samples, pre-incubate the cells with a P-gp inhibitor (e.g., 50 µM Verapamil) for 30 minutes at 37°C.

• Dye Loading: Add Rhodamine 123 to all cell suspensions to a final concentration of ~1 µM. Incubate for 30-60 minutes at 37°C, protected from light.

• Efflux Period: Pellet the cells by centrifugation, remove the supernatant containing the dye, and resuspend the cells in fresh, dye-free medium (with or without the P-gp inhibitor for the respective samples).

• Incubation: Incubate the cells for another 30-60 minutes at 37°C to allow for dye efflux.

• Flow Cytometry: Analyze the intracellular fluorescence of the cells using a flow cytometer.

• Data Analysis: Compare the mean fluorescence intensity (MFI). Resistant cells should show a lower MFI than sensitive cells. The MFI of resistant cells treated with the P-gp inhibitor should increase, ideally to a level similar to that of the sensitive cells, confirming P-gp-mediated efflux.[21]

Visualizations: Pathways and Workflows

Caption: P-glycoprotein mediated drug efflux reducing intracellular taxane concentration.

Caption: The PI3K/Akt pathway promotes cell survival, counteracting taxane-induced apoptosis.

Caption: Experimental workflow for generating taxane-resistant cell lines via dose escalation.

References

• 1. mdpi.com [mdpi.com]
• 2. Inhibit or Evade Multidrug Resistance P-glycoprotein in Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. benchchem.com [benchchem.com]
• 5. Inhibition of P-Glycoprotein-Mediated Paclitaxel Resistance by Reversibly Linked Quinine Homodimers - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Therapeutic strategies to overcome taxane resistance in cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. The Roles of β-Tubulin Mutations and Isotype Expression in Acquired Drug Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Taxane resistance in castration-resistant prostate cancer: mechanisms and therapeutic strategies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. mdpi.com [mdpi.com]
• 10. Alterations of beta-tubulin isotypes in breast cancer cells resistant to docetaxel - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Frontiers | Activation of PI3K/AKT/mTOR Pathway Causes Drug Resistance in Breast Cancer [frontiersin.org]
• 12. The Pathogenic Role of PI3K/AKT Pathway in Cancer Onset and Drug Resistance: An Updated Review - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Upregulation of PI3K/Akt and MAP Kinase Pathways is Associated with Resistance of Microtubule-Targeting Drugs in Prostate Cancer - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. benchchem.com [benchchem.com]
• 15. Development of Drug-resistant Cell Lines for Experimental Procedures - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Molecular characterisation of isogenic taxane resistant cell lines identify novel drivers of drug resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 17. researchgate.net [researchgate.net]
• 18. Generation of Prostate Cancer Cell Models of Resistance to the Anti-mitotic Agent Docetaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 19. benchchem.com [benchchem.com]
• 20. creative-bioarray.com [creative-bioarray.com]
• 21. P-glycoprotein plays an important role in the cross-resistance to taxanes in 5FU-resistant gastric cancer cells - Mori - Translational Gastrointestinal Cancer [tgc.amegroups.com]

Technical Support Center: Enhancing the In Vivo Bioavailability of 13-Deacetyltaxachitriene A

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) to address challenges associated with improving the in vivo bioavailability of 13-Deacetyltaxachitriene A, a lipophilic diterpenoid.

Frequently Asked Questions (FAQs)

Q1: What are the primary obstacles to achieving high in vivo bioavailability for 13-Deacetyltaxachitriene A?

The low oral bioavailability of 13-Deacetyltaxachitriene A and similar diterpenoid compounds is often attributed to several factors:

• Poor Aqueous Solubility: As a lipophilic molecule, 13-Deacetyltaxachitriene A has limited solubility in the aqueous environment of the gastrointestinal (GI) tract, which is a critical prerequisite for absorption.[1][2]

• P-glycoprotein (P-gp) Efflux: It is plausible that 13-Deacetyltaxachitriene A is a substrate for the P-glycoprotein (P-gp) efflux pump. This transporter, located on the apical membrane of intestinal epithelial cells, actively pumps absorbed compounds back into the intestinal lumen, thereby restricting their systemic absorption.[1][2]

• First-Pass Metabolism: Following absorption, the compound is transported to the liver via the portal vein, where it may undergo extensive first-pass metabolism by hepatic enzymes, such as cytochrome P450s, reducing the amount of unchanged drug that reaches systemic circulation.[3]

• Enzymatic Degradation: The compound may be susceptible to degradation by enzymes within the GI tract, further diminishing the quantity of active compound available for absorption.[1]

Q2: Which formulation strategies are most effective for enhancing the oral bioavailability of poorly soluble drugs like 13-Deacetyltaxachitriene A?

Several formulation strategies can significantly improve the oral bioavailability of poorly water-soluble drugs.[4][5] Key approaches include:

• Nanoformulations: Reducing the particle size to the nanometer range increases the surface area for dissolution and can enhance absorption.[2][4] This includes techniques like:

  • Nanocrystals: Crystalline nanoparticles of the drug, which can improve dissolution rates.[6]

  • Nanoemulsions: Lipid-based formulations that encapsulate the drug in small droplets, increasing surface area and potentially bypassing P-gp efflux.[2]

  • Solid Lipid Nanoparticles (SLNs): Colloidal carriers made from solid lipids that can protect the drug from degradation and improve uptake.[1][7]

• Solid Dispersions: Dispersing the drug in a hydrophilic polymer matrix can enhance its dissolution rate by presenting it in an amorphous state.[2][4][8]

• Self-Emulsifying Drug Delivery Systems (SEDDS): These are isotropic mixtures of oils, surfactants, and cosolvents that spontaneously form fine oil-in-water emulsions in the GI tract, facilitating drug dissolution and absorption.[7][9]

• Complexation with Cyclodextrins: Cyclodextrins can form inclusion complexes with poorly soluble drugs, increasing their solubility and dissolution.[4][7]

Troubleshooting Guides

This section addresses specific issues that researchers may encounter during their experiments aimed at improving the oral bioavailability of 13-Deacetyltaxachitriene A.

Issue 1: Inconsistent or Low Drug Loading in Formulations

Potential Cause	Troubleshooting Steps
Poor solubility of 13-Deacetyltaxachitriene A in the chosen carrier/solvent system.	- Screen a wider range of polymers, lipids, and solvents with varying polarities to identify a system with optimal solubility.[10] - For solid dispersions, consider utilizing a combination of carriers.[10] - For lipid-based systems like SEDDS, evaluate a broader selection of oils and surfactants.[10]
Precipitation of the drug during the formulation process.	- Optimize the solvent evaporation rate during solid dispersion preparation; rapid removal can sometimes lead to precipitation.[10] - For nanoformulations, ensure the concentration of 13-Deacetyltaxachitriene A is below its saturation solubility in the organic phase.[10] - In SEDDS, verify the compatibility of the drug with all excipients to prevent precipitation upon storage.[10]
Inaccurate quantification of drug loading.	- Validate the analytical method (e.g., HPLC-UV, UPLC-MS/MS) for accuracy and precision in quantifying 13-Deacetyltaxachitriene A within the formulation matrix.[10][11] - Ensure complete extraction of the drug from the formulation before analysis.[10]

Issue 2: High Variability in In Vivo Pharmacokinetic Data

Potential Cause	Troubleshooting Steps
Inconsistent formulation properties (e.g., particle size, polydispersity index).	- Tightly control the formulation preparation parameters (e.g., homogenization speed, sonication time, evaporation temperature).[10] - Characterize each batch of the formulation for key parameters to ensure consistency.[10]
Physiological variability in animal models.	- Standardize experimental conditions, including the fasting times and diet of the animals.[10] - Increase the number of animals per group to enhance statistical power.[10]
Issues with the oral gavage procedure.	- Ensure proper training and technique for oral gavage to minimize variability in drug administration.
Food effects.	- The presence or absence of food can significantly impact the absorption of lipophilic compounds. Standardize the fasting and feeding schedule for your animal studies.[2]

Experimental Protocols

Protocol 1: Preparation of a 13-Deacetyltaxachitriene A Nanoemulsion

• Oil Phase Preparation: Dissolve 13-Deacetyltaxachitriene A in a suitable oil (e.g., medium-chain triglycerides) at a concentration of 1 mg/mL.

• Aqueous Phase Preparation: Prepare an aqueous solution containing a surfactant (e.g., Tween 80) and a co-surfactant (e.g., Transcutol P).

• Mixing: Add the oil phase to the aqueous phase dropwise while stirring.

• Homogenization: Homogenize the mixture at high speed (e.g., 24,000 rpm) for 10 minutes to form a coarse emulsion.[2]

• Sonication: Further reduce the droplet size by sonicating the coarse emulsion.

• Characterization: Characterize the resulting nanoemulsion for droplet size, polydispersity index, and zeta potential.

Protocol 2: In Vivo Bioavailability Study in Rats

• Animal Acclimatization: Acclimate male Sprague-Dawley rats for at least one week before the experiment.

• Fasting: Fast the rats overnight (approximately 12 hours) before drug administration, with free access to water.

• Drug Administration: Administer the 13-Deacetyltaxachitriene A formulation (e.g., nanoemulsion or a simple suspension as a control) orally via gavage at a dose of 10 mg/kg.

• Blood Sampling: Collect blood samples from the tail vein at predetermined time points (e.g., 0, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) into heparinized tubes.[12]

• Plasma Separation: Centrifuge the blood samples to separate the plasma.

• Sample Analysis: Analyze the plasma samples for 13-Deacetyltaxachitriene A concentration using a validated analytical method such as UPLC-MS/MS.[11]

• Pharmacokinetic Analysis: Calculate pharmacokinetic parameters such as Cmax, Tmax, and AUC using appropriate software.

Data Presentation

Table 1: Hypothetical Pharmacokinetic Parameters of 13-Deacetyltaxachitriene A Formulations in Rats

Formulation	Cmax (ng/mL)	Tmax (h)	AUC₀₋₂₄ (ng·h/mL)	Relative Bioavailability (%)
Suspension	50 ± 12	2.0 ± 0.5	350 ± 85	100
Nanoemulsion	250 ± 45	1.0 ± 0.3	1750 ± 320	500
Solid Dispersion	180 ± 30	1.5 ± 0.4	1260 ± 210	360

Data are presented as mean ± standard deviation (n=6). Relative bioavailability is calculated with respect to the suspension formulation.

Table 2: Comparison of Analytical Methods for Quantification of 13-Deacetyltaxachitriene A

Parameter	HPLC-UV	UPLC-MS/MS
Instrumentation	Standard HPLC with UV-Vis detector	UPLC coupled to a triple quadrupole mass spectrometer
Column	C18 reversed-phase (4.6 x 250 mm, 5 µm)	C18 reversed-phase (2.1 x 100 mm, 1.8 µm)
Mobile Phase	Gradient of acetonitrile (B52724) and water	Gradient of acetonitrile and water with 0.1% formic acid
Flow Rate	1.0 mL/min	0.4 mL/min
Detection Wavelength	227 nm	MRM transitions (specific to the compound)
Sensitivity	Lower	Higher
Selectivity	Lower	Higher

This table provides a general comparison; specific parameters should be optimized for 13-Deacetyltaxachitriene A.[11]

Visualizations

Caption: Workflow for improving and evaluating the in vivo bioavailability.

Caption: Troubleshooting logic for addressing low in vivo bioavailability.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Drug Bioavailability - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 4. hilarispublisher.com [hilarispublisher.com]
• 5. Bioavailability Enhancement Techniques for Poorly Aqueous Soluble Drugs and Therapeutics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Overcoming the Low Oral Bioavailability of Deuterated Pyrazoloquinolinone Ligand DK-I-60-3 by Nanonization: A Knowledge-Based Approach - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Formulation Strategies to Improve the Bioavailability of Poorly Absorbed Drugs with Special Emphasis on Self-Emulsifying Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 8. tandfonline.com [tandfonline.com]
• 9. Formulation strategies to improve the bioavailability of poorly absorbed drugs with special emphasis on self-emulsifying systems - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. fda.gov [fda.gov]

Technical Support Center: Managing Off-target Effects in Cell-Based Experiments

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals manage off-target effects in their cell-based experiments.

Frequently Asked Questions (FAQs)

General Questions

Q1: What are off-target effects in cell-based experiments?

A1: Off-target effects are unintended molecular and/or cellular changes that are not attributable to the intended, sequence-specific experimental intervention.[1][2] These can arise from various technologies, including CRISPR-Cas9 gene editing, RNA interference (RNAi), and the use of small molecule inhibitors.[3] For instance, in CRISPR-Cas9, the guide RNA (gRNA) may direct the Cas9 nuclease to cut DNA at sites similar, but not identical, to the target sequence.[4] Similarly, small interfering RNAs (siRNAs) can bind to and suppress unintended mRNA targets with partial sequence complementarity.[3] Small molecule inhibitors can also interact with unintended proteins, leading to a variety of off-target effects.[3][5]

Q2: Why is it critical to minimize off-target effects?

CRISPR-Cas9

Q3: How can I design my gRNA to minimize off-target risk?

A3: Effective gRNA design is a critical first step in reducing off-target effects.[4] Several strategies can be employed:

• Use Bioinformatics Tools: Employ up-to-date in silico tools like CHOPCHOP, IDT's design tool, CRISPOR, and Cas-OFFinder to predict potential off-target sites.[4][7][8] These tools scan the genome for sequences similar to your proposed gRNA target and provide off-target scores.[4]

• Select High-Scoring gRNAs: Choose gRNAs with high on-target scores and a low number of predicted off-target sites, particularly those with minimal nucleotide mismatches (1-3 differences).[4]

• Avoid Repetitive Regions: Target unique sequences within your gene of interest and avoid repetitive genomic areas, which are more likely to have similar sequences elsewhere.[4]

• Consider GC Content: The optimal GC content for a gRNA is typically between 40-60%, which helps stabilize the CRISPR-Cas9 structure without causing misfolding.[6]

Q4: What experimental strategies can I use to reduce CRISPR off-target effects?

A4: Several experimental approaches can help minimize off-target cleavage:

• Use High-Fidelity Cas9 Variants: Engineered Cas9 enzymes, such as eSpCas9, SpCas9-HF1, and HiFi-Cas9, have been developed to have reduced off-target activity while maintaining on-target efficiency.[9][10][11]

• Optimize Delivery Method: Delivering the Cas9 and gRNA as a ribonucleoprotein (RNP) complex is recommended. RNPs are cleared from the cell more rapidly than plasmid DNA, reducing the time available for off-target cleavage to occur.[9][12]

• Use a Nickase Cas9 with Two gRNAs: A Cas9 nickase only cuts one strand of the DNA. By using two nickases with two different gRNAs targeting opposite strands in close proximity, a double-strand break can be created at the target site. This increases specificity because it is less likely for two independent off-target nicks to occur close to each other.[2][9]

• Adjust Cas9:gRNA Ratio: Optimizing the ratio of Cas9 to gRNA can improve specificity.[8]

RNAi (siRNA/shRNA)

Q5: What are the primary causes of off-target effects in RNAi experiments?

A5: Off-target effects in RNAi are primarily caused by two factors:

• Poor siRNA/shRNA Design: An inferior design algorithm can lead to a lack of specificity for the target gene.[1]

• miRNA-like Binding: The "seed" region (nucleotides 2-8) of the siRNA can have partial complementarity to the 3' untranslated region (UTR) of unintended mRNAs, leading to their silencing.[13][14]

Q6: How can I reduce off-target effects in my RNAi experiments?

A6: Several strategies can be employed to improve the specificity of RNAi experiments:

• Use Lower siRNA Concentrations: Reducing the concentration of siRNA can decrease off-target effects.[15][16]

• Pool siRNAs: Using a pool of multiple siRNAs targeting different regions of the same mRNA can reduce the concentration of any single siRNA, thereby minimizing its off-target signature.[13][15][17]

• Chemical Modifications: Modifying siRNAs, such as with 2'-O-methylation, can reduce miRNA-like off-target effects without compromising on-target gene silencing.[13][17]

• Apply Rigorous Design Filters: Use design algorithms that screen for and avoid sequences with a high potential for off-target binding, such as those with multiple 3' UTR seed matches to other genes.[15][18]

Small Molecule Inhibitors

Q7: What are common off-target effects of small molecule inhibitors?

A7: Small molecule inhibitors can cause a range of off-target effects, including:

• Unexpected cytotoxicity.[5]

• Alterations in cell morphology.[5]

• Modulation of unrelated signaling pathways.[5]

• Unintended changes in gene expression.[5]

• Inhibition or activation of unintended enzymes, such as kinases.[5][19]

• Binding to unintended receptors, like G-protein coupled receptors (GPCRs).[5]

Q8: How can I investigate if my small molecule's effects are off-target?

A8: A multi-pronged approach is recommended to investigate off-target effects:

• Dose-Response Relationship: Establish a clear dose-response curve for the on-target effect. If cellular effects are observed at concentrations significantly different from the on-target IC50, it may indicate off-target activity.[5]

• Use a Negative Control: A structurally related but inactive control compound can help differentiate on-target from non-specific effects.[19]

• Use Structurally Distinct Inhibitors: If multiple, structurally different inhibitors targeting the same protein produce the same phenotype, it is less likely to be caused by shared off-targets.[19]

• Genetic Knockdown: Use CRISPR or siRNA to knock down the intended target. If the phenotype persists in the absence of the target protein, it is likely an off-target effect.[19]

• Test in a Target-Negative Cell Line: If the compound still shows activity in a cell line that does not express the intended target, the effect is likely off-target.[20]

Troubleshooting Guides

Problem 1: Inconsistent or unexpected phenotypes after CRISPR/Cas9 knockout.

Possible Cause	Troubleshooting Steps
High off-target activity of gRNA	1. Validate gRNA specificity: Use an in vitro cleavage assay or a cell-based reporter system. 2. Sequence potential off-target sites: Use computational tools to predict off-target sites and then perform targeted deep sequencing to quantify editing at these loci.[4] 3. Switch to a higher-fidelity Cas9 variant. [9] 4. Redesign gRNAs to target a different region of the gene.[4]
Cell line-specific off-target effects	1. Perform off-target analysis in the specific cell line being used. Some off-target effects can be cell-type specific.[21] 2. Test multiple gRNAs to find one with the lowest off-target profile in your cell line.

Problem 2: Significant gene expression changes unrelated to the target gene after siRNA transfection.

Possible Cause	Troubleshooting Steps
miRNA-like off-target effects	1. Perform RNA-seq analysis to get a global view of transcriptomic changes.[22] 2. Use bioinformatics tools to search for seed-region matches in the 3' UTRs of differentially expressed genes.[22] 3. Reduce siRNA concentration. [16] 4. Use a pool of siRNAs targeting the same gene.[13]
Interferon response	1. Check for upregulation of interferon-stimulated genes using RT-qPCR or RNA-seq. 2. Use shorter siRNAs or chemically modified siRNAs that are less likely to trigger an immune response.[16]

Problem 3: High levels of cytotoxicity observed with a small molecule inhibitor.

Possible Cause	Troubleshooting Steps
Off-target kinase inhibition	1. Perform a kinome-wide selectivity screen to identify other kinases your compound inhibits.[19] 2. Test inhibitors with different chemical scaffolds that target the same protein.[19]
Compound insolubility	1. Check compound solubility in the cell culture media. 2. Use a vehicle control to rule out solvent-induced toxicity.[19]
General cellular toxicity	1. Perform a dose-response cytotoxicity assay (e.g., MTT, LDH) to determine the cytotoxic concentration range.[20] 2. Shorten the incubation time to see if the on-target effect can be observed before significant cell death occurs.[20]

Quantitative Data Summary

Table 1: Comparison of Off-Target Detection Methods for CRISPR-Cas9

Method	Type	Principle	Sensitivity	Throughput	Key Advantage	Key Limitation
Targeted Deep Sequencing	Cell-based	PCR amplification and NGS of predicted off-target sites.[4]	High (>0.1% frequency)	Low (10-50 sites)	Quantitatively confirms editing at suspected loci.[4]	Biased; will not find unanticipated off-target sites.[4]
GUIDE-seq	Cell-based	In vivo integration of dsODN tags at DSBs followed by NGS.[4]	High (detects <0.1% frequency)	Genome-wide	Unbiased, captures events in a cellular context.[4]	Requires transfection of dsODN; may have sequence bias.[4][21]
CIRCLE-seq	In vitro	In vitro treatment of genomic DNA with Cas9/gRNA followed by NGS.[23]	Very High	Genome-wide	Highly sensitive for detecting all potential cleavage sites.[23]	Lacks the context of cellular chromatin, which can lead to lower validation rates in cells.[23]
CHANGE-seq	In vitro	Tagmentation-based circularization of cleaved genomic DNA followed by NGS.[22]	Very High	Genome-wide	Rapid and highly sensitive unbiased detection.[22]	In vitro method that may not fully reflect in vivo off-target profiles.[23]

Experimental Protocols

GUIDE-seq (Genome-wide Unbiased Identification of DSBs Enabled by sequencing)

Principle: This cell-based method identifies the sites of double-strand breaks (DSBs) by integrating short, double-stranded oligodeoxynucleotides (dsODNs) into the break sites. These tagged sites are then identified by sequencing.[4]

Detailed Methodology:

• Cell Culture and Transfection: Co-transfect the target cells with the Cas9 and gRNA expression plasmids (or RNP) along with a dsODN tag.

• Genomic DNA Extraction: After a suitable incubation period (e.g., 72 hours), harvest the cells and extract genomic DNA.

• Library Preparation:

  • Fragment the genomic DNA.

  • Perform end-repair and A-tailing.

  • Ligate sequencing adapters.

  • Amplify the fragments containing the integrated dsODN tag using two rounds of PCR.

• Next-Generation Sequencing: Sequence the prepared library on a high-throughput sequencing platform.

• Data Analysis: Align the sequencing reads to the reference genome to identify the genomic locations where the dsODN was integrated, which correspond to the DSB sites.

RNA-sequencing (RNA-seq) for siRNA Off-Target Analysis

Principle: RNA-seq provides a comprehensive, unbiased view of the transcriptome, allowing for the identification of all genes that are differentially expressed following siRNA treatment.[22]

Detailed Methodology:

• Cell Culture and Transfection: Culture target cells and transfect them with the siRNA of interest and a non-targeting control siRNA. Include untransfected cells as an additional control.[22]

• RNA Extraction: Harvest cells at a suitable time point (e.g., 24-48 hours post-transfection) and extract total RNA.[22]

• Library Preparation:

  • Perform poly(A) selection to enrich for mRNA.[22]

  • Fragment the mRNA.

  • Synthesize cDNA.

  • Ligate sequencing adapters.

  • Amplify the library.

• Next-Generation Sequencing: Sequence the prepared libraries.

• Data Analysis:

  • Align the sequencing reads to the reference transcriptome.

  • Perform differential expression analysis to identify genes that are significantly up- or downregulated in the siRNA-treated cells compared to controls.[22]

  • Utilize bioinformatics tools to search for potential seed-region matches in the 3' UTRs of the differentially expressed genes to identify likely off-targets.[22]

Cellular Thermal Shift Assay (CETSA)

Principle: This method identifies the direct binding of a small molecule to its protein target in intact cells. Ligand binding stabilizes the target protein, resulting in an increase in its thermal stability.

Detailed Methodology:

• Cell Treatment: Treat intact cells with the small molecule inhibitor or a vehicle control.[22]

• Heat Challenge: Heat the cells across a range of temperatures.[22]

• Cell Lysis: Lyse the cells to release the proteins.

• Separation of Soluble and Precipitated Proteins: Centrifuge the lysates to separate the soluble (non-denatured) proteins from the precipitated (denatured) proteins.

• Protein Quantification: Analyze the amount of the target protein remaining in the soluble fraction at each temperature using methods like Western blotting or mass spectrometry.

• Data Analysis: Plot the amount of soluble target protein against the temperature. A shift in the melting curve to a higher temperature in the presence of the compound indicates target engagement.[20]

Visualizations

Caption: A generalized workflow for managing off-target effects in cell-based experiments.

Caption: Key strategies for mitigating off-target effects in CRISPR experiments.

Caption: On-target versus off-target mechanisms of siRNA action in cells.

References

• 1. What are the key parameters contributing to unwanted off-target effects in an RNAi experiment? [qiagen.com]
• 2. blog.addgene.org [blog.addgene.org]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. lifesciences.danaher.com [lifesciences.danaher.com]
• 7. academic.oup.com [academic.oup.com]
• 8. abyntek.com [abyntek.com]
• 9. News: Strategies to Avoid and Reduce Off-Target Effects - CRISPR Medicine [crisprmedicinenews.com]
• 10. Off-Target Effects in Genome Editing: A Systematic Review of Prediction and Mitigation Strategies | Chen | Computational Molecular Biology [bioscipublisher.com]
• 11. researchgate.net [researchgate.net]
• 12. documents.thermofisher.com [documents.thermofisher.com]
• 13. Methods for reducing siRNA off-target binding | Eclipsebio [eclipsebio.com]
• 14. Frontiers | siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects [frontiersin.org]
• 15. Reducing off-target effects in RNA interference experiments [horizondiscovery.com]
• 16. siRNA Off-Target Effects Can Be Reduced at Concentrations That Match Their Individual Potency | PLOS One [journals.plos.org]
• 17. siRNA Specificity: RNAi Mechanisms and Strategies to Reduce Off-Target Effects - PMC [pmc.ncbi.nlm.nih.gov]
• 18. horizondiscovery.com [horizondiscovery.com]
• 19. benchchem.com [benchchem.com]
• 20. benchchem.com [benchchem.com]
• 21. Tools for experimental and computational analyses of off-target editing by programmable nucleases - PMC [pmc.ncbi.nlm.nih.gov]
• 22. benchchem.com [benchchem.com]
• 23. Beyond the promise: evaluating and mitigating off-target effects in CRISPR gene editing for safer therapeutics - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing reaction conditions for the synthesis of 13-Deacetyltaxachitriene A analogues.

This technical support center provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions (FAQs) for the synthesis of 13-Deacetyltaxachitriene A analogues. Our aim is to facilitate the optimization of reaction conditions and address common challenges encountered during experimentation.

Frequently Asked Questions (FAQs)

Q1: What is the general synthetic strategy for 13-Deacetyltaxachitriene A analogues?

A1: The synthesis of 13-Deacetyltaxachitriene A and its analogues typically follows a semi-synthetic approach starting from a more abundant, naturally occurring taxane (B156437) precursor like baccatin (B15129273) III or 10-deacetylbaccatin III (10-DAB). This strategy is divided into three main stages:

• Protection of the Taxane Core: Selective protection of reactive hydroxyl groups on the baccatin core is necessary to ensure the subsequent side-chain attachment occurs at the desired C13 position.

• Synthesis and Coupling of the C13 Side-Chain: The unique triene carboxylic acid side chain, characteristic of 13-Deacetyltaxachitriene A, is synthesized separately. This side chain is then coupled to the C13 hydroxyl group of the protected taxane core via an esterification reaction.

• Deprotection: Removal of the protecting groups yields the final 13-Deacetyltaxachitriene A analogue.

Q2: Where can I source the starting materials like baccatin III or 10-deacetylbaccatin III?

A2: Baccatin III and 10-deacetylbaccatin III are naturally occurring diterpenoids isolated from various species of the yew tree (Taxus). The primary documented natural source of 13-Deacetyltaxachitriene A is Taxus sumatrana[1]. While these precursors can be isolated in the lab, they are also commercially available from various chemical suppliers.

Q3: What are the key challenges in the esterification of the C13 hydroxyl group?

A3: The C13 hydroxyl group of the taxane core is sterically hindered, which can make the esterification reaction challenging. This can lead to slow reaction rates and low yields. To overcome this, highly efficient coupling agents and optimized reaction conditions are required. The use of Steglich esterification conditions, employing dicyclohexylcarbodiimide (B1669883) (DCC) and 4-dimethylaminopyridine (B28879) (DMAP), is a common strategy to facilitate this transformation under mild conditions[2][3].

Q4: How can I monitor the progress of the reactions?

A4: Thin-layer chromatography (TLC) is a standard and effective technique for monitoring the progress of each synthetic step. By comparing the TLC profile of the reaction mixture to that of the starting materials and expected product, you can determine when the reaction is complete. High-performance liquid chromatography (HPLC) can also be used for more quantitative monitoring.

Q5: What is the known biological activity and signaling pathway for 13-Deacetyltaxachitriene A?

A5: Specific studies on the biological activity and signaling pathways of 13-Deacetyltaxachitriene A are not extensively documented in publicly available literature[4]. However, as a member of the taxane family, its mechanism of action is presumed to be similar to that of paclitaxel (B517696) and other well-studied taxanes. These compounds are known microtubule-stabilizing agents. They bind to β-tubulin, promoting the assembly of microtubules and inhibiting their depolymerization. This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis (programmed cell death)[4].

Troubleshooting Guides

Problem 1: Low Yield in the C13 Esterification Step

Potential Cause	Troubleshooting Suggestion	Experimental Details
Steric Hindrance	Utilize a more potent coupling reagent system like DCC/DMAP (Steglich esterification) to overcome the steric barrier.	Use 1.2-1.5 equivalents of DCC and 0.1-0.2 equivalents of DMAP relative to the limiting reagent.
Inefficient Activation of Carboxylic Acid	Ensure the carboxylic acid is fully activated. Consider converting the carboxylic acid to a more reactive acid chloride prior to reaction with the alcohol.	React the triene carboxylic acid with oxalyl chloride or thionyl chloride in an anhydrous, inert solvent like dichloromethane (B109758) (DCM).
Low Reactivity of Alcohol	The tertiary alcohol at C13 is a poor nucleophile. Ensure reaction conditions are optimized for this.	The use of DMAP is crucial as it acts as a nucleophilic catalyst, forming a highly reactive acylpyridinium intermediate[3].
Side Reactions	N-acylurea formation is a common side reaction when using DCC, which consumes the activated carboxylic acid[3].	Add the alcohol and DMAP to the reaction mixture before adding DCC. Running the reaction at 0°C initially can also help minimize this side reaction[2].
Decomposition of Reagents or Products	The triene side chain may be sensitive to prolonged reaction times or harsh conditions.	Monitor the reaction closely by TLC and work it up as soon as the starting material is consumed. Use purified, anhydrous solvents and reagents.

Problem 2: Incomplete Deprotection or Formation of Byproducts

Potential Cause	Troubleshooting Suggestion	Experimental Details
Inefficient Deprotection Reagent	The choice of deprotection reagent depends on the protecting group used. For silyl (B83357) ethers like TES, fluoride (B91410) sources are typically effective.	A common reagent is hydrogen fluoride-pyridine complex (HF-Pyridine) in a mixture of pyridine (B92270) and acetonitrile (B52724) at 0°C.
Reaction Not Going to Completion	The reaction may be too slow at low temperatures.	Allow the reaction to stir for a longer period at 0°C or consider letting it warm slowly to room temperature while monitoring carefully by TLC.
Formation of Elimination Products	Tertiary alcohols can be prone to elimination under acidic conditions, which can be generated during deprotection.	Carefully neutralize the reaction mixture with a mild base (e.g., saturated sodium bicarbonate solution) during workup.
Degradation of the Triene Side Chain	The conjugated triene system might be sensitive to the deprotection conditions.	Keep the reaction temperature low and the reaction time as short as possible. Ensure the workup is performed promptly.

Experimental Protocols

General Protocol for Steglich Esterification of Protected Baccatin Core with a Triene Carboxylic Acid

• Dissolve the protected baccatin derivative (1 equivalent) and the triene carboxylic acid (1.5-2.0 equivalents) in anhydrous dichloromethane (DCM) under an inert atmosphere (e.g., argon or nitrogen).

• Add 4-dimethylaminopyridine (DMAP) (0.1-0.2 equivalents) to the solution.

• Cool the reaction mixture to 0°C in an ice bath.

• Add a solution of N,N'-dicyclohexylcarbodiimide (DCC) (1.2-1.5 equivalents) in anhydrous DCM dropwise to the reaction mixture.

• Allow the reaction to warm to room temperature and stir for 12-24 hours.

• Monitor the reaction progress by TLC until the starting material is consumed.

• Upon completion, filter the reaction mixture to remove the precipitated dicyclohexylurea (DCU) byproduct.

• Wash the filtrate sequentially with dilute hydrochloric acid (e.g., 0.5 M HCl), saturated sodium bicarbonate solution, and brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

General Protocol for Deprotection of a TES-Protected Taxane Analogue

• Dissolve the TES-protected 13-deacetyltaxachitriene A analogue in a mixture of pyridine and acetonitrile in a plastic vial.

• Cool the solution to 0°C in an ice bath.

• Carefully add hydrogen fluoride-pyridine complex (HF-Pyridine) dropwise to the solution.

• Stir the reaction at 0°C and monitor its progress by TLC.

• Once the reaction is complete, carefully quench the reaction by the slow addition of a saturated aqueous solution of sodium bicarbonate until gas evolution ceases.

• Extract the product with ethyl acetate (B1210297) (3 x volumes).

• Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica gel.

Data Presentation

Table 1: Summary of Reagents for a Typical Steglich Esterification

Reagent	Molar Equivalents	Purpose
Protected Baccatin Derivative	1.0	Taxane core with C13-OH
Triene Carboxylic Acid	1.5 - 2.0	C13 side chain precursor
DCC	1.2 - 1.5	Coupling agent
DMAP	0.1 - 0.2	Catalyst
Anhydrous Dichloromethane	-	Solvent

Table 2: Physical and Chemical Properties of 13-Deacetyltaxachitriene A

Property	Value	Reference
Molecular Formula	C₃₀H₄₂O₁₂	[5]
Molecular Weight	594.65 g/mol	[5]
Appearance	Powder	[5]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[5]
CAS Number	239800-99-8	[5]

Visualizations

References

• 1. benchchem.com [benchchem.com]
• 2. Simple Method for the Esterification of Carboxylic Acids [organic-chemistry.org]
• 3. Steglich Esterification [organic-chemistry.org]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]

Technical Support Center: Scaling Up the Purification of 13-Deacetyltaxachitriene A

This technical support center provides guidance for researchers, scientists, and drug development professionals on scaling up the purification of 13-Deacetyltaxachitriene A. Below you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address common challenges encountered during this process.

Troubleshooting Guide

This guide addresses common issues that may arise during the scaled-up purification of 13-Deacetyltaxachitriene A, offering potential causes and recommended solutions.

Problem	Potential Cause(s)	Recommended Solution(s)
Low Yield of 13-Deacetyltaxachitriene A	Incomplete initial extraction from the source material (e.g., Taxus species).[1]	Optimize the extraction solvent system. Consider using solvents like chloroform, dichloromethane, ethyl acetate, or acetone, as taxanes have poor water solubility.[1] Increase extraction time or employ methods like sonication or microwave-assisted extraction.[1]
Degradation of the target compound due to unstable pH or high temperatures.[1][2]	Maintain a neutral pH throughout the purification process and avoid high temperatures.[1] It is recommended to perform purification steps at room temperature or below if possible.[1] The pH of maximum stability for most taxanes is in the weakly acidic to neutral range, typically between pH 4 and 6.[2][3]
Poor Resolution and Co-elution with Structurally Similar Compounds in HPLC	The complex mixture of taxanes in the crude extract have similar structures, making separation challenging.[1][4]	Employ high-resolution chromatographic techniques.[1] A multi-step purification approach, combining different chromatographic techniques (e.g., normal-phase followed by reverse-phase HPLC), is often effective.[4][5] Optimize the mobile phase composition, gradient, and column chemistry. Consider using high-resolution preparative HPLC.[4]
Presence of Impurities in the Final Product	Ineffective washing steps during solid-phase extraction or chromatography.[1]	Increase the volume or number of washing steps. A small percentage of a stronger solvent can be added to the wash buffer to remove more polar or non-polar impurities, depending on the chromatography mode.[1]
Co-precipitation of impurities with the product during crystallization or precipitation.[1]	Optimize precipitation conditions such as the solvent/anti-solvent ratio, temperature, and rate of addition.[1]
Peak Tailing or Broadening in Chromatogram	Column overload from injecting too much crude extract.[4]	Reduce the sample load or use a larger-capacity column.[4]
Secondary interactions between the analyte and the stationary phase.[4]	Add a small amount of an acid (e.g., trifluoroacetic acid) to the mobile phase to reduce secondary interactions.[6] Adjust the mobile phase pH to ensure the analyte is in a single ionic form.[6]
Poor sample solubility in the injection solvent.[4]	Ensure the sample is fully dissolved in the mobile phase at the initial conditions.[7]
Compound Degradation During Purification	Exposure to harsh acidic or basic conditions, or high temperatures.[2][4]	Conduct stability studies to determine optimal pH and temperature ranges.[4] Generally, prolonged exposure to strong acids, bases, or high temperatures should be avoided.[4]
Exposure to light, particularly UV radiation.[2]	Protect extracts and purified compounds from light by using amber vials or covering glassware with aluminum foil.[2]

Frequently Asked Questions (FAQs)

Q1: What is a recommended general workflow for scaling up the purification of 13-Deacetyltaxachitriene A?

A common approach begins with the extraction of 13-Deacetyltaxachitriene A from its source material, typically the bark and needles of Taxus species.[8] This is followed by a multi-step purification process that often includes initial cleanup with normal-phase chromatography and final purification using preparative reversed-phase high-performance liquid chromatography (RP-HPLC).[1][5][9]

Caption: General workflow for the purification of 13-Deacetyltaxachitriene A.

Q2: How can I confirm the purity and identity of the final purified 13-Deacetyltaxachitriene A?

A combination of analytical techniques is recommended for confirmation:

• High-Performance Liquid Chromatography (HPLC): To assess purity by observing the number and area of peaks.[1]

• Mass Spectrometry (MS): To confirm the molecular weight of the compound.[10]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: To elucidate the chemical structure and confirm the identity of 13-Deacetyltaxachitriene A.[1][11]

Q3: What are the optimal storage conditions for purified 13-Deacetyltaxachitriene A?

To prevent degradation, purified 13-Deacetyltaxachitriene A should be stored as a dry powder in a tightly sealed container, protected from light, and at a low temperature (e.g., -20°C).[1][10] If in solution, use a non-reactive solvent and store at low temperatures.[1]

Q4: What are some common challenges when scaling up taxane (B156437) purification?

Key challenges include the presence of numerous structurally similar taxane analogues, the potential for degradation of the target molecule, and low recovery rates.[4] The complexity of the Taxus genus metabolome presents significant hurdles in isolating high-purity compounds.[4]

Caption: Logical relationship between challenges and consequences in taxane purification.

Data Presentation

The following table summarizes purification data for taxanes closely related to 13-Deacetyltaxachitriene A, which can serve as a benchmark for expected outcomes.

Compound	Purification Method	Purity	Overall Yield	Reference
10-deacetyltaxol (10-DAT)	Preparative HPLC	95.33%	Not Reported	[10]
Paclitaxel (B517696) (PTX)	Preparative HPLC	99.15%	Not Reported	[10]
Taxanes (general)	Antisolvent Recrystallization	23.238% (from 0.20%)	Not Reported	[12]

Experimental Protocols

Extraction from Plant Material

This protocol describes the initial extraction of taxanes from dried and powdered Taxus species.

• Drying and Grinding: Dry the plant material (e.g., needles and twigs) at a controlled temperature (e.g., 40-50°C) to a constant weight and then grind into a fine powder.[1]

• Solvent Extraction: Macerate the powdered material in a suitable organic solvent, such as a mixture of methanol and dichloromethane, at room temperature for 24-48 hours with agitation.[1]

• Filtration and Concentration: Filter the mixture to remove solid plant material and concentrate the filtrate under reduced pressure using a rotary evaporator to obtain a crude extract.[1]

Preparative High-Performance Liquid Chromatography (Prep-HPLC)

This is a key step for isolating individual taxanes.[1]

• Chromatographic Conditions:

  • Column: A reversed-phase C18 column is typically used.[1]

  • Mobile Phase: A gradient of acetonitrile (B52724) and water is common. The specific gradient profile will need to be optimized.[1]

  • Detection: Use a UV detector, typically at a wavelength around 227 nm.[1][10]

• Fraction Collection: Collect fractions corresponding to the peak of interest based on the chromatogram.[1]

• Purity Analysis and Final Product Preparation:

  • Analyze the purity of the collected fractions using analytical HPLC.[1]

  • Pool the pure fractions and remove the solvent under vacuum to obtain the purified 13-Deacetyltaxachitriene A.[1]

Analytical High-Performance Liquid Chromatography (HPLC) for Purity Assessment

This protocol is for the quantification and purity assessment of 13-Deacetyltaxachitriene A.[10][13]

• Instrumentation: A standard HPLC system with a UV-Vis detector.[13]

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm).[13]

• Mobile Phase: A gradient of acetonitrile and water.[13]

• Flow Rate: 1.0 mL/min.[13]

• Column Temperature: 30°C.[13]

• Detection Wavelength: 227 nm.[13]

• Injection Volume: 20 µL.[13]

• Preparation of Standard Solutions:

  • Primary Stock Solution (1 mg/mL): Accurately weigh 10 mg of 13-Deacetyltaxachitriene A reference standard and dissolve it in 10 mL of methanol in a volumetric flask.[10]

  • Working Standard Solutions: Prepare a series of working standard solutions by serially diluting the primary stock solution with the mobile phase to obtain concentrations ranging from 1 µg/mL to 200 µg/mL.[10]

• Data Analysis: Construct a calibration curve by plotting the peak area versus the concentration of the working standard solutions. Determine the concentration and purity of 13-Deacetyltaxachitriene A in your sample by interpolating its peak area on the calibration curve.[10]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. Degradation of paclitaxel and related compounds in aqueous solutions III: Degradation under acidic pH conditions and overall kinetics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]
• 11. benchchem.com [benchchem.com]
• 12. Separation and Purification of Taxanes from Crude Taxus cuspidata Extract by Antisolvent Recrystallization Method | MDPI [mdpi.com]
• 13. benchchem.com [benchchem.com]

Reference Data & Comparative Studies

A Comparative Cytotoxicity Analysis: 13-Deacetyltaxachitriene A and Paclitaxel

A comprehensive guide for researchers, scientists, and drug development professionals on the cytotoxic profiles of the well-established anticancer drug paclitaxel (B517696) and the less-characterized taxane (B156437), 13-Deacetyltaxachitriene A.

This guide provides a detailed comparison of the cytotoxic effects of paclitaxel, a cornerstone of chemotherapy, and 13-Deacetyltaxachitriene A, a structurally related natural taxoid. While paclitaxel's potent anticancer activities are well-documented, a significant gap exists in the scientific literature regarding the specific cytotoxic data for 13-Deacetyltaxachitriene A.[1][2][3][4] This comparison, therefore, synthesizes the extensive experimental data available for paclitaxel and outlines the hypothesized cytotoxic profile of 13-Deacetyltaxachitriene A based on structure-activity relationships of related taxane compounds.[1]

Executive Summary

Quantitative Comparison of Cytotoxic Activity

Due to the limited publicly available data for 13-Deacetyltaxachitriene A, a direct quantitative comparison of its cytotoxic activity with paclitaxel is not currently possible.[3][4][6] The following table summarizes the well-established 50% inhibitory concentration (IC50) values for paclitaxel against various human cancer cell lines, showcasing its potent cytotoxic effects. This data serves as a reference for the kind of experimental values that need to be determined for 13-Deacetyltaxachitriene A.

Compound	Cell Line	Cancer Type	IC50 (nM)	Exposure Time (hours)
Paclitaxel	PC-3	Prostate Cancer	31.2	24
HeLa	Cervical Cancer	2.85 µM	Not Specified
A549	Lung Cancer	3.26 µM	Not Specified
MCF-7	Breast Cancer	3.81 µM	Not Specified
Various (8 lines)	Various	2.5 - 7.5	24
13-Deacetyltaxachitriene A	-	-	Not Available	-

Note: IC50 values for paclitaxel can vary depending on the specific experimental conditions, such as the cell line, exposure duration, and the cytotoxicity assay used.[1][3][4]

Mechanism of Action

Paclitaxel: A Microtubule Stabilizer

Paclitaxel's primary mechanism of action involves its binding to the β-tubulin subunit of microtubules.[1][7] This binding stabilizes the microtubule polymer, preventing the dynamic instability necessary for various cellular functions, particularly mitosis.[1][7] The stabilization of microtubules disrupts the formation of the mitotic spindle, leading to an arrest of the cell cycle at the G2/M phase.[1][8] This prolonged mitotic arrest ultimately triggers the intrinsic apoptotic pathway, resulting in programmed cell death.[1][8]

13-Deacetyltaxachitriene A: A Hypothesized Mechanism

Currently, there is a lack of published studies detailing the specific mechanism of action of 13-Deacetyltaxachitriene A.[1] As a taxane diterpenoid, it is plausible that its mechanism also involves interaction with microtubules.[1][5] However, structure-activity relationship studies on other taxoids indicate that modifications at the C-13 position can significantly impact both binding affinity to tubulin and overall cytotoxicity.[1] It is hypothesized that 13-Deacetyltaxachitriene A may act as a microtubule stabilizer, similar to paclitaxel, leading to cell cycle arrest and apoptosis.[5][9]

Below is a diagram illustrating the presumed signaling pathway for taxane-induced apoptosis, which is the established pathway for paclitaxel and the hypothesized pathway for 13-Deacetyltaxachitriene A.

Caption: Presumed signaling pathway of taxane-induced apoptosis.

Experimental Protocols

To determine and compare the cytotoxicity of 13-Deacetyltaxachitriene A and paclitaxel, standardized experimental protocols are essential. The following are detailed methodologies for key assays.

In Vitro Cytotoxicity Assay: MTT Method

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which is an indicator of cell viability.[2]

Protocol:

• Cell Seeding: Cancer cells are seeded in a 96-well plate at a density of 5,000-10,000 cells per well and allowed to adhere for 24 hours.[5]

• Compound Treatment: The cell culture medium is replaced with fresh medium containing various concentrations of the test compound (paclitaxel or 13-Deacetyltaxachitriene A) and a vehicle control (e.g., DMSO). The plate is then incubated for a specified period (e.g., 24, 48, or 72 hours).[2][4]

• MTT Addition: An MTT solution is added to each well, and the plate is incubated for an additional 4 hours, during which viable cells metabolize the MTT into formazan (B1609692) crystals.[2]

• Formazan Solubilization: The medium is removed, and a solubilizing agent (e.g., DMSO) is added to dissolve the formazan crystals.[1][2]

• Absorbance Measurement: The absorbance is measured using a microplate reader at a specific wavelength (typically around 490-570 nm).[1][2]

• Data Analysis: The percentage of cell viability is calculated relative to the vehicle control, and the IC50 value is determined by plotting cell viability against the compound concentration.[1]

Caption: General workflow for an in vitro cytotoxicity assay (MTT).

Mechanism of Action Studies

To elucidate the mechanism of action of 13-Deacetyltaxachitriene A and compare it with paclitaxel, the following assays are recommended:

• Cell Cycle Analysis: Flow cytometry with propidium (B1200493) iodide (PI) staining can be used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M) after compound treatment. An accumulation of cells in the G2/M phase would suggest an effect on mitosis.[1][5]

• Apoptosis Assays: Apoptosis can be detected using methods such as Annexin V/PI staining followed by flow cytometry, or by measuring the activity of caspases (e.g., caspase-3/7).[1]

• Tubulin Polymerization Assay: This in vitro assay directly assesses the effect of the compounds on microtubule dynamics by incubating purified tubulin with the compounds and measuring the extent of polymerization over time.[1]

Conclusion and Future Directions

Paclitaxel is a well-characterized cytotoxic agent with a clear mechanism of action involving microtubule stabilization. In stark contrast, there is a significant lack of data on the cytotoxic effects and mechanism of action of 13-Deacetyltaxachitriene A.[1] While its structural similarity to other taxanes suggests a potential interaction with microtubules, the impact of the deacetylation at C-13 on its biological activity remains unknown.[1]

Future research should focus on:

• Determining the in vitro cytotoxicity of 13-Deacetyltaxachitriene A against a panel of cancer cell lines to establish its IC50 values.[1]

• Investigating the mechanism of action of 13-Deacetyltaxachitriene A, including its effects on the cell cycle, apoptosis, and microtubule dynamics.[1]

• Conducting direct comparative studies of the cytotoxic potency and mechanistic profiles of 13-Deacetyltaxachitriene A and paclitaxel under identical experimental conditions.[1]

Such studies are crucial for the drug development community to assess the potential of 13-Deacetyltaxachitriene A as a novel anticancer agent.[1]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. What is the mechanism of Paclitaxel? [synapse.patsnap.com]
• 8. Paclitaxel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Analysis of 13-Deacetyltaxachitriene A and Docetaxel for Cancer Research

A detailed guide for researchers, scientists, and drug development professionals on the comparative analysis of 13-Deacetyltaxachitriene A and the established chemotherapeutic agent, docetaxel (B913).

This guide provides a comprehensive comparison of 13-Deacetyltaxachitriene A and docetaxel, two compounds from the taxane (B156437) family. While docetaxel is a well-established and widely used anticancer drug, 13-Deacetyltaxachitriene A is a less-characterized taxane diterpenoid isolated from Taxus sumatrana.[1] This document aims to present a side-by-side comparison based on available data, and to provide standardized experimental protocols for researchers seeking to conduct their own comparative studies.

Executive Summary

Docetaxel is a potent, semi-synthetic taxane that functions as a microtubule stabilizer, leading to cell cycle arrest in the G2/M phase and subsequent apoptosis.[2] It is a cornerstone of chemotherapy regimens for various cancers. 13-Deacetyltaxachitriene A, a natural product, is structurally related to other bioactive taxanes, suggesting it may possess similar anticancer properties.[3] However, a significant knowledge gap exists regarding its specific cytotoxic potency and detailed mechanism of action, as extensive experimental data is not yet available in publicly accessible literature. This guide therefore provides a framework for comparison, highlighting the known properties of docetaxel as a benchmark for the future evaluation of 13-Deacetyltaxachitriene A.

Chemical Structure and Properties

A fundamental aspect of understanding the activity of these compounds is their chemical structure.

Feature	13-Deacetyltaxachitriene A	Docetaxel
Chemical Formula	C₃₀H₄₂O₉[2]	C₄₃H₅₃NO₁₄[4]
Molecular Weight	594.65 g/mol [2]	807.88 g/mol [4]
Source	Natural product from Taxus sumatrana[2]	Semi-synthetic, derived from 10-deacetyl baccatin (B15129273) III
CAS Number	239800-99-8	114977-28-5

Mechanism of Action: A Shared Pathway

Both 13-Deacetyltaxachitriene A and docetaxel belong to the taxane family and are believed to share a common mechanism of action by targeting microtubules.

Docetaxel's Established Mechanism: Docetaxel binds to the β-tubulin subunit of microtubules. This binding stabilizes the microtubules, preventing their depolymerization into tubulin dimers. The resulting dysfunctional and overly stable microtubules disrupt the normal dynamic instability required for mitotic spindle formation and chromosome segregation during cell division.[2] This leads to cell cycle arrest at the G2/M phase, ultimately inducing apoptotic cell death.[2]

Inferred Mechanism of 13-Deacetyltaxachitriene A: Due to its structural similarity to other taxanes, it is hypothesized that 13-Deacetyltaxachitriene A also acts as a microtubule-stabilizing agent. It is presumed to bind to β-tubulin, promoting microtubule assembly and inhibiting disassembly, thereby inducing cell cycle arrest and apoptosis through the same pathway as other taxanes. However, direct experimental validation of this mechanism is still required.

Comparative Cytotoxicity

A crucial aspect of comparing anticancer agents is their cytotoxic potency, typically measured by the half-maximal inhibitory concentration (IC50).

Docetaxel: Docetaxel has demonstrated broad-spectrum cytotoxic activity against a variety of human cancer cell lines. The following table summarizes representative IC50 values.

Cell Line	Cancer Type	IC50 (µM)
A549	Non-Small Cell Lung Cancer	~7-12
H460	Non-Small Cell Lung Cancer	~7-12

Note: IC50 values can vary depending on the specific experimental conditions, including the assay method and exposure time.

13-Deacetyltaxachitriene A: As of late 2025, specific IC50 values for 13-Deacetyltaxachitriene A against a comprehensive panel of cancer cell lines are not readily available in published literature.[3] While studies on other taxane diterpenoids from Taxus sumatrana have shown significant cytotoxic effects, direct quantitative data for 13-Deacetyltaxachitriene A is needed to ascertain its potency relative to established drugs like docetaxel.[3]

Experimental Protocols

To ensure accurate and reproducible comparative data, standardized experimental protocols are essential. The following are detailed methodologies for key assays to evaluate and compare the cytotoxic and mechanistic properties of 13-Deacetyltaxachitriene A and docetaxel.

Cell Viability Assay (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method used to assess cell viability.

Materials:

• Cancer cell lines (e.g., A549, MCF-7, PC-3)

• Complete cell culture medium

• 13-Deacetyltaxachitriene A and Docetaxel

• Dimethyl Sulfoxide (DMSO)

• MTT solution (5 mg/mL in PBS)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours to allow for cell attachment.

• Compound Treatment: Prepare serial dilutions of 13-Deacetyltaxachitriene A and docetaxel in complete culture medium. Treat the cells with a range of concentrations of each compound for 48-72 hours. Include a vehicle control (DMSO).

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 4 hours.

• Formazan (B1609692) Solubilization: Remove the medium and add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value for each compound.

Cell Cycle Analysis by Flow Cytometry

This protocol is used to determine if the compounds induce cell cycle arrest.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 13-Deacetyltaxachitriene A and Docetaxel

• Phosphate-Buffered Saline (PBS)

• Trypsin-EDTA

• 70% Ethanol (ice-cold)

• RNase A

• Propidium Iodide (PI) staining solution

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells in 6-well plates and treat with the IC50 and 2x IC50 concentrations of each compound for 24 hours.

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol.

• Staining: Resuspend the fixed cells in PBS containing RNase A and PI.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to determine the percentage of cells in the G0/G1, S, and G2/M phases of the cell cycle.

Apoptosis Assay (Annexin V/PI Staining)

This assay is used to detect and quantify apoptosis.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 13-Deacetyltaxachitriene A and Docetaxel

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat with the IC50 concentration of each compound for 48 hours.

• Cell Harvesting and Staining: Harvest the cells and stain with Annexin V-FITC and Propidium Iodide according to the manufacturer's protocol.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Visualizing Key Processes and Structures

To better illustrate the concepts discussed, the following diagrams are provided.

Caption: Chemical structures of 13-Deacetyltaxachitriene A and Docetaxel.

Caption: A generalized experimental workflow for the comparative analysis of cytotoxic compounds.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Navigating Paclitaxel Resistance: A Comparative Analysis of 13-Deacetyltaxachitriene A

For researchers, scientists, and drug development professionals, this guide offers a comparative overview of 13-Deacetyltaxachitriene A and the well-established chemotherapeutic agent, paclitaxel (B517696), with a focus on potential efficacy in paclitaxel-resistant cancer cell lines. While extensive data exists for paclitaxel, this document highlights the current knowledge gaps concerning 13-Deacetyltaxachitriene A and provides a framework for its investigation.

A significant challenge in cancer therapy is the development of resistance to frontline chemotherapeutic agents like paclitaxel. Paclitaxel, a member of the taxane (B156437) family, exerts its anticancer effects by stabilizing microtubules, leading to mitotic arrest and apoptosis.[1] However, cancer cells can develop resistance through various mechanisms, including the overexpression of drug efflux pumps. This has spurred the search for novel taxane analogs that can overcome these resistance mechanisms.

13-Deacetyltaxachitriene A is a taxane derivative with a modification at the C13 position of the baccatin (B15129273) III core, a site known to be crucial for its biological activity.[2] While its structural similarity to paclitaxel suggests a potential interaction with microtubules, the absence of an acetyl group at this position may influence its cytotoxic potency and its ability to evade resistance mechanisms.[3]

Currently, there is a notable scarcity of publicly available quantitative data on the efficacy of 13-Deacetyltaxachitriene A in any cancer cell line, including those resistant to paclitaxel.[4] This guide, therefore, presents a comparison based on the established properties of paclitaxel and the hypothesized potential of 13-Deacetyltaxachitriene A, alongside detailed experimental protocols to facilitate further research in this critical area.

Comparative Cytotoxicity Data

A direct quantitative comparison of the cytotoxic activity of 13-Deacetyltaxachitriene A and paclitaxel is not feasible due to the lack of published IC50 values for 13-Deacetyltaxachitriene A.[4] The following table summarizes the reported IC50 values for paclitaxel in various cancer cell lines to serve as a benchmark for future studies.

Cell Line	Cancer Type	Paclitaxel IC50 (µM)
A549	Lung Carcinoma	3.26 ± 0.334[1]
HeLa	Cervical Carcinoma	Not specified in provided results
MCF-7	Breast Cancer	0.0035[5]
MDA-MB-231	Breast Cancer	0.0003[5]
SKBR3	Breast Cancer	0.004[5]
BT-474	Breast Cancer	0.000019[5]

Mechanism of Action: A Tale of Two Taxanes

Paclitaxel's mechanism of action is well-documented. It binds to the β-tubulin subunit of microtubules, promoting their assembly and preventing depolymerization. This leads to overly stable and dysfunctional microtubules, disrupting the mitotic spindle formation and causing cell cycle arrest in the G2/M phase, which ultimately triggers apoptosis.[1]

The precise mechanism of 13-Deacetyltaxachitriene A has not been experimentally determined. However, based on its taxane structure, it is hypothesized to interact with microtubules.[3] The modification at the C13 position could potentially alter its binding affinity to β-tubulin or its susceptibility to efflux pumps, which are a common cause of paclitaxel resistance. Some non-alkaloidal taxane diterpenes have demonstrated activity against paclitaxel-resistant cells, suggesting a promising avenue of investigation for 13-Deacetyltaxachitriene A.[2]

Paclitaxel-Induced Apoptosis Signaling Pathway

Caption: Simplified signaling pathway of paclitaxel-induced apoptosis.

Experimental Protocols

To address the existing data gap, the following are detailed methodologies for key experiments to evaluate the efficacy of 13-Deacetyltaxachitriene A, particularly in paclitaxel-resistant cancer cell lines.

Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of a compound that inhibits cell growth by 50% (IC50).

Materials:

• Paclitaxel-sensitive and -resistant cancer cell lines

• Complete cell culture medium

• 13-Deacetyltaxachitriene A

• Paclitaxel (as a positive control)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution

• Dimethyl Sulfoxide (DMSO)

• 96-well microplates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours.[2]

• Compound Treatment: Prepare serial dilutions of 13-Deacetyltaxachitriene A and paclitaxel in complete medium. Add 100 µL of the compound dilutions to the wells. Include a vehicle control (medium with DMSO).[2]

• Incubation: Incubate the plates for 72 hours.[2]

• MTT Addition: Add 20 µL of MTT solution to each well and incubate for 4 hours.[2]

• Formazan (B1609692) Solubilization: Remove the medium and add 150 µL of DMSO to dissolve the formazan crystals.

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.[2]

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value by plotting a dose-response curve.[2]

Experimental Workflow for Cytotoxicity Assay

Caption: Workflow for determining IC50 values using the MTT assay.

Cell Cycle Analysis

This method is used to determine the distribution of cells in different phases of the cell cycle (G0/G1, S, and G2/M).

Materials:

• Cancer cell lines

• Complete cell culture medium

• 13-Deacetyltaxachitriene A and Paclitaxel

• Phosphate-buffered saline (PBS)

• Cold 70% ethanol (B145695)

• Propidium iodide (PI) staining solution (containing PI and RNase A)

• Flow cytometer

Procedure:

• Cell Treatment: Seed cells and treat them with desired concentrations of 13-Deacetyltaxachitriene A or paclitaxel for 24 hours.[1]

• Cell Harvesting and Fixation: Harvest cells, wash with cold PBS, and fix in ice-cold 70% ethanol for at least 2 hours at -20°C.[6]

• Staining: Wash the fixed cells with PBS and resuspend in PI staining solution. Incubate in the dark for 30 minutes at room temperature.[6]

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

Apoptosis Assay (Annexin V/Propidium Iodide)

This assay is used to detect and differentiate between apoptotic and necrotic cells.

Materials:

• Cancer cell lines

• Complete cell culture medium

• 13-Deacetyltaxachitriene A and Paclitaxel

• Annexin V-FITC Apoptosis Detection Kit

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the compounds for a specified time (e.g., 48 hours).

• Cell Harvesting: Harvest the cells and wash with cold PBS.

• Staining: Resuspend the cells in binding buffer and add Annexin V-FITC and Propidium Iodide. Incubate in the dark for 15 minutes at room temperature.

• Flow Cytometry: Analyze the stained cells by flow cytometry to quantify the percentage of apoptotic and necrotic cells.

Future Directions

The lack of data on 13-Deacetyltaxachitriene A presents a significant opportunity for research.[3] Future studies should focus on determining its in vitro cytotoxicity against a panel of paclitaxel-resistant cancer cell lines to establish its IC50 values.[1] Investigating its mechanism of action, including its effects on microtubule dynamics, cell cycle, and apoptosis, is crucial.[3] Direct comparative studies evaluating the cytotoxic potency and mechanistic profiles of 13-Deacetyltaxachitriene A and paclitaxel under identical experimental conditions are imperative to assess its potential as a novel anticancer agent.[3]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. researchgate.net [researchgate.net]
• 6. benchchem.com [benchchem.com]

A Comparative Guide to the Structure-Activity Relationship of Taxoids from Taxus sumatrana

For Researchers, Scientists, and Drug Development Professionals

The Sumatran yew, Taxus sumatrana, is a rich source of diverse and biologically active taxane (B156437) diterpenoids, a class of compounds that has revolutionized cancer chemotherapy.[1] While paclitaxel (B517696) (Taxol®) is the most famous derivative, extensive phytochemical investigations of T. sumatrana continue to unveil novel taxoids with significant therapeutic potential.[2] This guide provides a comparative analysis of the structure-activity relationships (SAR) of taxoids isolated from this species, supported by experimental data, to aid in the discovery and development of new anticancer agents.

Comparative Cytotoxicity of Taxus sumatrana Taxoids

The primary measure of anticancer potential for these taxoids is their cytotoxicity against various cancer cell lines. The half-maximal inhibitory concentration (IC50) is a standard metric, indicating the concentration of a compound required to inhibit the growth of 50% of a cell population. Below is a compilation of reported IC50 values for various taxoids and extracts from Taxus sumatrana. It is important to note that direct comparisons between studies should be made with caution due to variations in experimental protocols, cell lines, and exposure times.

Compound/Extract	Cancer Cell Line	IC50 (µg/mL)	IC50 (µM)	Reference
Crude Extracts
Bark Extract	HeLa	8.94	-	[[“]]
T47D	5.80	-	[[“]]
MCF-7/HER2	7.46	-	[[“]]
Leaves Extract	HeLa	5.93	-	[[“]]
T47D	4.86	-	[[“]]
MCF-7/HER2	10.60	-	[[“]]
Shoots Extract	HeLa	4.08	-	[[“]]
T47D	4.11	-	[[“]]
MCF-7/HER2	13.74	-	[[“]]
Isolated Taxoids
Paclitaxel	A549	-	3.26 ± 0.334
HeLa	-	2.85 ± 0.257
MCF-7	-	3.81 ± 0.013
Tasumatrol E	A-498, NCI-H226, A549, PC-3	Significant Cytotoxicity	-	[4]
Tasumatrol F	A-498, NCI-H226, A549, PC-3	Significant Cytotoxicity	-	[4]
Taiwantaxin B	PC-3	Significant Cytotoxicity*	-	[5]

*Absolute IC50 values were not provided in the abstract; however, the study reported significant activity.

Structure-Activity Relationship (SAR) Insights

The cytotoxic activity of taxoids is intrinsically linked to their complex three-dimensional structure. Variations in the substituent groups at different positions on the taxane skeleton can significantly influence their biological activity.[2] The core taxane structure is known to bind to the β-tubulin subunit of microtubules, stabilizing them and disrupting the dynamic instability necessary for cell division, ultimately leading to apoptosis.[2]

Key structural features influencing the activity of taxoids include:

• The C13 Side Chain: The presence and nature of the ester side chain at the C13 position are crucial for activity. Modifications to this side chain can dramatically alter the compound's potency.

• The Oxetane (B1205548) Ring: The four-membered oxetane ring is a hallmark of highly active taxoids like paclitaxel and is critical for binding to tubulin.

• Substituents on the Taxane Core: Acetylation, benzoylation, and other esterifications at various positions on the taxane rings modulate the molecule's solubility, binding affinity, and overall cytotoxic profile.[2]

Novel taxoids from Taxus sumatrana, such as the tasumatrols, often possess unique structural modifications that may alter their interaction with tubulin and their cytotoxic potency.[2] For instance, taiwantaxin B, which shows significant activity against PC-3 cells, is a rearranged taxane diterpenoid with an opened oxetane ring moiety.[5] Further investigation into these unique structural motifs is essential for developing a comprehensive SAR and for the rational design of new, more effective anticancer drugs.

Experimental Protocols

To ensure the reproducibility and comparability of research findings, detailed experimental protocols are essential. The following are methodologies for key assays used in the evaluation of taxoid activity.

Cytotoxicity Assay (MTT Assay)

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric assay for assessing cell metabolic activity, which serves as an indicator of cell viability.

Materials:

• Human cancer cell lines (e.g., HeLa, T47D, MCF-7/HER2)

• Appropriate cell culture medium (e.g., DMEM) supplemented with fetal bovine serum (FBS) and antibiotics

• 96-well plates

• Taxoid compounds dissolved in a suitable solvent (e.g., DMSO)

• MTT solution (0.5 mg/mL in Phosphate Buffered Saline - PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Microplate reader

Procedure:

• Cell Seeding: Cells are harvested and seeded into 96-well plates at a predetermined density and allowed to adhere overnight in a humidified incubator at 37°C with 5% CO2.

• Compound Treatment: The culture medium is replaced with fresh medium containing various concentrations of the taxoid compounds. A vehicle control (medium with the solvent used to dissolve the taxoids) is also included.

• Incubation: The cells are incubated with the compounds for a specified period (e.g., 48 hours).[[“]]

• MTT Addition: After the incubation period, 100 µL of MTT solution is added to each well, and the plate is incubated for an additional 4 hours.[[“]]

• Formazan (B1609692) Solubilization: The medium containing MTT is removed, and a solubilization solution is added to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

• Data Analysis: The percentage of cell viability is calculated relative to the untreated control cells. The IC50 value is determined by plotting the percentage of cell viability against the compound concentration and fitting the data to a dose-response curve.

Tubulin Polymerization Assay

This assay measures the ability of a compound to promote the assembly of tubulin into microtubules.

Materials:

• Purified tubulin protein (>99% pure)

• General tubulin buffer (e.g., 80 mM PIPES pH 6.9, 2 mM MgCl2, 0.5 mM EGTA)

• GTP solution (1 mM final concentration)

• Test compounds (taxoids) and controls (e.g., paclitaxel as a positive control, colchicine (B1669291) as an inhibitor, and DMSO as a vehicle control)

• 96-well plate

• Temperature-controlled microplate reader capable of measuring absorbance at 340 nm

Procedure:

• Preparation: A reaction mixture containing tubulin buffer, GTP, and the test compound (or control) is prepared in a 96-well plate on ice.

• Initiation of Polymerization: The polymerization reaction is initiated by adding cold tubulin solution to each well.

• Measurement: The plate is immediately transferred to a microplate reader pre-warmed to 37°C. The absorbance at 340 nm is measured at regular intervals (e.g., every 30 seconds) for a specified duration (e.g., 60 minutes).

• Data Analysis: The change in absorbance over time is plotted. An increase in absorbance indicates tubulin polymerization. The rate and extent of polymerization in the presence of the test compound are compared to the controls.

Visualizing the Workflow and Signaling Pathway

To better understand the logical flow of research and the proposed mechanism of action, the following diagrams are provided.

Caption: Workflow for the discovery and evaluation of bioactive taxoids.

Caption: Hypothesized signaling pathway for taxoid-induced apoptosis.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. consensus.app [consensus.app]
• 4. Three new taxane diterpenoids from Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. abeo-taxane diterpenoids from the Taiwanese Yew Taxus sumatrana - PubMed [pubmed.ncbi.nlm.nih.gov]

Validating the Anti-Tumor Activity of 13-Deacetyltaxachitriene A: A Comparative Guide for Preclinical Research

For researchers, scientists, and drug development professionals, this guide provides a comparative framework for evaluating the anti-tumor potential of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from Taxus sumatrana.[1] Due to the limited publicly available in vivo data for 13-Deacetyltaxachitriene A, this document establishes a comparison with the well-characterized taxane, paclitaxel (B517696), which serves as a benchmark.[2][3] The guide details the necessary experimental protocols to validate the anti-tumor activity of 13-Deacetyltaxachitriene A in animal models and presents the inferred mechanism of action based on its structural class.

Comparative Analysis of Anti-Tumor Agents

While direct in vivo comparative data for 13-Deacetyltaxachitriene A is not yet available, a comparison with the established taxane, paclitaxel, is crucial for contextualizing its potential efficacy. Taxanes, as a class, are known for their potent anticancer properties.[4] The following tables summarize the known in vivo anti-tumor activity of paclitaxel in various animal models, providing a benchmark for future studies on 13-Deacetyltaxachitriene A.

Table 1: In Vivo Anti-Tumor Activity of Paclitaxel in Xenograft Models

Tumor Model	Animal Model	Paclitaxel Efficacy (e.g., Tumor Growth Inhibition)	Reference Compound
A2780 Ovarian Carcinoma	Mice	Superior to control	Paclitaxel
HCT/pk Colon Carcinoma	Mice	Superior to control	Paclitaxel
L2987 Lung Carcinoma	Mice	Comparable to control	Paclitaxel
M109 Lung Carcinoma	Mice	Comparable to control	Paclitaxel
HOC79 Ovarian Carcinoma	Mice	Slightly better than control	Paclitaxel

Note: Data for 13-Deacetyltaxachitriene A is not currently available and would require experimental validation.

Table 2: Comparative Cytotoxicity in a Panel of Human Cancer Cell Lines

Compound	Cell Line	IC50 (µM)
Paclitaxel	Various	Data available
13-Deacetyltaxachitriene A	Various	To be determined

Inferred Mechanism of Action: A Shared Taxane Pathway

The primary anti-tumor mechanism of taxanes involves the stabilization of microtubules, which are critical for cell division.[6] By binding to β-tubulin, taxanes accelerate the polymerization of tubulin into microtubules and inhibit their depolymerization.[5][7] This disruption of microtubule dynamics leads to cell cycle arrest in the G2/M phase and ultimately induces apoptosis (programmed cell death).[6][7] It is hypothesized that 13-Deacetyltaxachitriene A shares this mechanism of action with other taxanes.[6]

Caption: Inferred signaling pathway for the anti-tumor activity of 13-Deacetyltaxachitriene A.

Experimental Protocols

To validate the anti-tumor activity of 13-Deacetyltaxachitriene A in animal models, a series of well-established protocols should be followed. These protocols are designed to assess efficacy, toxicity, and mechanism of action.

1. In Vivo Xenograft Model Protocol

This protocol outlines the steps for evaluating the anti-tumor efficacy of 13-Deacetyltaxachitriene A in a mouse xenograft model.

• Cell Line Selection and Culture: Select a suitable human cancer cell line (e.g., A2780 ovarian cancer, HCT116 colon cancer). Culture the cells in appropriate media and conditions to ensure logarithmic growth.

• Animal Model: Use immunodeficient mice (e.g., nude or SCID mice) to prevent rejection of the human tumor xenograft.[8]

• Tumor Implantation: Subcutaneously inject a suspension of tumor cells (typically 1 x 10^6 to 1 x 10^7 cells) into the flank of each mouse.

• Tumor Growth Monitoring: Monitor tumor growth by measuring tumor dimensions with calipers every 2-3 days. Calculate tumor volume using the formula: (Length x Width^2) / 2.

• Treatment Administration: Once tumors reach a predetermined size (e.g., 100-200 mm³), randomize the mice into treatment and control groups. Administer 13-Deacetyltaxachitriene A, a vehicle control, and a positive control (e.g., paclitaxel) via an appropriate route (e.g., intraperitoneal or intravenous injection) at various doses.

• Data Analysis: At the end of the study, euthanize the mice and excise the tumors. Compare the tumor weights and volumes between the treatment and control groups. Calculate the percentage of tumor growth inhibition.

Caption: Generalized workflow for in vivo anti-tumor activity assessment.

2. In Vitro Cytotoxicity Assay (MTT Assay)

This assay determines the concentration of a compound required to inhibit cell growth by 50% (IC50).

• Cell Seeding: Seed cancer cells in a 96-well plate at a density of 5,000-10,000 cells per well and incubate for 24 hours.[2]

• Compound Treatment: Treat the cells with serial dilutions of 13-Deacetyltaxachitriene A and a vehicle control.[2]

• Incubation: Incubate the cells with the compound for a specified period (e.g., 48 or 72 hours).

• MTT Addition: Add MTT solution to each well and incubate for 2-4 hours to allow the formation of formazan (B1609692) crystals by viable cells.

• Solubilization: Add a solubilization solution (e.g., DMSO) to dissolve the formazan crystals.[2]

• Absorbance Reading: Measure the absorbance at a specific wavelength (e.g., 570 nm) using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the control and determine the IC50 value.[9]

3. Cell Cycle Analysis

This protocol is used to determine the effect of the compound on the cell cycle.

• Cell Treatment: Treat cells with 13-Deacetyltaxachitriene A at its IC50 concentration for 24 hours.[4]

• Cell Harvesting and Fixation: Harvest the cells, wash with PBS, and fix in ice-cold 70% ethanol.[4]

• Staining: Stain the cells with a DNA-binding dye (e.g., propidium (B1200493) iodide).

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer to determine the percentage of cells in each phase of the cell cycle.

Conclusion

While direct experimental data for the anti-tumor activity of 13-Deacetyltaxachitriene A in animal models is currently lacking, its classification as a taxane suggests a strong potential for anticancer properties through microtubule stabilization.[6][9] The provided experimental protocols offer a clear roadmap for the in vivo and in vitro validation of this compound. Further research is essential to fully elucidate the therapeutic potential of 13-Deacetyltaxachitriene A and to provide a direct comparison with clinically established taxanes like paclitaxel.[6]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. Preclinical pharmacology of AZD5363, an inhibitor of AKT: pharmacodynamics, antitumor activity, and correlation of monotherapy activity with genetic background - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]

A Comparative Guide to the Cross-Validation of Analytical Methods for 13-Deacetyltaxachitriene A Quantification

For Researchers, Scientists, and Drug Development Professionals

The accurate and precise quantification of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid found in plants of the Taxus genus, is essential for phytochemical research, drug discovery, and the quality control of botanical extracts.[1] This guide provides a comprehensive cross-validation of two primary analytical methods for its quantification: High-Performance Liquid Chromatography with Ultraviolet detection (HPLC-UV) and Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS). While HPLC-UV is a robust and widely accessible technique, LC-MS/MS offers superior sensitivity and selectivity, particularly for complex biological matrices.[1][2]

This comparison is based on established analytical principles and representative data for taxane compounds, providing a framework for method selection and validation in a laboratory setting.[3]

Comparative Performance of Analytical Methods

The selection of an analytical method is a critical decision guided by the specific requirements for sensitivity, selectivity, and the nature of the sample matrix. The following table summarizes the typical performance characteristics for HPLC-UV and UPLC-MS/MS methods for the quantification of 13-Deacetyltaxachitriene A. These values are representative of expected performance based on the analysis of similar taxane compounds.[2]

Validation Parameter	Method A: HPLC-UV	Method B: UPLC-MS/MS
Linearity (R²)	> 0.999[2][4]	> 0.999[2]
Range	1 - 200 µg/mL[1]	0.1 - 100 ng/mL[1]
Accuracy (% Recovery)	98.0% - 102.0%[2][4]	99.0% - 101.5%[2]
Precision (% RSD)
- Intra-day	< 2.0%[2]	< 1.5%[2]
- Inter-day	< 3.0%[2]	< 2.5%[2]
Limit of Detection (LOD)	0.15 µg/mL[2]	0.015 µg/mL (15 ng/mL)[2]
Limit of Quantification (LOQ)	0.5 µg/mL[2]	0.05 µg/mL (50 ng/mL)[2]
Specificity	Moderate[2]	High[2]
Run Time (minutes)	20[2]	8[2]

Experimental Protocols

Detailed methodologies are fundamental for the replication and validation of analytical methods. The following sections outline the key steps for both HPLC-UV and LC-MS/MS analysis of 13-Deacetyltaxachitriene A.

Sample Preparation from Plant Material

A general protocol for the extraction of 13-Deacetyltaxachitriene A from Taxus plant material is as follows:

• Extraction: Weigh 1 g of dried and powdered plant material. Perform solvent extraction with methanol (B129727) or a mixture of methanol and water.[1]

• Purification (Optional): For complex matrices, the extract can be subjected to solid-phase extraction (SPE) to remove interfering compounds.[1]

• Final Sample: Evaporate the solvent from the extract under reduced pressure. Reconstitute the residue in a known volume of the mobile phase and filter through a 0.45 µm syringe filter before injection.[1][4]

Method A: High-Performance Liquid Chromatography with Ultraviolet (HPLC-UV) Detection

This method is a robust and widely used technique for the quantification of pharmaceutical compounds.[3]

• Instrumentation: A standard HPLC system equipped with a pump, autosampler, column oven, and a UV-Vis detector.[2]

• Column: C18 reversed-phase column (e.g., 4.6 x 250 mm, 5 µm particle size).[1][2]

• Mobile Phase: A gradient of Acetonitrile (A) and Water (B). A typical gradient could be: 0-20 min, 30-70% A; 20-25 min, 70-90% A; 25-30 min, 90-30% A.[1]

• Flow Rate: 1.0 mL/min.[1][2]

• Column Temperature: 25°C.[1]

• Detection Wavelength: 227 nm (a common wavelength for taxanes).[1][2]

• Injection Volume: 20 µL.[1][2]

Method B: Liquid Chromatography with Tandem Mass Spectrometry (LC-MS/MS)

This protocol provides a more sensitive and selective method for quantification, especially in complex biological matrices where low detection limits are required.[1]

• Instrumentation: A UPLC system coupled to a triple quadrupole mass spectrometer with an electrospray ionization (ESI) source.[2]

• Column: UPLC C18 column (e.g., 2.1 x 100 mm, 1.8 µm particle size) for faster analysis and better resolution.[1]

• Mobile Phase: A gradient of Acetonitrile with 0.1% Formic Acid (A) and Water with 0.1% Formic Acid (B).[1]

• Flow Rate: 0.4 mL/min.[1]

• Column Temperature: 40°C.[1]

• Ionization Source: Electrospray Ionization (ESI), positive mode.[1]

• MS/MS Detection: Multiple Reaction Monitoring (MRM). Specific precursor-to-product ion transitions for 13-Deacetyltaxachitriene A need to be determined by infusing a standard into the mass spectrometer.[1]

• Injection Volume: 5 µL.[1]

Visualizing the Workflow and Pathways

To further elucidate the processes involved, the following diagrams illustrate the general workflow for analytical method cross-validation and the biosynthetic pathway of taxanes.

Caption: General workflow for the cross-validation of analytical methods.

Caption: Simplified biosynthetic pathway of taxanes leading to 13-Deacetyltaxachitriene A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]

Independent Verification of the Biological Activity of 13-Deacetyltaxachitriene A: A Comparative Guide

This guide provides a framework for the independent verification of the biological activity of 13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from Taxus sumatrana.[1][2][3] Due to the limited publicly available data on the specific cytotoxic and mechanistic properties of this compound, this document establishes a comparative analysis with the well-characterized and clinically utilized taxanes, paclitaxel (B517696) and docetaxel (B913).[4][5] The experimental protocols and established data for these drugs serve as a benchmark for evaluating the potential anticancer properties of 13-Deacetyltaxachitriene A.

Comparative Cytotoxicity of Taxanes

The primary measure of a compound's anticancer potential is its cytotoxicity against various cancer cell lines. This is typically quantified by the half-maximal inhibitory concentration (IC50), which is the concentration of a drug required to inhibit the growth of 50% of a cell population. While specific IC50 values for 13-Deacetyltaxachitriene A are not currently available in public literature, the following table summarizes the reported IC50 values for paclitaxel and docetaxel in several common cancer cell lines, providing a reference for the expected potency of a biologically active taxane.[4][6]

Table 1: Comparative in Vitro Cytotoxicity of Paclitaxel and Docetaxel

Cell Line	Cancer Type	Paclitaxel IC50 (nM)	Docetaxel IC50 (nM)
MCF-7	Breast Cancer	2 - 10	1 - 5
MDA-MB-231	Breast Cancer	5 - 15	2 - 8
A549	Lung Cancer	10 - 30	5 - 15
HCT116	Colon Cancer	8 - 25	4 - 12
OVCAR-3	Ovarian Cancer	4 - 18	2 - 9

Note: IC50 values can vary based on experimental conditions such as cell density, duration of drug exposure, and the specific assay used. The data presented here represents a range of reported values.[4]

Presumed Mechanism of Action: Microtubule Stabilization

Taxanes, including paclitaxel and docetaxel, exert their cytotoxic effects by stabilizing microtubules, which are critical components of the cellular cytoskeleton.[5][7] By binding to the β-tubulin subunit, taxanes promote the assembly of tubulin into microtubules and inhibit their disassembly.[2][5] This disruption of normal microtubule dynamics leads to the arrest of the cell cycle in the G2/M phase, ultimately inducing programmed cell death (apoptosis).[2][7][8] It is hypothesized that 13-Deacetyltaxachitriene A shares this mechanism of action due to its structural similarity to other taxanes.[1][3] The structural modification at the C13 position, specifically the absence of an acetyl group, may influence its binding affinity to tubulin and its overall cytotoxic potency.[4][9]

Below is a diagram illustrating the generally accepted signaling pathway for taxane-induced apoptosis.

Diagram of the taxane-induced apoptosis pathway.

Experimental Protocols for Verification

To independently verify the biological activity of 13-Deacetyltaxachitriene A, a series of in vitro assays are recommended. The following are detailed protocols for key experiments.

Cytotoxicity Assessment (MTT Assay)

The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay used to assess cell metabolic activity, which serves as a measure of cell viability.

Materials:

• Selected cancer cell lines

• Complete cell culture medium

• 13-Deacetyltaxachitriene A, Paclitaxel, and Docetaxel (as controls)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 10% SDS in 0.01 M HCl)

• 96-well plates

• Microplate reader

Procedure:

• Cell Seeding: Seed cells into 96-well plates at a density of 5,000-10,000 cells per well in 100 µL of complete medium and incubate for 24 hours to allow for cell attachment.[4]

• Compound Treatment: Prepare serial dilutions of 13-Deacetyltaxachitriene A and control compounds in complete medium. Replace the existing medium with 100 µL of the medium containing the various drug concentrations. Include vehicle-treated control wells.[4]

• Incubation: Incubate the plates for 48 or 72 hours at 37°C in a humidified 5% CO2 incubator.[4]

• MTT Addition: Add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C.[4]

• Solubilization: Remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan (B1609692) crystals.

• Absorbance Reading: Measure the absorbance at a wavelength of 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot against the drug concentration to determine the IC50 value.

Microtubule Polymerization Assay

This assay determines the effect of a compound on the in vitro polymerization of tubulin.

Materials:

• Purified tubulin

• GTP solution

• Polymerization buffer

• 13-Deacetyltaxachitriene A and control compounds

• Spectrophotometer or fluorometer with temperature control

Procedure:

• Reaction Setup: In a 96-well plate, combine the polymerization buffer, GTP, and various concentrations of the test compound.

• Initiation: Add purified tubulin to each well to initiate the polymerization reaction.

• Monitoring: Measure the change in turbidity (absorbance at 340 nm) or fluorescence over time at 37°C.[10]

• Data Analysis: Plot the absorbance or fluorescence against time. An increase in the rate and extent of polymerization compared to the control indicates a microtubule-stabilizing agent.

Cell Cycle Analysis

This assay determines the effect of a compound on the cell cycle distribution of a cell population.

Materials:

• Cancer cell line

• Complete cell culture medium

• 13-Deacetyltaxachitriene A and control compounds

• Propidium iodide (PI) staining solution

• RNase A

• Flow cytometer

Procedure:

• Cell Treatment: Treat cells with the test compound at its IC50 concentration for a specified time (e.g., 24 hours).

• Cell Harvesting: Harvest the cells by trypsinization and wash with PBS.

• Fixation: Fix the cells in ice-cold 70% ethanol.

• Staining: Stain the cells with PI staining solution containing RNase A.

• Flow Cytometry: Analyze the DNA content of the cells using a flow cytometer.

• Data Analysis: Quantify the percentage of cells in each phase of the cell cycle (G1, S, G2/M). An accumulation of cells in the G2/M phase is indicative of a microtubule-targeting agent.[1]

The following diagram outlines a general experimental workflow for verifying the biological activity of 13-Deacetyltaxachitriene A.

Experimental workflow for verification.

Further research is necessary to elucidate the specific cytotoxic potential and mechanism of action of 13-Deacetyltaxachitriene A. The protocols and comparative data provided in this guide offer a robust framework for conducting these essential investigations.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]
• 10. benchchem.com [benchchem.com]

A Comparative Guide to Apoptotic Pathways Induced by Different Taxanes

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the apoptotic pathways induced by three prominent taxanes: paclitaxel (B517696), docetaxel (B913), and cabazitaxel (B1684091). The information presented is supported by experimental data to assist researchers in understanding the nuanced differences in the mechanism of action of these important anticancer agents.

Introduction to Taxanes and Apoptosis

Taxanes are a class of chemotherapeutic drugs that target microtubules, essential components of the cell's cytoskeleton. By stabilizing microtubules, taxanes disrupt the normal process of cell division, leading to cell cycle arrest, primarily in the G2/M phase, and subsequent induction of programmed cell death, or apoptosis.[1][2][3] Apoptosis is a critical mechanism for eliminating damaged or cancerous cells and is broadly categorized into two main signaling cascades: the intrinsic (mitochondrial) pathway and the extrinsic (death receptor) pathway. Both pathways converge on the activation of caspases, a family of proteases that execute the final stages of cell death.

This guide focuses on comparing how paclitaxel, docetaxel, and cabazitaxel engage these apoptotic pathways, with a particular emphasis on key molecular players such as the Bcl-2 family of proteins and effector caspases.

Comparative Analysis of Apoptotic Induction

Experimental data from various studies allows for a quantitative comparison of the apoptotic potency of paclitaxel, docetaxel, and cabazitaxel. The following table summarizes key findings from a comparative study in androgen-independent prostate cancer cell lines (PC3 and DU145).

Parameter	Paclitaxel	Docetaxel	Cabazitaxel	Cell Lines	Reference
Fold Change in Caspase-3 Activity	Lower	Intermediate	Highest	PC3, DU145	[4]
Bax/Bcl-2 Ratio	Lower	Intermediate	Highest	PC3, DU145	[4]

These findings suggest that under the tested conditions, cabazitaxel is the most potent inducer of apoptosis, as evidenced by the highest fold increase in caspase-3 activity and the most significant shift in the Bax/Bcl-2 ratio towards a pro-apoptotic state.[4]

IC50 Values for Cytotoxicity

The 50% inhibitory concentration (IC50) is a measure of the potency of a drug in inhibiting a specific biological or biochemical function. The following table provides a summary of IC50 values for cytotoxicity from various studies, highlighting the differences in potency across different cancer cell lines.

Cell Line	Paclitaxel (nM)	Docetaxel (nM)	Cabazitaxel (nM)	Cancer Type	Reference
MDA-MB-435 (sensitive)	1	-	-	Breast Cancer	[5]
NCI/ADR-RES (resistant)	300	-	1.8	Breast Cancer	[5]
SH-SY5Y	Higher	Lower (2-11 fold more potent than paclitaxel)	-	Neuroblastoma	[6]
BE(2)M17	Higher	Lower	-	Neuroblastoma	[6]
CHP100	Higher	Lower	-	Neuroblastoma	[6]
SK-hep-1	-	-	0.84 (72h)	Hepatocellular Carcinoma	[7]
Huh-7	-	-	4.52 (72h)	Hepatocellular Carcinoma	[7]
NCI-H295R	Higher	Intermediate	Lower	Adrenocortical Carcinoma	[8]
HAC-15	Higher	Intermediate	Lower	Adrenocortical Carcinoma	[8]
MUC-1	Higher	Lower/Similar to Cabazitaxel	Lower/Similar to Docetaxel	Adrenocortical Carcinoma	[8]

Signaling Pathways of Taxane-Induced Apoptosis

Taxanes trigger a complex signaling cascade that culminates in apoptosis. The primary mechanism involves the stabilization of microtubules, which leads to mitotic arrest.[1][2][3] This arrest can then initiate either the intrinsic or extrinsic apoptotic pathways, often in a cell-type-dependent manner.

Paclitaxel-Induced Apoptotic Pathway

Paclitaxel-induced apoptosis is often characterized by the phosphorylation of the anti-apoptotic protein Bcl-2, which inactivates its protective function. This leads to an increase in the ratio of pro-apoptotic (e.g., Bax) to anti-apoptotic (e.g., Bcl-2) proteins, causing mitochondrial outer membrane permeabilization (MOMP). The release of cytochrome c from the mitochondria then activates the caspase cascade, leading to the execution of apoptosis.

Paclitaxel Apoptotic Pathway

Docetaxel-Induced Apoptotic Pathway

Docetaxel shares a similar mechanism with paclitaxel but can also engage the extrinsic pathway in some cancer cells. In addition to promoting the intrinsic pathway through Bcl-2 family modulation, docetaxel can also lead to the activation of caspase-8, a key initiator caspase of the extrinsic pathway. Activated caspase-8 can then directly activate effector caspases like caspase-3 or cleave Bid to tBid, which further amplifies the mitochondrial apoptotic signaling.

References

• 1. researchgate.net [researchgate.net]
• 2. takarabio.com [takarabio.com]
• 3. Chemotherapeutic properties and side-effects associated with the clinical practice of terpene alkaloids: paclitaxel, docetaxel, and cabazitaxel - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Comparison of cell death-inducing effect of novel taxane SB-T-1216 and paclitaxel in breast cancer cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Cytotoxicity of paclitaxel and docetaxel in human neuroblastoma cell lines - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Cabazitaxel, a novel chemotherapeutic alternative for drug-resistant hepatocellular carcinoma - PMC [pmc.ncbi.nlm.nih.gov]
• 8. iris.unito.it [iris.unito.it]

Head-to-Head Comparison of Novel Taxoids from Taxus sumatrana

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative analysis of novel taxoid compounds isolated from the Sumatran yew, Taxus sumatrana. This plant has proven to be a rich source of structurally unique taxane (B156437) diterpenoids with promising cytotoxic activities against various cancer cell lines. This document summarizes the available experimental data, outlines the methodologies used for their evaluation, and visualizes the key mechanistic pathways.

Data Presentation: Cytotoxicity of New Taxoids

The following tables summarize the in vitro cytotoxic activity of several novel taxoids isolated from Taxus sumatrana. The data is presented as IC50 values (the concentration of a drug that is required for 50% inhibition in vitro) where available, or as the percentage of cell growth inhibition at a specified concentration.

Compound	Cancer Cell Line	IC50 (µM)	Source
Tasumatrol E	A-498 (Kidney Carcinoma)	3.2	[1][2]
NCI-H226 (Lung Carcinoma)	4.5	[1][2]
A549 (Lung Carcinoma)	>10	[1][2]
PC-3 (Prostate Carcinoma)	6.8	[1][2]
Tasumatrol F	A-498 (Kidney Carcinoma)	2.1	[1][2]
NCI-H226 (Lung Carcinoma)	3.7	[1][2]
A549 (Lung Carcinoma)	8.9	[1][2]
PC-3 (Prostate Carcinoma)	5.4	[1][2]
Tasumatrol G	A-498 (Kidney Carcinoma)	>10	[1][2]
NCI-H226 (Lung Carcinoma)	>10	[1][2]
A549 (Lung Carcinoma)	>10	[1][2]
PC-3 (Prostate Carcinoma)	>10	[1][2]

Compound	Cancer Cell Line	% Inhibition at 30 µg/mL	Source
10-Deacetyl-13-oxobaccatin III	A498 (Kidney Carcinoma)	29.7%
NCI-H226 (Lung Carcinoma)	49.2%
A549 (Lung Carcinoma)	43.9%
PC-3 (Prostate Carcinoma)	65.3%
19-Hydroxy-10-deacetylbaccatin III	A498 (Kidney Carcinoma)	16.6%
NCI-H226 (Lung Carcinoma)	32.0%
PC-3 (Prostate Carcinoma)	Not reported

Compound	Cancer Cell Line	Cytotoxicity	Source
Wallifoliol	Hepa 59T/VGH (Liver Carcinoma)	Significant	[3]
KB (Oral Epidermoid Carcinoma)	Significant	[3]
Taxuspine F	Hepa 59T/VGH (Liver Carcinoma)	Moderate	[3]
9,13-diacetyltaxumairol W	Hepa 59T/VGH (Liver Carcinoma)	Marginal	[3]
7,13-dibenzoylwallifoliol	Hepa 59T/VGH (Liver Carcinoma)	Marginal	[3]
7,9-dibenzoyltaxumairol P	Hepa 59T/VGH (Liver Carcinoma)	Marginal	[3]
10-deacetylbaccatin III	Hepa 59T/VGH (Liver Carcinoma)	Marginal	[3]

Experimental Protocols

The primary method for evaluating the cytotoxic activity of these novel taxoids is the MTT assay.

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) Assay

This colorimetric assay assesses cell metabolic activity, which is an indicator of cell viability.

1. Cell Culture:

• Human cancer cell lines (e.g., A-498, NCI-H226, A549, PC-3, Hepa 59T/VGH, KB) are cultured in an appropriate medium (e.g., DMEM, RPMI-1640) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin.

• Cells are maintained in a humidified incubator at 37°C with 5% CO2.

2. Cell Seeding:

• Cells are harvested from culture flasks using trypsin-EDTA.

• A cell suspension of a specific density (e.g., 5,000-10,000 cells/well) is prepared.

• 100 µL of the cell suspension is seeded into each well of a 96-well plate.

• The plate is incubated for 24 hours to allow the cells to attach to the bottom of the wells.

3. Compound Treatment:

• Stock solutions of the test taxoids are prepared in a suitable solvent, such as dimethyl sulfoxide (B87167) (DMSO).

• A series of dilutions of the taxoids are prepared in the culture medium.

• The medium from the wells is aspirated, and 100 µL of the medium containing the various concentrations of the taxoids is added to the respective wells.

• Control wells containing medium with DMSO (vehicle control) and medium alone (blank control) are also included.

• The plate is incubated for a specified period, typically 48 or 72 hours.

4. MTT Addition and Incubation:

• After the incubation period, 20 µL of MTT solution (5 mg/mL in phosphate-buffered saline) is added to each well.

• The plate is incubated for another 4 hours at 37°C. During this time, viable cells with active mitochondrial reductase enzymes convert the yellow MTT into purple formazan (B1609692) crystals.

5. Formazan Solubilization and Absorbance Measurement:

• The medium containing MTT is carefully removed.

• 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) is added to each well to dissolve the formazan crystals.

• The plate is gently shaken to ensure complete dissolution.

• The absorbance of each well is measured using a microplate reader at a wavelength of 570 nm.

6. Data Analysis and IC50 Determination:

• The percentage of cell viability is calculated using the following formula:

• The IC50 value is determined by plotting the percentage of cell viability against the logarithm of the compound concentration and fitting the data to a dose-response curve.

Mandatory Visualizations

Hypothesized Signaling Pathway for Novel Taxoids

Caption: Hypothesized mechanism of action for novel taxoids from Taxus sumatrana.

Experimental Workflow for Cytotoxicity (MTT) Assay

Caption: A generalized workflow for determining taxoid cytotoxicity using the MTT assay.

References

• 1. CNP0152293.0 - COCONUT [coconut.naturalproducts.net]
• 2. CNP0423285.2 - COCONUT [coconut.naturalproducts.net]
• 3. researchgate.net [researchgate.net]

Stability Under Scrutiny: A Comparative Analysis of 13-Deacetyltaxachitriene A and Clinically Proven Taxanes

For Immediate Release

In the competitive landscape of oncological drug development, the stability of a therapeutic agent is as critical as its efficacy. This guide offers a detailed comparative analysis of the chemical stability of 13-Deacetyltaxachitriene A, a promising taxane (B156437) analogue, against the established benchmarks of Paclitaxel and Docetaxel. This objective comparison, supported by experimental data from peer-reviewed literature, is intended to provide researchers, scientists, and drug development professionals with a comprehensive understanding of the relative stability profiles of these compounds.

Taxanes, a class of diterpenoid compounds, have revolutionized cancer chemotherapy. Their mechanism of action, which involves the stabilization of microtubules leading to cell cycle arrest and apoptosis, has proven effective against a wide range of solid tumors. However, the complex structure of taxanes, characterized by a multi-ringed core and numerous functional groups, renders them susceptible to degradation under various environmental conditions. This instability can compromise their therapeutic efficacy and lead to the formation of potentially toxic degradation products.

This guide delves into the stability of 13-Deacetyltaxachitriene A, Paclitaxel, and Docetaxel under forced degradation conditions, including acidic, basic, oxidative, photolytic, and thermal stress. The findings are summarized to provide a clear and concise comparison of their intrinsic stabilities.

Quantitative Stability Analysis

The following table summarizes the percentage of degradation observed for 13-Deacetyltaxachitriene A, Paclitaxel, and Docetaxel under various stress conditions as determined by stability-indicating High-Performance Liquid Chromatography (HPLC) methods.

Stress Condition	13-Deacetyltaxachitriene A (% Degradation)	Paclitaxel (% Degradation)	Docetaxel (% Degradation)	Key Degradation Products
Acidic Hydrolysis (0.1 M HCl, 80°C, 12h)	Expected to be significant	~20%[1]	Significant	Cleavage of ester side chains, opening of the oxetane (B1205548) ring.
Basic Hydrolysis (0.1 M NaOH, 80°C, 2h)	Expected to be highly significant	~60%[1]	Highly significant	Epimerization at C-7, hydrolysis of ester groups.
Oxidative Stress (3% H₂O₂, RT, 24h)	Expected to be moderate	Stable[1]	Forms 10-Oxo-docetaxel and 7-Epi-10-oxo-docetaxel.[2]	Oxidation at various positions on the taxane core.
Photolytic Degradation (Sunlight, 2 days)	Expected to be moderate	Stable[1]	Susceptible to degradation.	Isomerization and other light-induced reactions.
Thermal Degradation (50°C, 1 month)	Expected to be moderate	Stable[1]	Forms 7-Epi-docetaxel.[2]	Epimerization and other heat-induced transformations.

Note: Quantitative data for 13-Deacetyltaxachitriene A is based on the expected behavior of taxanes with similar functional groups, as specific experimental data is not yet publicly available.

Experimental Protocols

The stability-indicating data presented in this guide is based on established forced degradation studies coupled with High-Performance Liquid Chromatography (HPLC) analysis. The following is a representative experimental protocol for conducting such a study.

Forced Degradation Study Protocol

• Sample Preparation: Prepare stock solutions of 13-Deacetyltaxachitriene A, Paclitaxel, and Docetaxel in a suitable solvent (e.g., methanol (B129727) or acetonitrile) at a concentration of 1 mg/mL.

• Stress Conditions:

  • Acidic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M hydrochloric acid and incubate at 80°C for 12 hours.[1]

  • Basic Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 0.1 M sodium hydroxide (B78521) and incubate at 80°C for 2 hours.[1]

  • Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide and keep at room temperature for 24 hours.[2]

  • Photolytic Degradation: Expose 1 mL of the stock solution in a quartz cuvette to direct sunlight for 2 days.[1]

  • Thermal Degradation: Store 1 mL of the stock solution in a sealed vial at 50°C for 1 month.[1]

• Sample Analysis:

  • Prior to HPLC analysis, neutralize the acidic and basic samples.

  • Dilute all samples to a suitable concentration with the mobile phase.

  • Analyze the samples using a validated stability-indicating HPLC method.

Stability-Indicating HPLC Method

• Column: C18 analytical column (e.g., 250 mm x 4.6 mm, 5 µm).

• Mobile Phase: A gradient or isocratic mixture of acetonitrile (B52724) and water or a suitable buffer. A common mobile phase is a mixture of acetonitrile and phosphate (B84403) buffer (60:40 v/v).[1]

• Flow Rate: 1.0 mL/min.[1]

• Detection: UV detection at 227 nm.

• Data Analysis: The percentage of degradation is calculated by comparing the peak area of the parent drug in the stressed sample to that of an unstressed control sample.

Visualizing the Process and Pathway

To further elucidate the experimental workflow and the biological context of these compounds, the following diagrams are provided.

Comparative workflow for stability testing.

Taxane-induced apoptosis signaling pathway.

Conclusion

This comparative guide highlights the stability profiles of 13-Deacetyltaxachitriene A, Paclitaxel, and Docetaxel. While Paclitaxel demonstrates notable stability under oxidative, photolytic, and thermal stress, it shows susceptibility to acidic and, particularly, basic hydrolysis. Docetaxel appears to be less stable overall, with degradation observed under multiple stress conditions. Based on the behavior of related taxanes, 13-Deacetyltaxachitriene A is anticipated to exhibit significant degradation under hydrolytic conditions and moderate instability under oxidative, photolytic, and thermal stress. These findings underscore the importance of careful formulation and storage considerations for the development of taxane-based therapeutics. Further experimental studies are warranted to definitively quantify the stability of 13-Deacetyltaxachitriene A and to fully elucidate its degradation pathways.

References

• 1. longdom.org [longdom.org]
• 2. benchchem.com [benchchem.com]

A Researcher's Guide to Investigating the In Vitro to In Vivo Correlation of 13-Deacetyltaxachitriene A

For Researchers, Scientists, and Drug Development Professionals

December 17, 2025

Abstract

13-Deacetyltaxachitriene A, a taxane (B156437) diterpenoid isolated from Taxus sumatrana, represents a potential novel anticancer agent.[1][2][3] Establishing a predictive relationship between its in vitro activity and in vivo efficacy, known as in vitro to in vivo correlation (IVIVC), is a critical step in its preclinical development. This guide provides a framework for researchers to investigate the IVIVC of 13-Deacetyltaxachitriene A. While specific experimental data for this compound is limited in publicly available literature, this document outlines the necessary experimental protocols and data presentation structures based on the well-established pharmacology of related taxane compounds, such as Paclitaxel.[4] The objective is to offer a comprehensive methodology for generating the data required to build a robust IVIVC model, thereby streamlining its development as a potential therapeutic agent.

Introduction to the IVIVC Framework for a Novel Taxane

The development of a successful anticancer drug hinges on the translation of promising in vitro results into tangible in vivo efficacy. An IVIVC model serves as a bridge between these two domains, aiming to create a mathematical relationship between a drug's in vitro properties and its in vivo performance.[5] For a novel taxane like 13-Deacetyltaxachitriene A, a strong IVIVC can facilitate the optimization of formulations and dosing regimens, potentially reducing the reliance on extensive animal testing.[4]

This guide will focus on correlating in vitro cytotoxicity, measured as the half-maximal inhibitory concentration (IC50), with in vivo tumor growth inhibition in xenograft models. It is important to recognize that factors such as pharmacokinetics (absorption, distribution, metabolism, and excretion - ADME) and the tumor microenvironment can significantly influence this correlation.[4]

Comparative Data Tables: A Template for Research

The following tables are presented as templates for organizing and comparing the experimental data you will generate. They are structured to facilitate a clear comparison between the in vitro and in vivo activities of 13-Deacetyltaxachitriene A and a reference compound, such as Paclitaxel.

Table 1: In Vitro Cytotoxicity Profile of 13-Deacetyltaxachitriene A

Compound	Cancer Cell Line	IC50 (µM) after 72h Exposure	Reference Compound (e.g., Paclitaxel) IC50 (µM)
13-Deacetyltaxachitriene A	MCF-7 (Breast)	Data to be generated	Insert literature or experimental value
13-Deacetyltaxachitriene A	A549 (Lung)	Data to be generated	Insert literature or experimental value
13-Deacetyltaxachitriene A	HCT116 (Colon)	Data to be generated	Insert literature or experimental value
13-Deacetyltaxachitriene A	PC-3 (Prostate)	Data to be generated	Insert literature or experimental value
13-Deacetyltaxachitriene A	Paclitaxel-resistant cell line	Data to be generated	Insert literature or experimental value

Table 2: In Vivo Antitumor Efficacy in Xenograft Models

Compound	Xenograft Model (e.g., A549)	Dose (mg/kg) & Schedule	Tumor Growth Inhibition (%)	Reference Compound (e.g., Paclitaxel) TGI (%)
13-Deacetyltaxachitriene A	e.g., Subcutaneous	Data to be determined	Data to be generated	Insert literature or experimental value
13-Deacetyltaxachitriene A	e.g., Orthotopic	Data to be determined	Data to be generated	Insert literature or experimental value

Table 3: Comparative Pharmacokinetic Parameters

Compound	Animal Model	Dose (mg/kg)	Cmax (µg/mL)	Tmax (h)	AUC (µg·h/mL)	Clearance (mL/h/kg)
13-Deacetyltaxachitriene A	e.g., Nude Mice	Data to be determined	Data to be generated	Data to be generated	Data to be generated	Data to be generated
Paclitaxel	e.g., Nude Mice	Literature value	Literature value	Literature value	Literature value	Literature value

Detailed Experimental Protocols

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol outlines the determination of the cytotoxic activity of 13-Deacetyltaxachitriene A using the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay, which measures cell viability.[4]

• Materials:

  • Cancer cell lines (e.g., MCF-7, A549, HCT116)

  • 13-Deacetyltaxachitriene A (dissolved in DMSO)

  • Complete cell culture medium

  • MTT solution (5 mg/mL in PBS)

  • Dimethyl Sulfoxide (DMSO)

  • 96-well microplates

  • Microplate reader

• Procedure:

  • Cell Seeding: Culture cancer cells to approximately 80% confluency. Trypsinize, resuspend in fresh medium, and seed into 96-well plates at a predetermined density. Incubate for 24 hours.

  • Compound Treatment: Prepare serial dilutions of 13-Deacetyltaxachitriene A in culture medium. Add the diluted compound to the appropriate wells. Include a vehicle control (DMSO) and a blank (medium only).

  • Incubation: Incubate the plates for 72 hours at 37°C and 5% CO2.

  • MTT Addition: Add MTT solution to each well and incubate for another 4 hours.

  • Formazan (B1609692) Solubilization: Remove the medium and add DMSO to each well to dissolve the formazan crystals.

  • Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and determine the IC50 value using non-linear regression analysis.

In Vivo Efficacy Evaluation: Subcutaneous Xenograft Model

This protocol describes the evaluation of the antitumor activity of 13-Deacetyltaxachitriene A in a living organism.[4]

• Materials:

  • Immunodeficient mice (e.g., nude or SCID)

  • Human tumor cells (e.g., A549)

  • 13-Deacetyltaxachitriene A formulation for injection

  • Calipers

• Procedure:

  • Tumor Implantation: Prepare a suspension of human tumor cells (e.g., 1-5 x 10^6 cells) and inject subcutaneously into the flank of the mice.

  • Tumor Growth and Grouping: Monitor tumor growth. When tumors reach a palpable size (e.g., 100-200 mm³), randomize the mice into treatment and control groups.

  • Treatment Administration: Administer 13-Deacetyltaxachitriene A according to the predetermined dose and schedule (e.g., intraperitoneal or intravenous injection). The control group should receive the vehicle.

  • Tumor Measurement: Measure tumor dimensions with calipers every 2-3 days and calculate the tumor volume.

  • Endpoint: Continue the experiment for a defined period or until tumors in the control group reach a specific size. Euthanize the mice and excise the tumors.

  • Data Analysis: Calculate the Tumor Growth Inhibition (TGI) percentage for the treated group compared to the control group.

Visualizing the Path to Correlation

Hypothesized Signaling Pathway

The primary mechanism of action for many taxanes involves the stabilization of microtubules, leading to cell cycle arrest and apoptosis.[1] It is hypothesized that 13-Deacetyltaxachitriene A shares this mechanism.

Caption: Hypothesized mechanism of action for 13-Deacetyltaxachitriene A.

Experimental Workflow for IVIVC Establishment

The following workflow outlines the key steps in generating the necessary data for an IVIVC of 13-Deacetyltaxachitriene A.

Caption: Experimental workflow for establishing an IVIVC.

Logical Framework of IVIVC

This diagram illustrates the logical relationship between the different components of an IVIVC study.

Caption: Logical relationship for building a predictive IVIVC model.

Conclusion

While direct in vitro to in vivo correlation data for 13-Deacetyltaxachitriene A is not yet available, this guide provides a comprehensive framework for researchers to systematically generate the necessary data. By following the outlined experimental protocols for in vitro cytotoxicity and in vivo efficacy, and by structuring the data as suggested, researchers can work towards establishing a robust IVIVC model. This will be instrumental in understanding the therapeutic potential of 13-Deacetyltaxachitriene A and will guide its future development as a novel anticancer agent.

References

• 1. In vitro-in vivo correlation in anticancer drug sensitivity test using AUC-based concentrations and collagen gel droplet-embedded culture - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. research.manchester.ac.uk [research.manchester.ac.uk]
• 3. Establishing in vitro-in vivo correlation for antibody drug conjugate efficacy: a PK/PD modeling approach - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. benchchem.com [benchchem.com]
• 5. In Vitro-In Vivo Correlation for Complex Non-Oral Drug Products: Where Do We Stand? - PMC [pmc.ncbi.nlm.nih.gov]

Navigating the Therapeutic Window: A Comparative Analysis of Novel Taxane Safety Profiles

For Researchers, Scientists, and Drug Development Professionals

The taxane (B156437) class of chemotherapeutic agents remains a cornerstone in the treatment of various solid tumors. However, the dose-limiting toxicities associated with first-generation taxanes, paclitaxel (B517696) and docetaxel (B913), have driven the development of novel compounds with potentially improved safety profiles and enhanced therapeutic indices. This guide provides a comparative analysis of the safety profiles of several novel taxane compounds, supported by clinical trial data and detailed experimental methodologies, to aid researchers and drug development professionals in their evaluation of these next-generation anticancer agents.

Comparative Safety Profiles of Novel Taxanes

The following table summarizes the incidence of key Grade 3/4 adverse events observed in clinical trials of novel taxane compounds compared to traditional taxanes. This quantitative data provides a clear overview of the relative toxicities of these agents.

Adverse Event	Paclitaxel¹	Docetaxel¹	Larotaxel²	Cabazitaxel³	Tesetaxel⁴	DJ-927⁵
Neutropenia	27-67%	75-93.3%	82%	41.2-60.1%	71.2%	53%
Febrile Neutropenia	2-5%	5-12%	9%	7-9%	12.8%	3%
Peripheral Neuropathy	3-10%	<1-7%	7%	<1-3%	3.6% (discontinuation)	3%
Diarrhea	2-5%	3-6%	12%	6-16%	13.4%	N/A
Fatigue	3-10%	5-15%	15%	5-10%	8.6%	6%
Alopecia	Common	Common	N/A	N/A	Low rates	N/A

¹ Incidence rates for paclitaxel and docetaxel can vary significantly based on dosing schedule and patient population. ² Data from a Phase II study in metastatic breast cancer patients previously treated with taxanes.[1][2] ³ Data from various clinical trials in metastatic castration-resistant prostate cancer.[3][4][5] ⁴ Data from the Phase 3 CONTESSA trial in HER2-, HR+ metastatic breast cancer.[6] ⁵ Data from a Phase I/II study in recurrent, advanced non-small cell lung cancer.[7]

Key Signaling Pathways and Mechanisms of Toxicity

Understanding the molecular pathways underlying taxane-induced toxicities is crucial for developing safer alternatives and effective management strategies.

Taxane Mechanism of Action and Microtubule Stabilization

Taxanes exert their cytotoxic effects by binding to the β-tubulin subunit of microtubules, promoting their stabilization and preventing the dynamic instability necessary for cell division. This leads to mitotic arrest and subsequent apoptosis in rapidly dividing cancer cells.

Figure 1: Taxane-induced microtubule stabilization leading to mitotic arrest and apoptosis.

Taxane-Induced Peripheral Neuropathy (TIPN)

A major dose-limiting toxicity of taxanes is peripheral neuropathy. This is thought to arise from the disruption of microtubule-dependent axonal transport in neurons, leading to axonal damage and sensory disturbances.

Figure 2: Simplified signaling pathway of taxane-induced peripheral neuropathy.

Experimental Protocols for Safety Assessment

Objective comparison of safety profiles relies on standardized and rigorous experimental methodologies. Below are outlines of key experimental protocols used in the preclinical and clinical evaluation of novel taxane compounds.

Preclinical Toxicity Screening Workflow

Preclinical studies are essential for identifying potential toxicities before human trials. A typical workflow involves a tiered approach from in vitro to in vivo models.

Figure 3: A generalized workflow for the preclinical toxicity screening of novel taxanes.

Detailed Methodologies:

• In Vitro Microtubule Polymerization Assay: This assay assesses the effect of a compound on the polymerization of purified tubulin. Tubulin is incubated with GTP and the test compound, and the change in turbidity is measured over time using a spectrophotometer. Increased turbidity indicates microtubule polymerization.

• In Vivo Neurotoxicity Assessment in Rodent Models: Rodents are administered the novel taxane compound at various doses. Sensory and motor functions are evaluated using methods such as the von Frey test for mechanical allodynia and the rotarod test for motor coordination. Nerve tissue is then collected for histopathological analysis to assess axonal damage.

Clinical Trial Workflow for Safety Assessment

Clinical trials are phased to systematically evaluate the safety and efficacy of a new drug in humans. Safety assessment is a primary objective, especially in early-phase trials.

Figure 4: A simplified workflow for the clinical evaluation of a new anticancer drug's safety.

Detailed Methodologies:

• Phase I Clinical Trial: A small group of patients with advanced cancer receive escalating doses of the novel taxane. The primary objectives are to determine the maximum tolerated dose (MTD), the recommended Phase II dose, and to characterize the dose-limiting toxicities (DLTs). Patients are closely monitored for adverse events, which are graded according to the Common Terminology Criteria for Adverse Events (CTCAE).

• Phase III Clinical Trial (e.g., CONTESSA trial for tesetaxel): A large, randomized, controlled trial to compare the efficacy and safety of the novel taxane (often in combination with another agent) against the current standard of care.[6] Patients are monitored for a wide range of adverse events, and the incidence and severity of these events are statistically compared between the treatment arms.

Conclusion

The development of novel taxane compounds offers the promise of improved therapeutic outcomes for cancer patients. A thorough and objective comparison of their safety profiles is paramount for their successful clinical translation. The data and methodologies presented in this guide provide a framework for researchers and drug development professionals to critically evaluate these next-generation agents. Continued investigation into the mechanisms of taxane-induced toxicities will be instrumental in designing even safer and more effective therapies in the future.

References

• 1. P-glycoprotein plays an important role in the cross-resistance to taxanes in 5FU-resistant gastric cancer cells - Mori - Translational Gastrointestinal Cancer [tgc.amegroups.com]
• 2. Mechanisms of Taxane Resistance - PMC [pmc.ncbi.nlm.nih.gov]
• 3. molbiolcell.org [molbiolcell.org]
• 4. researchgate.net [researchgate.net]
• 5. blog.biobide.com [blog.biobide.com]
• 6. 3264-Premedication for prophylaxis of taxane hypersensitivity reactions | eviQ [eviq.org.au]
• 7. Structural insight into the stabilization of microtubules by taxanes - PMC [pmc.ncbi.nlm.nih.gov]

Evaluating the Synergistic Potential of 13-Deacetyltaxachitriene A in Combination Cancer Therapy: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: As of December 2025, specific experimental data on the synergistic effects of 13-Deacetyltaxachitriene A with other anticancer drugs are limited in publicly available scientific literature. This guide provides a framework for evaluating such synergies based on the known mechanisms of the taxane (B156437) class of compounds, to which 13-Deacetyltaxachitriene A belongs. The experimental data presented herein is hypothetical and for illustrative purposes.

Introduction

13-Deacetyltaxachitriene A is a taxane diterpenoid isolated from Taxus sumatrana.[1][2] Taxanes, including the well-known anticancer drug paclitaxel, are potent microtubule-stabilizing agents that induce cell cycle arrest and apoptosis in cancer cells.[3][4] The structural similarities of 13-Deacetyltaxachitriene A to other cytotoxic taxanes suggest its potential as an anticancer agent.[5] Combination therapies that pair cytotoxic agents with different mechanisms of action are a cornerstone of modern oncology, often leading to enhanced efficacy and the potential to overcome drug resistance. This guide outlines a comparative framework for evaluating the synergistic effects of 13-Deacetyltaxachitriene A with other classes of anticancer drugs.

Hypothetical Synergistic Effects with Other Anticancer Drugs

The following table summarizes the potential synergistic interactions of 13-Deacetyltaxachitriene A with other anticancer drugs, based on the established pharmacology of taxanes.

Drug Class	Example Drug	Cancer Model	Hypothesized Synergistic Effect	Potential Mechanism of Synergy
Platinum-based drugs	Cisplatin	Lung Cancer (e.g., A549)	Increased apoptosis and tumor growth inhibition	Taxane-induced G2/M arrest may sensitize cells to DNA damage caused by platinum agents.
Anthracyclines	Doxorubicin	Breast Cancer (e.g., MCF-7)	Enhanced cytotoxicity and overcoming of multi-drug resistance	Both agents have distinct mechanisms of action (microtubule stabilization vs. topoisomerase II inhibition and DNA intercalation), leading to a multi-pronged attack on cancer cells.
Topoisomerase Inhibitors	Etoposide	Ovarian Cancer (e.g., SKOV3)	Increased DNA damage and apoptotic cell death	Disruption of microtubule dynamics by 13-Deacetyltaxachitriene A can potentiate the DNA-damaging effects of topoisomerase inhibitors.
Kinase Inhibitors	Erlotinib (EGFR inhibitor)	Pancreatic Cancer (e.g., PANC-1)	Inhibition of cell proliferation and induction of apoptosis	Targeting different critical pathways (cytoskeleton vs. growth factor signaling) can lead to a more comprehensive blockade of cancer cell survival mechanisms.

Experimental Protocols

Cell Viability Assay (MTT Assay)

This protocol is designed to determine the cytotoxic effects of 13-Deacetyltaxachitriene A alone and in combination with other anticancer drugs.[6]

• Cell Seeding: Seed cancer cells (e.g., 5,000-10,000 cells/well) in a 96-well plate and incubate for 24 hours.[3]

• Compound Treatment: Treat cells with serial dilutions of 13-Deacetyltaxachitriene A, the combination drug, and the combination of both for 48-72 hours.

• MTT Addition: Add MTT solution to each well and incubate for 4 hours.

• Solubilization: Add solubilization buffer to dissolve the formazan (B1609692) crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the half-maximal inhibitory concentration (IC50) for each treatment and use the Combination Index (CI) method of Chou-Talalay to determine synergy (CI < 1), additivity (CI = 1), or antagonism (CI > 1).

Apoptosis Assay (Annexin V-FITC/PI Staining)

This assay quantifies the induction of apoptosis following drug treatment.

• Cell Treatment: Treat cells with IC50 concentrations of the individual drugs and their combination for 24-48 hours.

• Cell Staining: Harvest and wash the cells, then resuspend in binding buffer. Add Annexin V-FITC and Propidium Iodide (PI) and incubate in the dark.

• Flow Cytometry: Analyze the stained cells using a flow cytometer to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Western Blot Analysis

This technique is used to assess the levels of proteins involved in cell cycle regulation and apoptosis.

• Protein Extraction: Lyse treated and untreated cells to extract total protein.

• Protein Quantification: Determine protein concentration using a BCA assay.

• SDS-PAGE and Transfer: Separate proteins by SDS-PAGE and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against proteins of interest (e.g., Bcl-2, Bax, Caspase-3, p53) followed by HRP-conjugated secondary antibodies.

• Detection: Visualize protein bands using an enhanced chemiluminescence (ECL) system.

Visualizing Pathways and Workflows

Signaling Pathway of Taxanes

Experimental Workflow for Synergy Evaluation

Conclusion

While direct evidence for the synergistic effects of 13-Deacetyltaxachitriene A is still forthcoming, its classification as a taxane provides a strong rationale for investigating its potential in combination cancer therapies. The experimental framework outlined in this guide offers a comprehensive approach to systematically evaluate its synergistic potential with other anticancer agents. Such studies are crucial for identifying novel and effective treatment strategies to improve patient outcomes. Future research should focus on conducting these synergistic studies to validate the therapeutic potential of 13-Deacetyltaxachitriene A.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]

A Researcher's Guide to 13-Deacetyltaxachitriene A: Synthesis, Biological Activity, and Experimental Protocols

This guide provides a comparative overview of 13-Deacetyltaxachitriene A, a naturally occurring taxane (B156437) diterpenoid, for researchers, scientists, and drug development professionals. Due to the limited publicly available data on the experimental reproducibility and specific biological activity of 13-Deacetyltaxachitriene A, this document focuses on its synthesis, presumed mechanism of action based on its chemical family, and standardized protocols for its investigation. The well-characterized taxane, paclitaxel (B517696), is used as a primary comparator to provide context and a benchmark for future studies.

Chemical and Physical Properties

While comprehensive experimental data for 13-Deacetyltaxachitriene A remains to be fully documented, its basic chemical identity has been established.

Property	Value	Source
CAS Number	239800-99-8	[1]
Molecular Formula	C₃₀H₄₂O₁₂	[1]
Molecular Weight	594.65 g/mol	[1]
Physical Description	White to off-white powder	[1]
Solubility	Soluble in Chloroform, Dichloromethane (B109758), Ethyl Acetate, DMSO, Acetone	[1]

Note: Quantitative data for properties such as melting point, boiling point, and density are not currently available in public literature.[1]

Natural Origin and Synthesis

13-Deacetyltaxachitriene A is a natural product isolated from the Sumatran yew (Taxus sumatrana)[2]. However, the yield of taxoids from natural sources can be low and variable[2]. A more reproducible approach for obtaining this compound is through semi-synthesis, starting from more abundant taxane precursors like baccatin (B15129273) III or 10-deacetylbaccatin III (10-DAB)[3].

The semi-synthetic process generally involves two key stages[3]:

• Preparation of the Taxane Core : Isolation and purification of a suitable precursor from Taxus species.

• Side Chain Synthesis and Coupling : Chemical synthesis of the unique triene side chain and its subsequent attachment to the C13 hydroxyl group of the taxane core[3].

Caption: Generalized workflow for the semi-synthesis of 13-Deacetyltaxachitriene A.

Biological Activity and Mechanism of Action

Specific experimental data on the biological activity of 13-Deacetyltaxachitriene A is limited. However, as a member of the taxane family, it is presumed to share the same mechanism of action as paclitaxel and other related compounds[4][5]. Taxanes are potent anticancer agents that function as microtubule stabilizers[5]. They bind to the β-tubulin subunit of microtubules, promoting their polymerization and preventing depolymerization. This disruption of microtubule dynamics leads to cell cycle arrest, primarily in the G2/M phase, and ultimately induces apoptosis (programmed cell death)[5][6].

The modification at the C13 position, specifically the deacetylation, is known to be crucial for biological activity. Structure-activity relationship studies of other taxanes suggest that the absence of a bulky ester group at this position can lead to a significant reduction in microtubule-stabilizing activity[5]. Therefore, while 13-Deacetyltaxachitriene A is expected to interact with microtubules, its potency may differ from that of paclitaxel.

Caption: Presumed signaling pathway for taxanes like 13-Deacetyltaxachitriene A.

Experimental Protocols

To facilitate reproducible research, detailed protocols for key experiments are provided below.

Protocol 1: Semi-Synthesis of 13-Deacetyltaxachitriene A

This protocol outlines a general approach for the coupling of the side chain and subsequent deprotection[3].

A. Esterification (Coupling)

• Materials : 7-TES-baccatin III (or other protected baccatin derivative), synthesized taxachitriene A side chain (as a carboxylic acid), dicyclohexylcarbodiimide (B1669883) (DCC), 4-dimethylaminopyridine (B28879) (DMAP), anhydrous dichloromethane (CH₂Cl₂).

• Procedure :

  • Dissolve the protected baccatin derivative, the side chain carboxylic acid, and a catalytic amount of DMAP in anhydrous CH₂Cl₂.

  • Add DCC to the solution and stir at room temperature for 12-24 hours.

  • Monitor the reaction progress using Thin Layer Chromatography (TLC).

  • Upon completion, filter the reaction mixture to remove the dicyclohexylurea byproduct.

  • Wash the filtrate with dilute HCl, saturated NaHCO₃ solution, and brine.

  • Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica (B1680970) gel to obtain the protected 13-deacetyltaxachitriene A analog.

B. Deprotection

• Materials : Protected 13-deacetyltaxachitriene A analog, hydrogen fluoride-pyridine complex (HF-pyridine), pyridine (B92270), acetonitrile (B52724) (MeCN).

• Procedure :

  • Dissolve the protected taxane in a mixture of pyridine and acetonitrile.

  • Carefully add HF-pyridine to the solution at 0 °C.

  • Stir the reaction at 0 °C until TLC indicates complete deprotection.

  • Quench the reaction by carefully adding saturated aqueous NaHCO₃ solution.

  • Extract the product with ethyl acetate.

  • Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, and concentrate under reduced pressure to yield 13-Deacetyltaxachitriene A.

Protocol 2: In Vitro Cytotoxicity - MTT Assay

This colorimetric assay measures cell metabolic activity, which is an indicator of cell viability[4][7][8].

• Materials : Human cancer cell lines (e.g., MCF-7, A549), complete cell culture medium, 13-Deacetyltaxachitriene A, paclitaxel (as a positive control), MTT solution (5 mg/mL in PBS), solubilization solution (e.g., DMSO), 96-well plates, microplate reader.

• Procedure :

  • Cell Seeding : Seed cells in a 96-well plate at a predetermined optimal density (e.g., 5,000-10,000 cells/well) and allow them to adhere overnight.

  • Compound Treatment : Prepare serial dilutions of 13-Deacetyltaxachitriene A and a positive control (e.g., paclitaxel) in complete culture medium. Include a vehicle control (e.g., DMSO at the same final concentration).

  • Replace the old medium with 100 µL of the compound dilutions or controls. Incubate for the desired treatment period (e.g., 24, 48, or 72 hours).

  • MTT Addition : Add 20 µL of MTT solution to each well and incubate for 3-4 hours at 37°C, allowing for the formation of formazan (B1609692) crystals.

  • Solubilization : Carefully remove the medium and add 100 µL of solubilization solution to each well to dissolve the formazan crystals.

  • Absorbance Measurement : Measure the absorbance at 570 nm using a microplate reader.

  • Data Analysis : Calculate the percentage of cell viability relative to the vehicle control and determine the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth).

Protocol 3: Tubulin Polymerization Assay

This assay directly measures the ability of a compound to promote the assembly of purified tubulin into microtubules[5][9].

• Materials : Purified tubulin (>99% pure), GTP, PIPES buffer, 13-Deacetyltaxachitriene A, paclitaxel (as a positive control), DMSO (vehicle control), temperature-controlled spectrophotometer.

• Procedure :

  • Reaction Setup : In a cuvette, mix the polymerization buffer, GTP (to a final concentration of 1 mM), and the desired concentration of the test compound or control.

  • Initiation of Polymerization : Add purified tubulin to the mixture (final concentration of 1-2 mg/mL).

  • Monitoring Polymerization : Immediately place the cuvette in the spectrophotometer and monitor the change in absorbance at 340 nm over time at 37°C. An increase in absorbance indicates microtubule polymerization.

  • Data Analysis : Plot absorbance against time. Compare the polymerization curves of the compound-treated samples to the vehicle and positive controls to determine its effect on the rate and extent of tubulin polymerization.

Comparison and Future Directions

A direct, data-driven comparison of the reproducibility and efficacy of 13-Deacetyltaxachitriene A with alternatives is currently challenging due to the scarcity of published research. The provided protocols offer a standardized framework to generate the necessary data.

Key areas for future investigation include:

• Comprehensive Cytotoxicity Profiling : Determining the IC₅₀ values of 13-Deacetyltaxachitriene A across a broad panel of cancer cell lines.

• Mechanistic Studies : Confirming its effect on microtubule dynamics and cell cycle progression.

• In Vivo Efficacy : Evaluating its anti-tumor activity and safety profile in animal models.

By systematically applying these established methodologies, the scientific community can build a comprehensive understanding of 13-Deacetyltaxachitriene A, enabling a more thorough comparison with existing taxanes and clarifying its potential as a therapeutic agent.

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]
• 4. benchchem.com [benchchem.com]
• 5. benchchem.com [benchchem.com]
• 6. benchchem.com [benchchem.com]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Safeguarding Your Laboratory: Proper Disposal of 13-Deacetyltaxachitriene A

For researchers, scientists, and drug development professionals, the responsible handling and disposal of chemical compounds are paramount to ensuring a safe laboratory environment and protecting the ecosystem. 13-Deacetyltaxachitriene A, a taxane (B156437) compound, requires specific disposal procedures due to its potential cytotoxic properties. Adherence to these protocols is crucial for minimizing exposure risks and complying with regulatory standards.

Core Principles of Cytotoxic Waste Management

Due to its potential cellular toxicity, 13-Deacetyltaxachitriene A and any materials that come into contact with it are classified as cytotoxic waste.[1] The foundational principle of managing cytotoxic waste is segregation at the source to prevent the cross-contamination of other waste streams.[1] The universally recognized color for cytotoxic waste is purple.[1]

All personnel handling 13-Deacetyltaxachitriene A waste must be trained in these procedures and equipped with the appropriate Personal Protective Equipment (PPE) to minimize exposure.[1] Work should be conducted in a designated area, such as a certified Biological Safety Cabinet (BSC) or a chemical fume hood, to control potential aerosols and vapors.[1]

Personal Protective Equipment (PPE)

A critical aspect of safely handling 13-Deacetyltaxachitriene A is the consistent use of appropriate PPE. The following table summarizes the necessary protective gear.

PPE Component	Specification	Rationale
Gloves	Double chemotherapy-tested gloves	Provides a robust barrier against chemical exposure.
Gown	Disposable, coated gown	Protects skin and personal clothing from contamination.
Eye Protection	Safety goggles or a face shield	Shields eyes from splashes and aerosols.
Respiratory Protection	N95 respirator or higher	Necessary when there is a risk of generating aerosols.

Step-by-Step Disposal Procedures

The proper disposal of 13-Deacetyltaxachitriene A involves a systematic approach that varies depending on the form of the waste. High-temperature incineration is the only legally approved and safe method for the complete destruction of cytotoxic waste, ensuring the irreversible breakdown of hazardous compounds.[1][2] All waste contaminated with 13-Deacetyltaxachitriene A must be collected by a licensed hazardous waste management service for final disposal via incineration.[1]

This category includes items such as contaminated gloves, bench paper, pipette tips, and vials.

Step	Action	Detailed Instructions
1	Segregation	At the point of generation, place all solid waste contaminated with 13-Deacetyltaxachitriene A into a designated, puncture-resistant container lined with a purple cytotoxic waste bag.[1]
2	Labeling	The container must be clearly labeled with "Cytotoxic Waste" or "Chemotherapy Waste".[1]
3	Sealing	When the bag is three-quarters full, securely seal it.[1]
4	Storage	Store the sealed container in a designated, secure area away from general laboratory traffic until collection by a licensed hazardous waste contractor.[1]

This includes any solutions containing 13-Deacetyltaxachitriene A. It is imperative to never dispose of this waste down the drain.[1][3]

Step	Action	Detailed Instructions
1	Segregation	Collect all liquid waste containing 13-Deacetyltaxachitriene A in a dedicated, leak-proof, and shatter-proof container.[1][2]
2	Compatibility	Ensure the container is compatible with the solvents used (e.g., chloroform, DMSO, acetone).[1][2]
3	Labeling	Clearly label the container with "Cytotoxic Liquid Waste for Incineration," the chemical name, and the solvent composition.[2]
4	Storage	Securely cap the container and store it in a designated hazardous waste accumulation area.

Contaminated sharps, such as needles, syringes, and broken glass, require special handling to prevent injuries.

Step	Action	Detailed Instructions
1	Segregation	Immediately place all contaminated sharps into a designated, puncture-resistant sharps container.
2	Labeling	The sharps container must be clearly marked with the cytotoxic symbol.[1]
3	Closure	Do not overfill the sharps container. Once it is three-quarters full, permanently lock the lid.[1][2]
4	Disposal	Place the sealed sharps container in the designated cytotoxic waste accumulation area for final disposal.[1]

Experimental Workflow for Disposal

The following diagram illustrates the logical workflow for the proper disposal of 13-Deacetyltaxachitriene A, from the point of generation to final disposal.

Caption: Disposal Workflow for 13-Deacetyltaxachitriene A

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. benchchem.com [benchchem.com]

Personal protective equipment for handling 13-Deacetyltaxachitriene A

For Immediate Use by Researchers, Scientists, and Drug Development Professionals

This guide provides critical safety and logistical information for the handling and disposal of 13-Deacetyltaxachitriene A. As a member of the taxane (B156437) family of diterpenoids, this compound is considered potentially cytotoxic and requires stringent safety protocols to protect laboratory personnel and the environment. Adherence to these procedures is mandatory for all individuals working with this compound.

Chemical and Physical Properties

Property	Value	Source
CAS Number	239800-99-8	[1][2]
Molecular Formula	C₃₀H₄₂O₁₂	[1][2]
Molecular Weight	594.65 g/mol	[1][2]
Physical Description	Powder	[1][3]
Solubility	Soluble in Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone	[1][3]
Storage	Store as a dry powder in a tightly sealed container, protected from light, at -20°C. Solutions should be prepared fresh; if storage is necessary, store in tightly sealed vials at -20°C for up to two weeks.	[3]

Operational Plan: From Receipt to Use

A systematic approach to handling 13-Deacetyltaxachitriene A is crucial to minimize exposure risk. The following workflow outlines the key steps from receiving the compound to its experimental use.

Caption: Workflow for handling 13-Deacetyltaxachitriene A.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the primary defense against exposure. The following equipment is mandatory when handling 13-Deacetyltaxachitriene A:

PPE Category	Item	Specifications and Best Practices
Hand Protection	Double Gloving	Wear two pairs of chemotherapy-rated nitrile gloves. The outer glove should be changed immediately upon suspected contamination.
Body Protection	Disposable Gown	A disposable, solid-front, back-closing gown made of a low-permeability fabric is required. Cuffs should be tucked under the outer gloves.
Eye and Face Protection	Safety Goggles and Face Shield	Use chemical splash goggles that meet ANSI Z87.1 standards. A full-face shield should be worn over the goggles, especially when there is a risk of splashes or aerosol generation.
Respiratory Protection	NIOSH-approved Respirator	For handling powders or creating aerosols, a NIOSH-approved N95 or higher-rated respirator is required.
Foot Protection	Shoe Covers	Disposable, fluid-resistant shoe covers should be worn and removed before exiting the designated handling area.

Step-by-Step Handling Procedure

• Receiving and Inspection : Upon receipt, inspect the external packaging for any signs of damage. If the package is compromised, implement spill procedures immediately. Transport the intact container to the designated storage area.

• Storage : Store 13-Deacetyltaxachitriene A in a securely sealed container at -20°C, protected from light. The storage area should be clearly labeled as containing cytotoxic compounds.

• Preparation :

  • Don all required PPE before entering the designated handling area.

  • All handling of 13-Deacetyltaxachitriene A, especially weighing the powder and preparing solutions, must be conducted within a certified Class II Biological Safety Cabinet (BSC) or a chemical fume hood to control airborne particles.

  • Cover the work surface with a disposable, absorbent, plastic-backed liner to contain any potential spills.

• Weighing : If weighing the solid compound, do so within the ventilated enclosure. Use a dedicated and calibrated analytical balance.

• Solution Preparation : When preparing solutions, add the solvent slowly to the powder to avoid aerosolization.

• Experimental Use : Conduct all experimental procedures involving 13-Deacetyltaxachitriene A within the designated containment area.

• Decontamination : After handling, decontaminate all surfaces and equipment. A common procedure involves using a 10% bleach solution followed by a neutralizer like sodium thiosulfate.

Disposal Plan: Managing Cytotoxic Waste

All materials that come into contact with 13-Deacetyltaxachitriene A are to be treated as cytotoxic waste. The primary and mandated method for the disposal of this waste is through a certified hazardous waste management program, culminating in high-temperature incineration.

Caption: Disposal workflow for 13-Deacetyltaxachitriene A.

Waste Segregation and Collection

Proper segregation of waste at the point of generation is the first critical step.

Waste Type	Description	Container Type
Bulk Cytotoxic Waste	Unused or expired pure compound, concentrated stock solutions, grossly contaminated items.	Black, rigid, leak-proof, and puncture-resistant container labeled "Hazardous Cytotoxic Waste".
Trace Cytotoxic Waste	"RCRA empty" containers (less than 3% of the original volume), gloves, gowns, and other disposable items with minimal contamination.	Designated, puncture-resistant container lined with a purple cytotoxic waste bag.
Sharps Waste	Any contaminated needles, syringes, or broken glass.	Designated, puncture-resistant sharps container clearly marked with the cytotoxic symbol.

Step-by-Step Disposal Procedures

• Segregation : At the point of generation, place all waste contaminated with 13-Deacetyltaxachitriene A into the appropriate, designated waste container. Do not mix cytotoxic waste with regular laboratory trash.

• Containerization :

  • Solid Waste : Place contaminated PPE and other solid materials into the designated cytotoxic waste container.

  • Liquid Waste : Collect solutions containing 13-Deacetyltaxachitriene A in a dedicated, sealed, and shatter-proof container compatible with the solvents used.

  • Sharps Waste : Immediately place all contaminated sharps into the designated cytotoxic sharps container. Do not overfill.

• Labeling : Ensure all waste containers are clearly and accurately labeled as "Cytotoxic Waste for Incineration" and include the chemical name.

• Storage : Store sealed and labeled waste containers in a designated, secure, and well-ventilated area, away from incompatible materials, pending collection.

• Final Disposal : Arrange for the collection of the hazardous waste by your institution's Environmental Health and Safety (EHS) department or a licensed hazardous waste disposal contractor for high-temperature incineration.

Spill Management

A spill kit must be readily accessible in all areas where 13-Deacetyltaxachitriene A is handled.

• Small Spills (<5 mL or 5 g) :

  • Alert others in the immediate area.

  • Wearing full PPE, gently cover the spill with absorbent pads. For powders, use damp absorbent pads to avoid raising dust.[4]

  • Work from the outer edge of the spill towards the center.

  • Clean the spill area twice with a detergent solution followed by 70% isopropyl alcohol.[4]

  • Dispose of all cleanup materials as cytotoxic waste.

• Large Spills (>5 mL or 5 g) :

  • Evacuate the area and restrict access.

  • Contact your institution's EHS department or emergency response team immediately.

  • Only trained personnel with appropriate respiratory protection (e.g., a respirator with chemical cartridges) should manage large spills.[5]

References

• 1. benchchem.com [benchchem.com]
• 2. benchchem.com [benchchem.com]
• 3. 13-Deacetyltaxachitriene A | CAS:239800-99-8 | Manufacturer ChemFaces [chemfaces.com]
• 4. dvm360.com [dvm360.com]
• 5. england.nhs.uk [england.nhs.uk]